Barium hexafluorosilicate

• CAS: 17125-80-3

Core Science & Biosynthesis

Barium hexafluorosilicate chemical formula and structure

An In-depth Technical Guide to Barium Hexafluorosilicate (B96646)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of barium hexafluorosilicate (BaSiF₆), detailing its chemical formula, structure, physicochemical properties, and synthesis. The information is intended for use in research, materials science, and chemical development contexts.

Chemical Formula and Structure

Barium hexafluorosilicate is an inorganic salt with the chemical formula BaSiF₆ .[1][2] Its IUPAC name is barium(2+);hexafluorosilicon(2-).[1][3] The compound is also commonly known as barium silicofluoride or barium fluorosilicate.[3][4][5]

The structure is composed of a barium cation (Ba²⁺) and a hexafluorosilicate anion ([SiF₆]²⁻).[4][6][7] In the solid state, barium hexafluorosilicate crystallizes in a trigonal (rhombohedral) crystal system with the space group R-3m.[3][8][9] The crystal structure consists of Ba²⁺ cations coordinated to twelve fluoride (B91410) ions, forming BaF₁₂ cuboctahedra.[8] The silicon atom is centrally located within an octahedron of six fluoride ions (SiF₆ octahedra).[8] This arrangement forms a stable, three-dimensional ionic lattice.[8]

Physicochemical Properties

Barium hexafluorosilicate is a white crystalline solid.[4][10] Key quantitative data for this compound are summarized in the table below.

Property	Value	Citations
Molecular Formula	BaSiF₆	[1][2][5]
Molar Mass	279.40 g/mol	[1][3][5]
Appearance	White crystalline powder	[1][10][11]
Density	4.279 g/cm³	[1]
Thermal Behavior	Decomposes at 300°C	[5][10]
Crystal System	Trigonal	[8]
Space Group	R-3m	[3][8][9]
Lattice Constants	a = 7.189 Å, c = 7.015 Å	[3][9]
Solubility in Water	0.015 g/100 mL (0°C) 0.0235 g/100 mL (25°C) 0.091 g/100 mL (100°C)	[5]
CAS Number	17125-80-3	[3][4][5][11]

Experimental Protocols: Synthesis

Barium hexafluorosilicate is synthesized via a precipitation reaction, leveraging its poor solubility in water.[1][5] The standard laboratory method involves the reaction of a soluble barium salt, such as barium chloride (BaCl₂), with hexafluorosilicic acid (H₂SiF₆).[1][12]

Reaction: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s)↓ + 2HCl (aq)[1]

Methodology:

• Preparation of Reactant Solutions:

  • Prepare an aqueous solution of barium chloride (BaCl₂). The concentration will depend on the desired yield and scale.

  • Obtain or prepare an aqueous solution of hexafluorosilicic acid (H₂SiF₆).

• Precipitation:

  • Slowly add the hexafluorosilicic acid solution to the barium chloride solution with constant stirring.

  • A white precipitate of barium hexafluorosilicate will form immediately due to its low solubility.[1]

• Isolation and Purification:

  • Allow the mixture to stand to ensure complete precipitation.

  • Separate the precipitate from the supernatant liquid by filtration (e.g., using a Büchner funnel).

  • Wash the collected precipitate with cold deionized water to remove soluble impurities, primarily hydrochloric acid and any unreacted barium chloride.

  • Repeat the washing step as necessary.

• Drying:

  • Dry the purified precipitate in a drying oven at a temperature well below its decomposition point (e.g., 100-120°C) until a constant weight is achieved.

• Characterization:

  • The final product can be characterized using techniques such as X-ray diffraction (XRD) to confirm the crystal structure and purity.

Visualization

The following diagram illustrates the experimental workflow for the synthesis of barium hexafluorosilicate.

Caption: Synthesis workflow for Barium Hexafluorosilicate.

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. scbt.com [scbt.com]
• 3. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 5. Barium Hexafluorosilicate [drugfuture.com]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. mp-5588: BaSiF6 (trigonal, R-3m, 166) [legacy.materialsproject.org]
• 9. The structures of barium hexafluorosilicate and cesium hexafluororhenate(V) : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 10. Page loading... [wap.guidechem.com]
• 11. Barium hexafluorosilicate | 17125-80-3 [chemicalbook.com]
• 12. Hexafluorosilicic acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Barium Hexafluorosilicate (CAS: 17125-80-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium hexafluorosilicate (B96646) (BaSiF₆), with CAS number 17125-80-3, is an inorganic compound composed of a barium cation and a hexafluorosilicate anion.[1] It typically presents as a white crystalline solid.[1] This compound is recognized for its high stability and low solubility in water.[1] Barium hexafluorosilicate has applications in various industrial and scientific fields, including the production of specialty glasses and ceramics, as a precursor for other barium-containing materials, and historically as a pesticide.[1][2][3] For professionals in research and drug development, understanding its physicochemical properties, synthesis, and biological interactions is crucial for both material science applications and for assessing its toxicological profile.

Physicochemical Properties

A summary of the key physicochemical properties of Barium Hexafluorosilicate is presented in the table below.

Property	Value	Reference
CAS Number	17125-80-3	[3][4]
Molecular Formula	BaSiF₆	[3][5]
Molecular Weight	279.40 g/mol	[3][6]
Appearance	White crystalline powder/solid	[1][2][3]
Density	4.279 g/cm³	[3]
Solubility in Water	Poorly soluble	[3]
0.0235 g/100 mL at 25 °C	[6]
Decomposition Temperature	300 °C	[7]
Crystal Structure	Orthorhombic	[7]

Synthesis and Characterization

The primary synthesis route for barium hexafluorosilicate is through a precipitation reaction. A general workflow for its synthesis and subsequent characterization is outlined below.

A generalized workflow for the synthesis and characterization of Barium Hexafluorosilicate.

Experimental Protocol for Synthesis

The most common laboratory-scale synthesis of barium hexafluorosilicate involves the reaction of an aqueous solution of a soluble barium salt, such as barium chloride (BaCl₂), with hexafluorosilicic acid (H₂SiF₆).[3]

Materials:

• Barium chloride (BaCl₂)

• Hexafluorosilicic acid (H₂SiF₆)

• Distilled water

• Filter paper

• Beakers

• Stirring rod

• Drying oven

Procedure:

• Prepare an aqueous solution of barium chloride by dissolving a stoichiometric amount of BaCl₂ in distilled water.

• In a separate beaker, dilute the hexafluorosilicic acid with distilled water.

• Slowly add the hexafluorosilicic acid solution to the barium chloride solution while continuously stirring. A white precipitate of barium hexafluorosilicate will form immediately due to its low solubility. The reaction is as follows: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s) + 2HCl (aq)[3]

• Continue stirring for a predetermined period to ensure the completion of the reaction.

• Separate the precipitate from the solution by vacuum filtration using appropriate filter paper.

• Wash the collected precipitate several times with distilled water to remove any unreacted starting materials and the hydrochloric acid byproduct.

• Dry the purified precipitate in a drying oven at a controlled temperature (e.g., 100-120 °C) until a constant weight is achieved. The final product is a fine, white powder of barium hexafluorosilicate.

An alternative "dry method" has also been patented, which involves reacting ammonium (B1175870) fluorosilicate with barium carbonate or barium hydroxide (B78521) at elevated temperatures (100-300 °C).[8]

Experimental Protocols for Characterization

XRD is a fundamental technique to confirm the crystalline phase and purity of the synthesized barium hexafluorosilicate.

Methodology:

• Sample Preparation: A small amount of the dried barium hexafluorosilicate powder is finely ground using an agate mortar and pestle to ensure a random orientation of the crystallites. The powder is then mounted onto a sample holder, ensuring a flat and smooth surface.

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source is typically used.

• Data Collection: The XRD pattern is recorded over a 2θ range, for instance, from 10° to 80°, with a step size and scan speed optimized for good resolution and signal-to-noise ratio.

• Data Analysis: The obtained diffraction pattern is compared with standard reference patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to confirm the identity and purity of the barium hexafluorosilicate. The crystal structure can be determined to be orthorhombic.[7]

FTIR spectroscopy is employed to identify the functional groups present in the compound, specifically the vibrational modes of the hexafluorosilicate anion (SiF₆²⁻).

Methodology:

• Sample Preparation: The KBr pellet method is commonly used for solid samples. A small amount of the barium hexafluorosilicate powder (typically 1-2 mg) is mixed with approximately 200 mg of dry potassium bromide (KBr) powder. The mixture is thoroughly ground to a fine powder and then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: An FTIR spectrometer is used for the analysis.

• Data Collection: A background spectrum of a pure KBr pellet is first collected. Then, the spectrum of the sample pellet is recorded, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. The presence of strong absorption bands corresponding to the stretching and bending vibrations of the Si-F bonds in the SiF₆²⁻ anion confirms the composition of the product.

Applications

Barium hexafluorosilicate has several industrial and scientific applications:

• Ceramics and Glass Manufacturing: It is used in the production of specialty glasses and ceramics, where it can act as a flux and opacifier.[1]

• Precursor for Silicon Tetrafluoride: It serves as a source material for the preparation of silicon tetrafluoride (SiF₄).[2]

• Pesticide: Historically, it has been used as an insecticide.[2][3]

• Chemical Reagent: In laboratory settings, it is used as a source of barium and hexafluorosilicate ions for various chemical reactions.[3]

• Ammonium Bifluoride Preparation: It is also useful in the preparation of ammonium bifluoride.[2][9]

Toxicology and Biological Interactions

Barium hexafluorosilicate is classified as harmful if swallowed or inhaled.[6] The toxicity of the compound is attributed to both the barium cation (Ba²⁺) and the hexafluorosilicate anion (SiF₆²⁻).

Toxicity Data

Parameter	Value	Species	Route	Reference
LD50	175 mg/kg	Rat	Oral	[10]
GHS Hazard Statements	H302: Harmful if swallowed	-	-	[6]
H332: Harmful if inhaled	-	-	[6]

Mechanism of Toxicity: Barium Ion Interaction with Potassium Channels

The primary mechanism of acute toxicity for soluble barium compounds is the blockade of potassium channels.[6] Barium ions (Ba²⁺) are known to be potent antagonists of potassium channels, which are crucial for maintaining the resting membrane potential of excitable cells such as neurons and muscle cells.

The interaction of barium ions with potassium channels can be visualized as a multi-step process:

Toxicological pathway of Barium ions leading to potassium channel blockade and subsequent clinical symptoms.

This blockade of potassium efflux leads to a shift of potassium from the extracellular to the intracellular space, resulting in hypokalemia (low blood potassium).[6] The reduced potassium permeability of the cell membrane causes depolarization, leading to increased excitability of muscle cells, which can manifest as muscle weakness, paralysis, and cardiac arrhythmias.[11]

Hexafluorosilicate Ion Toxicity

The hexafluorosilicate anion (SiF₆²⁻) can also contribute to the overall toxicity. In aqueous environments, it can hydrolyze to release fluoride (B91410) ions (F⁻).[12][13] Fluoride ions are known to interfere with calcium metabolism, which can lead to cardiac disorders. Furthermore, long-term exposure to fluorides can affect bone health, potentially leading to fluorosis.

Safety and Handling

Given its toxicity, barium hexafluorosilicate must be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection. In case of dust formation, use a particulate filter respirator.[14]

• Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after handling.[14]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[15]

• First Aid: In case of ingestion, seek immediate medical attention. For skin contact, wash immediately with plenty of water.[14]

Conclusion

Barium hexafluorosilicate is a versatile inorganic compound with important applications in materials science. However, its significant toxicity necessitates careful handling and a thorough understanding of its biological effects. For researchers and drug development professionals, the primary toxicological concern arises from the barium ion's ability to block potassium channels, a mechanism that can inform the assessment of potential risks associated with barium-containing compounds. Further research into the specific interactions of the hexafluorosilicate anion within biological systems could provide a more complete toxicological profile.

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. Barium hexafluorosilicate | 17125-80-3 [chemicalbook.com]
• 3. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. scbt.com [scbt.com]
• 6. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. barium hexafluorosilicate [chemister.ru]
• 8. CN101676213B - Method for preparing barium fluosilicate and barium fluoride by dry method - Google Patents [patents.google.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. barium hexafluorosilicate | CAS#:17125-80-3 | Chemsrc [chemsrc.com]
• 11. mdpi.com [mdpi.com]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 13. FLUOROSILICATES, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. chemos.de [chemos.de]
• 15. Barium Hexafluorosilicate | 17125-80-3 [sigmaaldrich.com]

Physical and chemical properties of Barium hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium hexafluorosilicate (B96646) (BaSiF₆), also known as barium silicofluoride, is an inorganic salt composed of a barium cation (Ba²⁺) and a hexafluorosilicate anion (SiF₆²⁻).[1][2] It typically presents as a white, crystalline, orthorhombic solid.[2] While possessing properties that make it useful in certain industrial applications, its significant toxicity largely precludes its use in biological or pharmaceutical contexts. This guide provides an in-depth overview of the physical and chemical properties of Barium hexafluorosilicate, detailed experimental protocols for its synthesis and analysis, and a clear perspective on its applications and toxicological profile.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Barium hexafluorosilicate are summarized below. These properties are crucial for its handling, application, and understanding its behavior in various chemical environments.

Table 1: Physical Properties of Barium Hexafluorosilicate

Property	Value	References
Molecular Formula	BaSiF₆	[1][2]
Molecular Weight	279.40 g/mol	[2]
Appearance	White crystalline powder or orthorhombic needles	[1][2]
Density	4.29 g/cm³ (at 21°C)	[2]
Melting Point	Decomposes at 300°C	[2]
Solubility in Water	0.015 g/100 mL (0°C)0.0235 g/100 mL (25°C)0.091 g/100 mL (100°C)	[2]
Solubility in Other Solvents	Practically insoluble in alcohol.Slightly soluble in dilute acids.Soluble in ammonium (B1175870) chloride solution.	[2]

Table 2: Chemical Identity of Barium Hexafluorosilicate

Identifier	Value	References
IUPAC Name	barium(2+);hexafluorosilicon(2-)	[1]
CAS Number	17125-80-3	[2]
PubChem CID	28299	[3]
EC Number	241-189-1	[1]
UNII	W4A72RWE6Q	[1]

Chemical Behavior

Barium hexafluorosilicate is a stable compound under normal conditions.[4] However, prolonged contact with water can lead to hydrolysis, a process significantly accelerated by the presence of alkali.[2] When heated to decomposition, it emits toxic fumes of fluorine-containing compounds.[4]

Applications and Relevance to Drug Development

Industrial Applications

The primary applications of Barium hexafluorosilicate are industrial, leveraging its chemical properties for specific manufacturing processes:

• Preparation of Silicon Tetrafluoride (SiF₄): It serves as a precursor in the synthesis of SiF₄.

• Pesticide: Historically, it has been used as an insecticide.[2]

• Ceramics and Glass: It finds use in the production of specialty glasses and ceramics due to its thermal stability.[4]

Status in Drug Development and Biological Signaling

There is no evidence to suggest that Barium hexafluorosilicate has any current or historical application in drug development or as a modulator of biological signaling pathways in a therapeutic context.

The compound is highly toxic.[2] The toxicity of barium compounds is primarily due to the barium ion (Ba²⁺), which acts as a competitive potassium channel antagonist.[3] This action disrupts the normal flow of potassium ions across cell membranes, which is critical for the function of the nervous and muscular systems. Disruption of potassium channels can lead to severe health effects, including muscle weakness, paralysis, and cardiac arrhythmias.[3][5] Given this mechanism of toxicity, Barium hexafluorosilicate is unsuitable for pharmaceutical applications. The audience in drug development should be aware of its toxicological profile rather than its therapeutic potential.

Experimental Protocols

The following sections provide detailed methodologies for the laboratory-scale synthesis and characterization of Barium hexafluorosilicate.

Synthesis of Barium Hexafluorosilicate via Precipitation

The most common method for synthesizing Barium hexafluorosilicate is through a precipitation reaction by mixing a solution containing barium ions with one containing hexafluorosilicate ions.[1] The low solubility of BaSiF₆ in water drives the reaction to form a solid precipitate.[1]

Principle: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s)↓ + 2HCl (aq)

Materials:

• Barium chloride (BaCl₂)

• Hexafluorosilicic acid (H₂SiF₆, ~20-30% solution)

• Distilled water

• Beakers

• Stirring rod

• Filtration apparatus (e.g., Büchner funnel and flask)

• Ashless filter paper

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of Barium chloride by dissolving a stoichiometric amount in distilled water.

  • Use a commercially available solution of Hexafluorosilicic acid or dilute it to the desired concentration with distilled water.

• Precipitation:

  • Slowly add the Hexafluorosilicic acid solution to the Barium chloride solution while stirring continuously.

  • A white precipitate of Barium hexafluorosilicate will form immediately.[1]

  • Continue stirring for a short period to ensure the reaction goes to completion.

• Isolation and Purification:

  • Isolate the precipitate by vacuum filtration using a Büchner funnel and ashless filter paper.

  • Wash the precipitate on the filter paper with small portions of cold distilled water to remove soluble impurities, such as hydrochloric acid and any unreacted starting materials.

  • Continue washing until the filtrate is free of chloride ions (can be tested with a silver nitrate (B79036) solution).

• Drying:

  • Carefully transfer the filtered solid to a watch glass or evaporating dish.

  • Dry the product in a drying oven at a temperature of approximately 100-120°C until a constant weight is achieved.

• Storage:

  • Store the dry Barium hexafluorosilicate powder in a tightly sealed container in a dry place.

Caption: Workflow for the synthesis of Barium hexafluorosilicate.

Characterization by Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction is a primary technique for confirming the crystal structure and phase purity of the synthesized Barium hexafluorosilicate.

Principle: X-rays are diffracted by the crystalline lattice of the sample at specific angles (2θ). The resulting diffraction pattern is unique to the crystalline phase and can be compared to standard patterns from databases for identification.

Apparatus:

• Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

• Sample holder (typically a flat plate)

• Mortar and pestle for sample grinding

• Spatula

Procedure:

• Sample Preparation:

  • Take a small amount of the dried Barium hexafluorosilicate powder.

  • Gently grind the sample using a mortar and pestle to ensure a fine, homogeneous powder with random crystallite orientation. This minimizes preferred orientation effects in the diffraction pattern.

• Sample Mounting:

  • Carefully pack the powdered sample into the sample holder, ensuring a flat and smooth surface that is level with the holder's top edge.

• Data Collection:

  • Place the sample holder into the diffractometer.

  • Set the instrument parameters. A typical scan might be:

    • 2θ Range: 10° to 80°

    • Step Size: 0.02°

    • Scan Speed (Time per step): 1-2 seconds

  • Initiate the X-ray source and the detector scan.

• Data Analysis:

  • The instrument software will generate a diffractogram (a plot of intensity vs. 2θ).

  • Identify the peak positions (d-spacings) and their relative intensities.

  • Compare the experimental diffraction pattern with a reference pattern for Barium hexafluorosilicate from a database (e.g., the International Centre for Diffraction Data - ICDD). A match in peak positions and relative intensities confirms the identity and purity of the product.

Caption: Workflow for the characterization of BaSiF₆ by PXRD.

Safety and Handling

Barium hexafluorosilicate is a toxic compound and must be handled with appropriate safety precautions.

• Toxicity: Harmful if swallowed or inhaled.[1] It is highly toxic, and all soluble barium compounds should be treated as such.[2]

• Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and chemical-resistant gloves. When handling the powder, use a fume hood or ensure adequate ventilation to avoid inhalation.

• Handling: Avoid contact with skin, eyes, and clothing. Do not ingest. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.

• Disposal: Dispose of waste material in accordance with local, regional, and national regulations for hazardous waste.

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 3. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. unige.ch [unige.ch]
• 5. Synthesis and Characterization of Barium Hexafluoridoosmates | MDPI [mdpi.com]

An In-depth Technical Guide to Barium Hexafluorosilicate: Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of barium hexafluorosilicate (B96646) (BaSiF₆). The information is presented to support its application in various scientific and research contexts.

Physicochemical Properties of Barium Hexafluorosilicate

Barium hexafluorosilicate is an inorganic compound that appears as a white crystalline solid.[1][2] It is utilized as a chemical reagent in experimental applications and has historically been used as an insecticide.[2]

The fundamental physicochemical properties of barium hexafluorosilicate are summarized in the table below for easy reference and comparison.

Property	Value	Unit
Molecular Weight	279.40	g/mol
Density	4.279	g/cm³
CAS Number	17125-80-3	N/A
Molecular Formula	BaF₆Si	N/A
Appearance	White crystalline powder	N/A
Melting Point	Decomposes at 300	°C

Note: Data compiled from multiple sources.[1][3][4]

Experimental Protocols

A critical aspect of utilizing any chemical compound in a research or development setting is the verification of its physical properties. The following section outlines a standard methodology for determining the density of a solid compound like barium hexafluorosilicate.

Gas pycnometry is a common and highly accurate method for determining the true density of a solid material. It works by measuring the volume of the solid sample by detecting the pressure change of a known volume of an inert gas (e.g., helium) as it fills a chamber containing the sample.

Materials and Equipment:

• Gas pycnometer

• Analytical balance

• Barium hexafluorosilicate sample

• Helium gas (or another inert gas)

• Spatula

• Sample cell

Procedure:

• Calibration: Calibrate the gas pycnometer according to the manufacturer's instructions, typically using a standard calibration sphere of known volume.

• Sample Preparation: Weigh the empty sample cell on an analytical balance and record the mass. Add a sufficient amount of the barium hexafluorosilicate powder to the sample cell and reweigh it. The difference in mass is the mass of the sample.

• Measurement: Place the sample cell containing the barium hexafluorosilicate into the analysis chamber of the gas pycnometer.

• Purging: Purge the chamber with the analysis gas (helium) to remove any air and moisture that may be adsorbed to the sample surface.

• Analysis: The instrument will then automatically carry out a series of pressurization and depressurization steps between the sample chamber and a reference chamber of a known volume.

• Data Acquisition: The instrument's software calculates the volume of the sample based on the pressure changes observed during the analysis.

• Density Calculation: The density (ρ) is then calculated using the formula: ρ = mass / volume

• Repeatability: Repeat the measurement several times to ensure the results are consistent and report the average density.

Conceptual Workflow and Diagrams

The following diagrams illustrate the logical relationships in the synthesis and characterization of barium hexafluorosilicate.

Caption: Synthesis and processing workflow for barium hexafluorosilicate.

Caption: Key properties and applications of barium hexafluorosilicate.

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 3. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]

Synthesis of Barium Hexafluorosilicate from Barium Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of barium hexafluorosilicate (B96646) from barium chloride. The document details the chemical properties of the compound, a step-by-step experimental protocol, and a summary of relevant quantitative data.

Introduction

Barium hexafluorosilicate (BaSiF₆) is an inorganic compound that typically appears as a white crystalline solid.[1][2] It is recognized for its high stability and low solubility in water.[1] This compound serves as a precursor in the synthesis of other barium-containing materials and finds applications in the production of specialty glasses and ceramics.[1] Historically, it has also been used as an insecticide. The primary synthesis route involves the reaction of a soluble barium salt, such as barium chloride (BaCl₂), with hexafluorosilicic acid (H₂SiF₆), which results in the precipitation of barium hexafluorosilicate due to its poor solubility.[3]

Properties of Barium Hexafluorosilicate

A summary of the key physical and chemical properties of barium hexafluorosilicate is presented in Table 1. This data is essential for handling, storage, and application of the compound.

Table 1: Physical and Chemical Properties of Barium Hexafluorosilicate

Property	Value
Chemical Formula	BaSiF₆
Molecular Weight	279.40 g/mol [4][5]
Appearance	White crystalline powder/orthorhombic needles[2][4]
Density	4.29 g/cm³[4]
Solubility in Water	0.0235 g/100 mL at 25°C[4][5]
Solubility in other solvents	Practically insoluble in alcohol; soluble in ammonium (B1175870) chloride solution[4]
Thermal Decomposition	Decomposes at 300°C[4]
CAS Number	17125-80-3[4]

Experimental Protocol for Synthesis

The following protocol for the synthesis of barium hexafluorosilicate from barium chloride is based on procedures outlined in scientific literature.

Materials and Equipment

• Barium chloride (BaCl₂)

• 30% Hexafluorosilicic acid (H₂SiF₆)

• Deionized water

• Beakers

• Stirring apparatus

• Filtration system (e.g., Büchner funnel and flask)

• Drying oven

• Desiccator

Synthesis Procedure

The overall chemical reaction is as follows:

BaCl₂ + H₂SiF₆ → BaSiF₆(s) + 2HCl

Step 1: Preparation of Barium Chloride Solution

• Dissolve 25 g of barium chloride in 70 mL of deionized water in a beaker.

• Stir the solution until the barium chloride is completely dissolved.

Step 2: Precipitation of Barium Hexafluorosilicate

• Slowly add 30% hexafluorosilicic acid to the barium chloride solution while stirring continuously.

• Continue adding the acid until the precipitation of barium hexafluorosilicate is complete. The solid will appear as a white precipitate.

Step 3: Filtration and Washing

• Separate the precipitate from the solution by filtration.

• Wash the collected solid repeatedly with deionized water.

• Continue washing until a test of the filtrate for chloride ions (e.g., with silver nitrate (B79036) solution) is negative.

Step 4: Drying

• Heat the washed precipitate to 110-120°C in a drying oven until it is completely dry.

• For thorough drying, place the dried product in a desiccator to cool and to remove any residual moisture.

Experimental Data

The following table summarizes the experimental parameters based on the described protocol. It is important to note that while the protocol provides reactant quantities, the expected yield and purity are not explicitly stated in the source literature and should be determined experimentally.

Table 2: Summary of Experimental Parameters

Parameter	Value/Description
Reactant: Barium Chloride	25 g
Reactant: Hexafluorosilicic Acid	30% aqueous solution
Solvent	70 mL deionized water
Reaction Temperature	Not specified (typically ambient temperature)
Purification Method	Filtration and repeated washing with deionized water
Drying Temperature	110-120°C
Theoretical Yield	(To be calculated based on stoichiometry)
Actual Yield	(To be determined experimentally)
Purity	(To be determined experimentally)

Visualizing the Process

Experimental Workflow

The synthesis of barium hexafluorosilicate from barium chloride follows a straightforward logical progression from reactants to the final purified product. The following diagram illustrates this experimental workflow.

Caption: Experimental workflow for the synthesis of Barium Hexafluorosilicate.

Safety Considerations

Barium chloride and its soluble salts are highly toxic if ingested. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All procedures should be carried out in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheets (SDS) for all chemicals used.

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. Barium hexafluorosilicate | 17125-80-3 [chemicalbook.com]
• 3. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 4. Barium Hexafluorosilicate [drugfuture.com]
• 5. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Crystal Structure of Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Barium Hexafluorosilicate (B96646) (BaSiF₆), a compound of interest in materials science and other fields. This document details its crystallographic parameters, experimental protocols for its synthesis and structure determination, and a visualization of the structural analysis workflow.

Introduction

Barium hexafluorosilicate, also known as barium silicofluoride, is an inorganic compound with the chemical formula BaSiF₆.[1] It presents as a white crystalline solid.[1] Understanding the precise arrangement of atoms within its crystal lattice is fundamental to comprehending its physical and chemical properties, which is crucial for its application in various scientific and industrial domains.

Crystal Structure and Properties

The crystal structure of Barium hexafluorosilicate has been determined by single-crystal X-ray diffraction. It crystallizes in the trigonal system, belonging to the R -3 m :H space group.[2] The structure is characterized by the presence of [BaF₁₂] and [SiF₆] polyhedra.

Crystallographic Data

The crystallographic data for Barium hexafluorosilicate at ambient and low temperatures are summarized in the table below. The initial structure was determined by Hoskins, Linden, Mulvaney, and O'Donnell in 1984.[2] A subsequent study by Svensson, Albertsson, Svensson, and Elding in 1986 provided a refined structure at a lower temperature of 180 K.

Parameter	Hoskins et al. (1984)	Svensson et al. (1986)
Temperature	Ambient	180 K
Crystal System	Trigonal	Trigonal
Space Group	R -3 m :H	R -3 m
Space Group Number	166	166
a (Å)	7.189	Data not available
b (Å)	7.189	Data not available
c (Å)	7.015	Data not available
α (°)	90	90
β (°)	90	90
γ (°)	120	120

Note: Detailed unit cell parameters from the 1986 study were not available in the searched resources.

Experimental Protocols

Synthesis of Barium Hexafluorosilicate Crystals

Single crystals of Barium hexafluorosilicate are typically prepared via a precipitation reaction in an aqueous solution.

Protocol:

• Preparation of Reactant Solutions:

  • Prepare a solution of a soluble barium salt, such as Barium Chloride (BaCl₂).

  • Prepare a solution of hexafluorosilicic acid (H₂SiF₆).

• Precipitation:

  • Slowly add the hexafluorosilicic acid solution to the Barium Chloride solution with constant stirring.

  • Barium hexafluorosilicate, being poorly soluble in water, will precipitate out of the solution as a white solid.[1] The reaction is as follows: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s) + 2HCl (aq)

• Crystal Growth:

  • To obtain single crystals suitable for X-ray diffraction, the precipitation should be carried out under conditions that favor slow crystal growth. This can be achieved by using dilute solutions and controlling the rate of addition of the precipitating agent.

• Isolation and Purification:

  • The precipitated crystals are collected by filtration.

  • They are then washed with deionized water to remove any soluble impurities, such as the hydrochloric acid byproduct.

  • Finally, the crystals are dried under appropriate conditions.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of Barium hexafluorosilicate involves single-crystal X-ray diffraction.

Methodology:

• Crystal Selection and Mounting: A suitable single crystal of Barium hexafluorosilicate is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data at various orientations. The diffraction pattern, consisting of a set of reflections with specific intensities, is recorded by a detector. For the low-temperature study, the crystal is cooled to 180 K using a suitable cryogenic system.

• Data Processing: The raw diffraction data is processed to correct for various experimental factors, and the intensities of the reflections are integrated.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure. The space group is determined from the systematic absences in the diffraction pattern. The initial positions of the atoms are determined using direct methods or Patterson methods. These positions are then refined using least-squares methods to obtain the final, accurate atomic coordinates and displacement parameters.

Logical Workflow for Crystal Structure Determination

The following diagram illustrates the logical workflow from synthesis to the final determination of the crystal structure.

Caption: Workflow for the synthesis and crystal structure determination of BaSiF₆.

Conclusion

This guide has provided a detailed technical overview of the crystal structure of Barium hexafluorosilicate. The crystallographic data, derived from seminal X-ray diffraction studies, establishes a solid foundation for understanding its material properties. The outlined experimental protocols for synthesis and structure determination offer valuable insights for researchers working with this and similar crystalline materials. The provided workflow diagram visually summarizes the logical progression from chemical synthesis to the elucidation of the atomic arrangement within the crystal lattice.

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. Crystal Structure of BaSiF6 at 180 K | Lund University [lunduniversity.lu.se]

An In-depth Technical Guide to the Solubility of Barium Hexafluorosilicate in Water and Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Barium Hexafluorosilicate (B96646) (BaSiF₆) in aqueous solutions and various acidic media. This document consolidates available quantitative data, outlines relevant experimental methodologies, and presents logical workflows through diagrammatic representations to support research and development activities.

Introduction

Barium hexafluorosilicate, an inorganic compound with the CAS number 17125-80-3, is a white crystalline solid.[1] It is recognized for its thermal stability and its limited solubility in water.[1] This compound finds applications as a precursor in the synthesis of other barium-containing materials and in the production of specialty glasses and ceramics.[1] Understanding its solubility characteristics is crucial for its application in various chemical processes, including its use as a source of barium and hexafluorosilicate ions in experimental reactions.[2]

Solubility of Barium Hexafluorosilicate

Solubility in Water

Barium hexafluorosilicate exhibits low solubility in water. The solubility is temperature-dependent, increasing with a rise in temperature. Quantitative data on its solubility in water at various temperatures is summarized in the table below.

Table 1: Solubility of Barium Hexafluorosilicate in Water

Temperature (°C)	Solubility ( g/100 mL H₂O)	Molar Solubility (mol/L)	Solubility Product (Ksp)
0	0.015	5.37 x 10⁻⁴	2.88 x 10⁻⁷
25	0.0235	8.41 x 10⁻⁴	7.07 x 10⁻⁷
100	0.091	3.26 x 10⁻³	1.06 x 10⁻⁵

Molar solubility and Ksp values are calculated based on the provided solubility data and a molar mass of 279.42 g/mol . A Ksp value of 8.7 x 10⁻⁷ has also been reported based on a solubility of 0.026 g/100 mL.[3]

Solubility in Acids

The dissolution in acidic media is expected to be influenced by the reaction of the hexafluorosilicate anion (SiF₆²⁻) with H⁺ ions. This interaction would shift the dissolution equilibrium, potentially increasing the solubility compared to that in pure water. The hexafluorosilicate ion can undergo hydrolysis, especially in acidic conditions, to form species such as SiF₅⁻ and ultimately silicon dioxide and fluoride (B91410) ions.[1]

In the case of sulfuric acid, the solubility is expected to be exceedingly low due to the common ion effect and the precipitation of the highly insoluble barium sulfate (B86663) (BaSO₄).

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of barium hexafluorosilicate in acids are not extensively documented, established methods for sparingly soluble salts can be adapted. The following outlines a general experimental workflow.

General Experimental Workflow for Solubility Determination

Caption: A general workflow for the experimental determination of Barium hexafluorosilicate solubility.

Methodological Details

• Preparation of Saturated Solution: An excess amount of finely powdered barium hexafluorosilicate is added to a known volume of the desired solvent (deionized water or a specific concentration of acid).

• Equilibration: The suspension is agitated in a constant temperature bath for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and the dissolved ions.

• Phase Separation: The saturated solution is carefully separated from the undissolved solid. This is typically achieved by centrifugation followed by filtration through a fine-pore membrane filter (e.g., 0.22 µm) to remove any particulate matter.

• Analysis of Dissolved Barium: The concentration of barium ions in the clear filtrate is determined using a suitable analytical technique.

  • Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): A sensitive and accurate method for determining the concentration of barium in aqueous solutions.

  • Atomic Absorption Spectrometry (AAS): Another widely used technique for the quantitative determination of metals like barium.

• Calculation of Solubility: From the determined concentration of barium ions, the molar solubility of barium hexafluorosilicate can be calculated.

Chemical Reactions and Equilibria

Synthesis of Barium Hexafluorosilicate

Barium hexafluorosilicate is typically synthesized via a precipitation reaction by mixing solutions containing barium ions (e.g., from barium chloride) and hexafluorosilicate ions (e.g., from hexafluorosilicic acid).[2]

Caption: Precipitation reaction for the synthesis of Barium hexafluorosilicate.

Dissolution and Hydrolysis in Aqueous Solution

When suspended in water, barium hexafluorosilicate undergoes dissolution to a limited extent, establishing an equilibrium with its constituent ions. The hexafluorosilicate ion can then undergo hydrolysis.

Caption: Dissolution and subsequent hydrolysis of Barium hexafluorosilicate in water.

Conclusion

Barium hexafluorosilicate is a sparingly soluble salt in water, with its solubility increasing with temperature. While it is qualitatively described as slightly soluble in dilute acids, a lack of specific quantitative data in the public domain necessitates experimental determination for specific applications. The provided general experimental workflow and information on analytical techniques offer a solid foundation for such investigations. The synthesis and hydrolysis pathways, illustrated through diagrams, provide a clear understanding of the chemical behavior of this compound in aqueous environments. This guide serves as a valuable resource for professionals requiring a technical understanding of the solubility of barium hexafluorosilicate.

References

• 1. Reexamination of hexafluorosilicate hydrolysis by 19F NMR and pH measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]

An In-depth Technical Guide to the Thermal Decomposition of Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of Barium hexafluorosilicate (B96646) (BaSiF₆). It consolidates key quantitative data, details experimental protocols for thermal analysis, and presents visual representations of the underlying chemical processes and experimental workflows. This document is intended to serve as a valuable resource for professionals in research and development who require a thorough understanding of the thermal properties of this inorganic compound.

Physicochemical Properties of Barium Hexafluorosilicate

Barium hexafluorosilicate is a white crystalline solid with the chemical formula BaSiF₆.[1][2] It is sparingly soluble in water.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	BaSiF₆	[1][3]
Molar Mass	279.40 g/mol	[4]
Appearance	White crystalline powder	[2]
Density	4.279 g/cm³	[1]
CAS Number	17125-80-3	[2][4]
Solubility in Water	Poorly soluble	[1][2]

Synthesis of Barium Hexafluorosilicate

The most common laboratory-scale synthesis of Barium hexafluorosilicate involves the precipitation reaction between a soluble barium salt, such as Barium Chloride (BaCl₂), and Hexafluorosilicic acid (H₂SiF₆).[1] The low solubility of BaSiF₆ in water drives the reaction towards the formation of the precipitate.

The balanced chemical equation for this synthesis is:

BaCl₂ + H₂SiF₆ → BaSiF₆(s) + 2HCl

An alternative, dry-method for the preparation of Barium hexafluorosilicate has also been described. This process involves the reaction of Ammonium silicofluoride with Barium carbonate or Barium hydroxide (B78521) at elevated temperatures (100 °C to 300 °C).[5]

A generalized workflow for the precipitation synthesis is depicted in the following diagram:

Caption: Workflow for the synthesis of Barium hexafluorosilicate.

Thermal Decomposition of Barium Hexafluorosilicate

The thermal decomposition of Barium hexafluorosilicate results in the formation of solid Barium Fluoride (B91410) (BaF₂) and gaseous Silicon Tetrafluoride (SiF₄). The decomposition reaction is as follows:

BaSiF₆(s) → BaF₂(s) + SiF₄(g)

The temperature at which this decomposition occurs has been reported with some variation, which can be attributed to different experimental conditions and the definition of "decomposition."

Decomposition Temperature Data

The thermal decomposition of Barium hexafluorosilicate is not characterized by a sharp, single decomposition point but rather occurs over a temperature range. A study focused on the generation of SiF₄ for isotopic analysis provides a detailed perspective on this process. While the onset of decomposition is noted at 300 °C, the reaction becomes more apparent above 450 °C.[6] For complete and rapid decomposition, a temperature of 590 °C was utilized, achieving a 99.8% yield of SiF₄.[6]

Temperature (°C)	Observation	Reference
300	Onset of decomposition	[4][6]
> 450	Decomposition becomes apparent	[6]
590	99.8% completion of decomposition to SiF₄	[6]

The following diagram illustrates the thermal decomposition pathway:

Caption: Thermal decomposition pathway of Barium hexafluorosilicate.

Experimental Protocols for Thermal Analysis

Suggested Protocol for Thermogravimetric Analysis (TGA)

This suggested protocol is designed to characterize the thermal decomposition of Barium hexafluorosilicate.

Objective: To determine the onset and completion temperatures of decomposition and the associated mass loss.

Instrumentation: A calibrated thermogravimetric analyzer.

Experimental Parameters:

Parameter	Suggested Value	Rationale/Notes
Sample Mass	5-10 mg	A smaller sample size minimizes thermal gradients within the sample.
Crucible	Alumina (Al₂O₃) or Platinum (Pt)	These materials are inert at the anticipated decomposition temperatures.
Atmosphere	Inert (e.g., Nitrogen, Argon)	An inert atmosphere prevents side reactions such as oxidation.
Purge Gas Flow Rate	20-50 mL/min	To ensure a consistent and inert environment around the sample.
Heating Rate	10 °C/min	A common heating rate that provides good resolution of thermal events. The heating rate can be varied to study the kinetics of decomposition.
Temperature Range	Ambient to 800 °C	This range will encompass the entire decomposition process.
Pre-treatment	Isothermal hold at 110 °C for 10 min	To remove any adsorbed moisture.

Procedure:

• Tare the TGA instrument with an empty crucible.

• Accurately weigh 5-10 mg of Barium hexafluorosilicate powder into the crucible.

• Place the crucible in the TGA furnace.

• Purge the furnace with the inert gas for at least 30 minutes to establish an inert atmosphere.

• Initiate the temperature program:

  • Hold at 110 °C for 10 minutes.

  • Ramp the temperature from 110 °C to 800 °C at a rate of 10 °C/min.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to determine the onset temperature of decomposition (the temperature at which mass loss begins) and the final temperature of decomposition (the temperature at which the mass becomes constant).

The following diagram outlines the experimental workflow for TGA:

Caption: Experimental workflow for TGA of Barium hexafluorosilicate.

Considerations for Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) can be used to measure the heat flow associated with the thermal decomposition of Barium hexafluorosilicate. The decomposition is an endothermic process. The experimental setup for DSC would be similar to that of TGA in terms of sample preparation, atmosphere, and heating rate. The resulting DSC curve would show an endothermic peak corresponding to the energy absorbed during the decomposition of the material.

Conclusion

The thermal decomposition of Barium hexafluorosilicate is a well-defined process that primarily yields Barium Fluoride and Silicon Tetrafluoride. The decomposition initiates around 300 °C and proceeds to completion at higher temperatures, with near-complete conversion to SiF₄ at 590 °C. For researchers and professionals requiring precise characterization of this material, thermogravimetric analysis provides a robust method for determining its thermal stability and decomposition profile. The experimental protocol and data presented in this guide offer a solid foundation for further investigation and application of Barium hexafluorosilicate in various scientific and industrial fields.

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. barium hexafluorosilicate [chemister.ru]
• 5. CN101676213B - Method for preparing barium fluosilicate and barium fluoride by dry method - Google Patents [patents.google.com]
• 6. Automated analysis of natural variations in isotopes of silicon by the thermal decomposition of BaSiF 6 - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D5JA00294J [pubs.rsc.org]

Barium Hexafluorosilicate: A Technical Guide to Its Hazards and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Barium hexafluorosilicate (B96646) (BaSiF₆), a white crystalline powder, sees use in various industrial applications, including as an insecticide and in the manufacturing of ceramics and glass.[1][2] Despite its utility, the compound presents significant toxicological concerns primarily attributable to the bioavailable barium ion (Ba²⁺). This technical guide provides a comprehensive overview of the known hazards and toxicity of barium hexafluorosilicate, with a focus on quantitative data, experimental methodologies, and mechanisms of action. The information presented herein is intended to inform risk assessment and guide safe handling and experimental design for professionals in research and drug development. While specific toxicological data for barium hexafluorosilicate is limited in some areas, this guide extrapolates from studies on other soluble barium compounds to provide a thorough assessment of potential risks.

Chemical and Physical Properties

Barium hexafluorosilicate is an inorganic salt with the following key properties:

Property	Value
Chemical Formula	BaSiF₆
Molar Mass	279.40 g/mol [3]
Appearance	White crystalline powder[1]
Solubility in Water	0.0235 g/100mL at 25°C[4]

Toxicological Data

The toxicity of barium hexafluorosilicate is primarily due to the barium ion, which becomes available upon dissolution. The health effects of barium compounds are dependent on their solubility in water and gastrointestinal fluids.[3]

Acute Toxicity

Barium hexafluorosilicate is classified as harmful if swallowed and harmful if inhaled.[3] Ingestion is the most common route of acute poisoning.

Table 1: Acute Toxicity of Barium Hexafluorosilicate

Test	Species	Route	Value	Observations	Reference
LD₅₀	Rat	Oral	175 mg/kg	Cyanosis, diarrhea, musculoskeletal changes	[5]

Chronic Toxicity

Reproductive and Developmental Toxicity

There is a lack of specific reproductive and developmental toxicity studies on barium hexafluorosilicate. Studies on other barium compounds have shown mixed results. Some animal studies have indicated that high doses of barium can lead to decreased pup weight and potential reproductive effects in rats, while others have not observed significant reproductive toxicity.[6][7]

Carcinogenicity

Barium hexafluorosilicate is not classified as a human carcinogen by the International Agency for Research on Cancer (IARC).[3] Studies on the carcinogenicity of other barium compounds have not shown a consistent carcinogenic effect.[7]

Genotoxicity

Specific genotoxicity data for barium hexafluorosilicate is limited. In vitro studies on barium chloride did not show mutagenic activity in the Ames test or an increase in chromosomal aberrations in Chinese hamster ovary (CHO) cells.[7]

Neurotoxicity

While high doses of barium can affect the nervous system, leading to symptoms like tremors and weakness, specific neurotoxicity studies on barium hexafluorosilicate are not well-documented.[3] Animal studies with other barium compounds have shown some effects on motor activity at high doses.[6]

Dermal and Eye Irritation

Barium hexafluorosilicate is not classified as a skin or eye irritant.[8] However, due to its toxic nature upon absorption, skin contact should be minimized.

Mechanism of Toxicity

The primary mechanism of barium toxicity is the blockade of potassium channels.[3] Barium ions (Ba²⁺) are similar in size to potassium ions (K⁺) and can enter and block the pore of potassium channels, particularly the inward-rectifier potassium channels (Kir). This blockade inhibits the normal efflux of potassium from cells, leading to a shift of potassium from the extracellular to the intracellular space. The resulting hypokalemia (low blood potassium) is a hallmark of barium poisoning and is responsible for many of the clinical manifestations.

Mechanism of Barium's Potassium Channel Blockade

The decreased resting membrane potential due to hypokalemia leads to muscle weakness, paralysis, and cardiac arrhythmias.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of barium hexafluorosilicate are not consistently available in published literature. However, standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD) are typically followed.

Acute Oral Toxicity (OECD 423)

The acute oral toxicity of a substance is often determined using the Acute Toxic Class Method (OECD Guideline 423).

Simplified Workflow for OECD Guideline 423

This method involves a stepwise procedure with a small number of animals per step to classify the substance based on its LD₅₀. Key parameters of such a study would include:

• Test Species: Typically rats.[9]

• Administration: Oral gavage.[9]

• Dosage: A starting dose is chosen, and subsequent doses are adjusted based on the observed mortality.[9]

• Observation Period: Animals are observed for at least 14 days for signs of toxicity and mortality.[9]

• Endpoint: The LD₅₀ value is estimated based on the mortality data.[9]

Genotoxicity - Ames Test (OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

General Workflow for the Ames Test

The protocol involves:

• Test System: Histidine-requiring strains of Salmonella typhimurium.

• Procedure: The bacteria are exposed to the test substance in the presence and absence of a metabolic activation system (S9 fraction).

• Endpoint: An increase in the number of revertant colonies (bacteria that have regained the ability to synthesize histidine) indicates a mutagenic effect.

Environmental Hazards

Specific ecotoxicological data for barium hexafluorosilicate is scarce. The environmental fate and effects of barium are dependent on its solubility. In the environment, soluble barium compounds can be toxic to aquatic life.

Table 2: Ecotoxicity of Barium (General)

Test	Species	Endpoint	Value	Reference
Acute Toxicity	Daphnia magna (Water flea)	EC₅₀ (48h)	1,001 - 100,000 µg/L	[10]

It is important to note that the environmental risk of barium hexafluorosilicate will also be influenced by the hexafluorosilicate anion, which can hydrolyze to release fluoride, another potentially toxic substance to aquatic organisms.

Conclusion

Barium hexafluorosilicate is a hazardous substance with significant acute toxicity upon ingestion and inhalation. The primary mechanism of toxicity is the blockade of potassium channels by the barium ion, leading to hypokalemia and subsequent effects on the muscular and cardiovascular systems. While data on chronic, reproductive, and developmental toxicity, as well as environmental effects, are limited for this specific compound, studies on other soluble barium salts suggest that the kidneys are a key target organ for long-term exposure. Due to the limited specific data, caution should be exercised when handling this compound, and appropriate personal protective equipment should be used to prevent exposure. Further research is warranted to fully characterize the toxicological profile of barium hexafluorosilicate.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 3. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Barium Hexafluorosilicate [drugfuture.com]
• 5. barium hexafluorosilicate | CAS#:17125-80-3 | Chemsrc [chemsrc.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. HEALTH EFFECTS - Toxicological Profile for Barium and Barium Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. chemos.de [chemos.de]
• 9. dep.nj.gov [dep.nj.gov]
• 10. mds-usa.com [mds-usa.com]

Protocols & Analytical Methods

Application Notes and Protocols: Production of Silicon Tetrafluoride via Thermal Decomposition of Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silicon tetrafluoride (SiF₄) is a versatile and crucial specialty gas in various high-tech industries, including semiconductor manufacturing for precision etching, optical fiber production, and the synthesis of fluorochemicals.[1][2][3] One established and reliable method for producing high-purity SiF₄ is through the thermal decomposition of barium hexafluorosilicate (B96646) (BaSiF₆).[1][4][5] This method is advantageous due to the stability of BaSiF₆ at lower temperatures and its ability to yield a high-purity product upon decomposition at elevated temperatures.[6][7]

Barium hexafluorosilicate is a white crystalline solid with low solubility in water.[8][9] It is typically synthesized via precipitation from an aqueous solution containing barium ions and hexafluorosilicate ions.[9] The subsequent thermal decomposition of the dried BaSiF₆ precipitate provides a direct route to generating SiF₄ gas.[4][10]

Principle of the Reaction

The production of silicon tetrafluoride from barium hexafluorosilicate is a two-step process:

• Precipitation of Barium Hexafluorosilicate: Barium chloride (BaCl₂) is reacted with hexafluorosilicic acid (H₂SiF₆) to precipitate the sparingly soluble barium hexafluorosilicate (BaSiF₆).[9][11]

  Reaction: BaCl₂ + H₂SiF₆ → BaSiF₆(s) + 2HCl[9]

• Thermal Decomposition: The solid BaSiF₆ is heated, causing it to decompose into solid barium fluoride (B91410) (BaF₂) and gaseous silicon tetrafluoride (SiF₄).[4][12]

  Reaction: BaSiF₆(s) → BaF₂(s) + SiF₄(g)

The thermal decomposition typically begins at temperatures around 300°C, with higher temperatures leading to a more rapid and complete reaction.[1][6][13]

Data Presentation

The following tables summarize the quantitative data for the key steps in the production of SiF₄ from BaSiF₆.

Table 1: Precipitation of Barium Hexafluorosilicate (BaSiF₆)

Reactants	Reactant Ratio (BaCl₂ : H₂SiF₆)	Temperature (°C)	Recovery Yield (%)	Reference
Barium Chloride (BaCl₂) & Hexafluorosilicic Acid (H₂SiF₆)	~ 1 : 1	Not Specified	97	[11]

| Barium Fluoride (BaF₂) & Hexafluorosilicic Acid (H₂SiF₆) | 1.5 : 1 | 80 | 95 |[11] |

Table 2: Thermal Decomposition of Barium Hexafluorosilicate (BaSiF₆) to Silicon Tetrafluoride (SiF₄)

Temperature (°C)	Time	Yield of SiF₄ (%)	Notes	Reference
> 400	1 hour	Nearly Quantitative	Low yields observed up to 400°C.	[11]
550	30 minutes	Approaches Completion	-	[11]
590	10 minutes	99.8 ± 0.16	Considered a reasonable compromise between temperature and speed.	[6][7]

| 600 | 15 minutes | Essentially Complete | - |[11] |

Experimental Protocols

Protocol 1: Preparation of Barium Hexafluorosilicate (BaSiF₆) via Precipitation

Objective: To synthesize solid BaSiF₆ from aqueous solutions of barium chloride and hexafluorosilicic acid.

Materials:

• Barium chloride (BaCl₂)

• Hexafluorosilicic acid (H₂SiF₆), 15-30% solution

• Deionized water

• Beakers

• Stirring rod

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Prepare a saturated solution of barium chloride in deionized water.

• In a separate beaker, place the hexafluorosilicic acid solution.

• Slowly add the barium chloride solution to the hexafluorosilicic acid solution while stirring continuously. A white precipitate of BaSiF₆ will form immediately.[9][11]

• Continue stirring for 15-20 minutes to ensure complete precipitation.

• Separate the BaSiF₆ precipitate from the liquid using a filtration apparatus.

• Wash the precipitate with deionized water to remove any remaining HCl and unreacted salts.

• Dry the collected BaSiF₆ precipitate in an oven at 110°C to remove water.[6] The final product should be a fine, white powder.

Protocol 2: Thermal Decomposition of BaSiF₆ to Produce SiF₄

Objective: To generate high-purity SiF₄ gas through the thermal decomposition of solid BaSiF₆.

Materials:

• Dried Barium hexafluorosilicate (BaSiF₆) powder

• Quartz tube furnace

• Sample boat (e.g., quartz)

• Inert gas supply (e.g., Nitrogen, N₂) with flow controller

• Gas collection system or downstream reactor

• Appropriate safety equipment (fume hood, personal protective equipment)

Procedure:

• Place a known quantity of dried BaSiF₆ powder into a sample boat and position it in the center of the quartz tube furnace.

• Assemble the gas lines, ensuring the outlet is connected to a suitable collection system or the intended reaction chamber. It is crucial to prevent atmospheric moisture from entering the system, as SiF₄ reacts with water.[2]

• Purge the system with a slow stream of dry, inert gas (e.g., N₂ at ~200 cc/min) for 15-20 minutes to remove air and residual moisture.[11]

• While maintaining the inert gas flow, begin heating the furnace to the desired decomposition temperature (e.g., 590-600°C).[6][11] The inert gas flow helps to carry the SiF₄ product out of the reaction zone, driving the equilibrium reaction to completion.[11]

• Maintain the temperature for the specified duration (e.g., 15 minutes at 600°C) to ensure complete decomposition of the BaSiF₆.[11]

• The evolved SiF₄ gas is carried by the inert gas stream to the collection system.

• After the reaction is complete, turn off the furnace and allow the system to cool to room temperature under the inert gas flow.

• The remaining solid in the sample boat is barium fluoride (BaF₂). Handle and dispose of all materials according to safety guidelines.

Visualizations

Caption: Thermal decomposition of BaSiF₆.

Caption: Workflow for SiF₄ production.

Safety and Handling

• Barium Hexafluorosilicate (BaSiF₆): Handle with care. While it has low solubility, it is a barium compound and can be toxic if ingested.

• Silicon Tetrafluoride (SiF₄): This is a toxic and corrosive gas.[1] It reacts with water to form hydrofluoric acid (HF) and silicic acid.[2] All experiments involving SiF₄ must be conducted in a well-ventilated fume hood.

• Hexafluorosilicic Acid (H₂SiF₆): This is a corrosive acid. Appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• High Temperatures: The use of a tube furnace involves high temperatures, and appropriate precautions against thermal burns should be taken.

References

• 1. From Etching to Optics: How Silicon Tetrafluoride (SiF4) Enhances High-Tech Manufacturing - China Isotope Development [asiaisotopeintl.com]
• 2. Silicon Tetrafluoride (SiF4): The Ultimate Specialty Gas for Advanced Electronics and Glass Synthesis - China Isotope Development [asiaisotopeintl.com]
• 3. What is Silicon Tetrafluoride: Everything You Need to Know [cfsilicones.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Silicon tetrafluoride - Wikipedia [en.wikipedia.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 9. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 10. Automated analysis of natural variations in isotopes of silicon by the thermal decomposition of BaSiF6 - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. osti.gov [osti.gov]
• 12. researchgate.net [researchgate.net]
• 13. barium hexafluorosilicate [chemister.ru]

Application Notes and Protocols for Barium Hexafluorosilicate as an Insecticide in Agriculture

Disclaimer: Barium hexafluorosilicate (B96646) is a toxic compound with significant health and environmental risks. Its use as an insecticide is largely discontinued (B1498344) in many regions due to the availability of safer and more effective alternatives. These notes are for informational and research purposes only and do not constitute a recommendation for its use. Always adhere to current local regulations regarding pesticide use.

Application Notes

Introduction

Barium hexafluorosilicate (BaSiF₆), also known as barium silicofluoride, is an inorganic salt that has been historically used as a stomach poison insecticide in agriculture.[1][2] It was primarily employed to control chewing insects on various crops. Its application has significantly declined due to its toxicity and the development of modern synthetic insecticides.

Chemical and Physical Properties

Property	Value
Chemical Formula	BaSiF₆
Molar Mass	279.40 g/mol
Appearance	White crystalline powder
Solubility in Water	0.25 g/100 mL at 25°C

| Density | 4.28 g/cm³ |

Mode of Action

Barium hexafluorosilicate acts as a stomach poison. For the insecticide to be effective, it must be ingested by the target pest. Once ingested, the compound interferes with essential physiological processes, leading to toxicity and death. The exact biochemical mechanism is not well-documented in the readily available literature but is believed to involve the disruption of critical enzyme functions by both barium and fluoride (B91410) ions.

Historical Efficacy and Target Pests

Historical data on the efficacy of barium hexafluorosilicate is primarily qualitative. It was considered a substitute for arsenical insecticides.[2]

Table 1: Historical Target Pests and Efficacy of Barium Hexafluorosilicate

Target Pest	Crop	Efficacy Notes
Mexican bean beetle (Epilachna varivestis)	Beans	Reported to provide control, though sometimes less effective than arsenicals. Often applied as a dust mixed with lime.[3]
Codling moth (Cydia pomonella)	Apples, Pears	Used as a spray, sometimes in combination with fish oil or mineral oil emulsions as a sticker.[2]

| Various chewing insects | Vegetables, Fruits | Generally used against a range of chewing insects before the advent of modern synthetic pesticides. |

Application Methods

Historically, barium hexafluorosilicate was applied as either a dust or a spray.

• Dusting: The powdered insecticide was often mixed with an inert carrier, such as hydrated lime, to ensure even distribution and to reduce phytotoxicity.

• Spraying: For spray applications, the powder was suspended in water. Due to its low solubility, constant agitation of the spray tank was necessary to maintain a uniform suspension. Adjuvants like fish oil were sometimes added to improve adhesion to plant surfaces.[2]

Specific historical application rates are not well-documented in the available literature.

Toxicology and Safety

Barium hexafluorosilicate is toxic to humans and other non-target organisms through ingestion and inhalation.

Table 2: Toxicological Profile of Barium Hexafluorosilicate

Parameter	Finding
Acute Oral Toxicity	Toxic if swallowed.
Acute Inhalation Toxicity	Harmful if inhaled.
Target Organs	Heart, nervous system, gastrointestinal tract, kidneys, and bone marrow.
Carcinogenicity	Not classified as a human carcinogen.

| Environmental Fate | Barium compounds can persist in the soil. The mobility of barium is influenced by soil pH and the presence of sulfates and carbonates. |

Safety Precautions:

• Personal Protective Equipment (PPE): When handling this compound, appropriate PPE, including gloves, respiratory protection, and eye protection, is crucial.

• Handling: Avoid creating dust. Use in a well-ventilated area.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, regional, and national regulations.

Experimental Protocols

The following are generalized protocols for evaluating a stomach poison insecticide like barium hexafluorosilicate. These are based on standard entomological testing procedures, as specific historical protocols for this compound are not detailed in the available literature.

Laboratory Bioassay: Leaf Disc Ingestion Assay

Objective: To determine the lethal concentration (LC50) of barium hexafluorosilicate for a specific chewing insect pest.

Materials:

• Barium hexafluorosilicate

• Distilled water

• Wetting agent (e.g., Triton X-100)

• Host plant leaves

• Petri dishes

• Filter paper

• Leaf disc cutter (e.g., cork borer)

• Target insect larvae (e.g., Mexican bean beetle larvae)

• Fine paintbrush

Methodology:

• Preparation of Test Solutions:

  • Prepare a stock solution of barium hexafluorosilicate in distilled water. Due to its low solubility, this will be a suspension.

  • From the stock solution, prepare a series of serial dilutions (e.g., 5-7 concentrations).

  • Add a small amount of a wetting agent to each dilution and to a control solution (distilled water only) to ensure even spreading on the leaf surface.

• Treatment of Leaf Discs:

  • Cut leaf discs from fresh, untreated host plant leaves.

  • Dip each leaf disc into a test solution for a uniform amount of time (e.g., 10 seconds).

  • Allow the treated discs to air dry completely.

• Bioassay:

  • Line the bottom of each Petri dish with a piece of filter paper moistened with a few drops of water to maintain humidity.

  • Place one treated leaf disc in each Petri dish.

  • Using a fine paintbrush, transfer a single insect larva of a specific instar onto each leaf disc.

  • Prepare at least 3-4 replicates for each concentration and the control.

• Incubation and Observation:

  • Maintain the Petri dishes in a controlled environment (temperature, humidity, and light) suitable for the test insect.

  • Assess mortality at regular intervals (e.g., 24, 48, and 72 hours). Mortality is typically defined as the inability of the larva to move when gently prodded with a paintbrush.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if necessary.

  • Use probit analysis to calculate the LC50 value and its 95% confidence limits.

Field Efficacy Trial

Objective: To evaluate the effectiveness of barium hexafluorosilicate in controlling a target pest population on a specific crop under field conditions.

Materials:

• Barium hexafluorosilicate formulation (dust or wettable powder)

• Application equipment (duster or sprayer)

• Plot markers

• Data collection sheets

Methodology:

• Experimental Design:

  • Select a field with a known history of the target pest infestation.

  • Design the experiment using a randomized complete block design with at least four replicates.

  • Each block should contain plots for each treatment (different application rates of the insecticide) and an untreated control.

• Application:

  • Calibrate the application equipment to ensure accurate delivery of the specified rates.

  • Apply the treatments at a time when the target pest is at a susceptible life stage (e.g., early larval stage).

  • Ensure uniform coverage of the crop foliage.

• Data Collection:

  • Before application, and at regular intervals after application (e.g., 3, 7, and 14 days), assess the pest population density in each plot. This can be done by counting the number of insects per plant or per unit area of foliage.

  • Assess crop damage (e.g., percentage of defoliation) at the same intervals.

• Data Analysis:

  • Analyze the data using an appropriate statistical method (e.g., ANOVA) to determine if there are significant differences in pest density and crop damage between the treatments and the control.

  • If significant differences are found, use a mean separation test (e.g., Tukey's HSD) to compare the treatment means.

Visualizations

Caption: Workflow for Barium Hexafluorosilicate Application.

Caption: Toxic Action Pathway of a Stomach Poison Insecticide.

References

• 1. portal.ct.gov [portal.ct.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. The Mexican Bean Beetle – Piedmont Master Gardeners [piedmontmastergardeners.org]

Application of Barium Hexafluorosilicate in Ceramic Glazes: Application Notes and Protocols

Introduction

Barium hexafluorosilicate (B96646) (BaSiF6) is a white crystalline solid with potential applications in the ceramic and glass industries due to its thermal stability and chemical resistance.[1][2] While specific data on its use in glazes is limited, its constituent components—barium and fluorine—suggest it may function as a fluxing agent and a surface modifier. Barium compounds are known to act as fluxes in ceramic glazes, particularly at higher temperatures, and can influence the final surface texture, producing matte or glossy finishes.[3][4] Fluorine-containing compounds can also act as fluxes and may affect glaze properties such as opacity and color development.

This document outlines the potential roles of Barium hexafluorosilicate in ceramic glazes and provides a general experimental framework for its evaluation.

Potential Functions in Ceramic Glazes

Based on the behavior of analogous compounds, Barium hexafluorosilicate may serve the following functions in a ceramic glaze formulation:

• Primary or Secondary Flux: Barium compounds can lower the melting point of a glaze, although they are often considered secondary fluxes that are most effective in combination with other fluxing agents.[3][4] The presence of the hexafluorosilicate anion may further enhance its fluxing action.

• Matting Agent: At lower concentrations or in specific formulations, barium compounds can promote the formation of microcrystals within the glaze during cooling, resulting in a matte or satin finish.

• Opacifier: The introduction of fluorine can lead to the formation of fluoride (B91410) crystals within the glaze matrix, which can scatter light and increase opacity.

• Surface Texture Modifier: The decomposition of Barium hexafluorosilicate during firing may release gases that could influence the final surface texture of the glaze.

Hypothetical Quantitative Data and Effects

The following table summarizes the potential effects of increasing additions of Barium hexafluorosilicate to a standard transparent glaze formulation. Note: This data is hypothetical and intended as a guide for experimental design. Actual results will vary depending on the base glaze composition, firing temperature, and kiln atmosphere.

Barium Hexafluorosilicate (wt%)	Firing Temperature (°C)	Observed Effect on Glaze Properties	Potential Impact on Physical Properties
1-3	1180 - 1250	Increased melt fluidity, slight gloss reduction.	Lowering of the softening point.
3-6	1180 - 1250	Development of a satin or semi-matte surface. Possible increase in opacity.	Formation of microcrystalline phases.
6-10	1180 - 1250	Pronounced matte and opaque surface. Potential for surface defects if not properly formulated.	Increased crystalline phase content. Potential for pinholing or blistering due to gas evolution.

Experimental Protocols

The following protocols describe a general methodology for incorporating and evaluating Barium hexafluorosilicate in a ceramic glaze.

Materials and Equipment

• Barium hexafluorosilicate (BaSiF6) powder

• Standard transparent glaze raw materials (e.g., Feldspar, Kaolin, Silica, Whiting)

• Coloring oxides (e.g., Cobalt Oxide, Copper Carbonate)

• Distilled water

• Ball mill or planetary mill

• Sieves (80-100 mesh)

• Ceramic test tiles (bisque-fired)

• Glaze application tools (e.g., brushes, dipping tongs)

• Electric kiln with programmable controller

• Safety equipment (dust mask, safety glasses, gloves)

Glaze Preparation

• Base Glaze Formulation: Prepare a standard transparent base glaze appropriate for the desired firing temperature (e.g., cone 6-10).

• Experimental Batches: Create a series of experimental glaze batches by adding varying weight percentages of Barium hexafluorosilicate to the base glaze (e.g., 1%, 3%, 5%, 7%, 10%).

• Milling: For each batch, dry-mix the raw materials thoroughly before adding distilled water to create a slurry. Ball mill the slurry for a predetermined time (e.g., 2-4 hours) to ensure a homogenous mixture and fine particle size.

• Sieving: Pass the milled glaze slurry through an 80-100 mesh sieve to remove any coarse particles.

• Specific Gravity Adjustment: Adjust the specific gravity of the glaze slurry with water to achieve a suitable consistency for the chosen application method.

Glaze Application and Firing

• Application: Apply the experimental glazes to bisque-fired test tiles using a consistent method (e.g., dipping for a set time, brushing a specific number of coats) to ensure uniform thickness.

• Drying: Allow the glazed tiles to dry completely before firing.

• Firing: Place the test tiles in an electric kiln and fire to the target temperature using a controlled heating and cooling cycle. It is recommended to include a hold at the peak temperature to allow for complete melting and maturation of the glaze. A slow cooling cycle may be beneficial for observing any crystalline growth.

Post-Firing Analysis

• Visual Inspection: After firing, visually inspect the test tiles for surface quality, noting any defects such as crazing, pinholing, or blistering. Observe the surface finish (glossy, satin, or matte) and opacity.

• Microscopic Analysis: Use a stereomicroscope or scanning electron microscope (SEM) to examine the microstructure of the glaze, looking for evidence of crystalline phases.

• Physical Property Testing (Optional): Conduct further tests to quantify the effects of Barium hexafluorosilicate on glaze properties, such as:

  • Coefficient of Thermal Expansion (CTE) using a dilatometer.

  • Microhardness testing.

  • Chemical durability testing (acid and alkali resistance).

Visualizations

The following diagrams illustrate the logical workflow for evaluating Barium hexafluorosilicate in ceramic glazes and its potential effects.

Caption: Experimental workflow for evaluating Barium hexafluorosilicate in ceramic glazes.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 3. prod.cloudfront.making.unsw.edu.au [prod.cloudfront.making.unsw.edu.au]
• 4. Glaze Chemistry [oliviaaspegren.com]

Application Notes and Protocols: Barium Hexafluorosilicate as a Flux Agent in Metallurgy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of barium hexafluorosilicate (B96646) (BaSiF₆) as a fluxing agent in various metallurgical processes. Due to a lack of extensive direct research on barium hexafluorosilicate in this specific application, information from analogous fluoride-based fluxes is included to provide a thorough understanding of its potential behavior and utility.

Introduction

Barium hexafluorosilicate is a white crystalline solid that serves as a source of fluoride (B91410) in high-temperature metallurgical applications.[1][2] In metallurgy, fluxes are chemical agents that facilitate the removal of impurities, protect the molten metal from the atmosphere, and control the physical and chemical properties of the slag.[3][4] Fluoride-containing fluxes, such as those incorporating barium hexafluorosilicate, are known to lower the melting point and viscosity of slags, thereby enhancing the efficiency of refining processes.[5]

The primary function of barium hexafluorosilicate as a flux is attributed to its thermal decomposition at elevated temperatures. Upon heating, it decomposes to release silicon tetrafluoride (SiF₄) gas and leaves behind barium fluoride (BaF₂). This decomposition typically begins around 300°C.[6] Both the gaseous SiF₄ and the resulting BaF₂ can actively participate in the refining process.

Physicochemical Properties

A summary of the key physical and chemical properties of barium hexafluorosilicate is presented in the table below.

Property	Value	Reference
Chemical Formula	BaSiF₆	[1][7]
Molecular Weight	279.40 g/mol	[8]
Appearance	White crystalline powder	[1]
Density	4.279 g/cm³	[1]
Melting Point	Decomposes at approx. 300°C	[6]
Solubility in Water	Poorly soluble	[1]

Mechanism of Action as a Flux

The fluxing action of barium hexafluorosilicate is a multi-step process initiated by its thermal decomposition. The generated silicon tetrafluoride gas can react with metal oxides present as impurities, while the resulting barium fluoride acts as a classic fluoride flux.

Thermal Decomposition

The primary decomposition reaction of barium hexafluorosilicate is:

BaSiF₆(s) → BaF₂(s) + SiF₄(g)

This decomposition is crucial as it delivers a highly reactive gaseous fluoride directly into the metallurgical system.

Reaction with Metal Oxides

Influence on Slag Properties

The solid product of the decomposition, barium fluoride (BaF₂), acts as a fluxing agent. Fluoride ions (F⁻) are known to depolymerize the silicate (B1173343) network in molten slags. This disruption of the long silicate chains leads to a significant decrease in the viscosity and melting point of the slag. A more fluid slag can more effectively absorb impurities from the molten metal and is easier to separate.

Figure 1: Fluxing mechanism of barium hexafluorosilicate.

Applications in Metallurgy

While specific large-scale applications of barium hexafluorosilicate as a primary flux are not well-documented in publicly available literature, its properties suggest potential utility in several areas, particularly in welding and specialized refining processes.

Welding Fluxes

Patents and technical literature indicate the use of "barium fluoride" as a component in welding fluxes, particularly for submerged arc welding (SAW) and electroslag welding (ESW). These fluxes are designed to protect the weld pool from atmospheric contamination, refine the weld metal, and control the shape of the weld bead. Barium hexafluorosilicate can serve as a source for barium fluoride in these formulations.

Example Flux Composition for Welding Magnesium Alloys:

Component	Percentage (%)
Lithium Fluoride	20
Magnesium Fluoride	28
Calcium Fluoride	17
Barium Fluoride	35

Note: This composition is based on a patent and may not be optimal for all applications. Barium hexafluorosilicate could be used to provide the barium fluoride component.

Aluminum Refining

Fluxes used in aluminum refining are typically mixtures of chloride and fluoride salts. They are employed to remove impurities, such as oxides and dissolved hydrogen, and to form a protective cover over the molten metal. The addition of fluoride salts enhances the flux's ability to dissolve the tenacious aluminum oxide (Al₂O₃) layer. Barium hexafluorosilicate, through its decomposition to BaF₂, could contribute to this effect.

Experimental Protocols

The following are generalized protocols for evaluating the effectiveness of barium hexafluorosilicate as a fluxing agent. These protocols are based on standard metallurgical laboratory practices.

Protocol for Determining the Effect on Slag Viscosity

Objective: To quantify the change in viscosity of a synthetic metallurgical slag upon the addition of barium hexafluorosilicate.

Materials and Equipment:

• High-temperature viscometer (e.g., rotating cylinder type)

• Furnace capable of reaching at least 1600°C

• Graphite or platinum crucibles

• Synthetic slag components (e.g., CaO, SiO₂, Al₂O₃)

• Barium hexafluorosilicate powder

• Inert gas supply (e.g., Argon)

Procedure:

• Prepare a base synthetic slag by mixing appropriate amounts of CaO, SiO₂, and Al₂O₃ powders.

• Place a known quantity of the base slag in a crucible and heat it in the furnace under an inert atmosphere to the desired temperature (e.g., 1500°C) until completely molten and homogenized.

• Measure the viscosity of the base slag using the high-temperature viscometer.

• Prepare several batches of the base slag with varying weight percentages of barium hexafluorosilicate (e.g., 1%, 2%, 5%, 10%).

• For each batch, repeat steps 2 and 3, measuring the viscosity at the same temperature.

• Record the viscosity values for each composition.

• Plot viscosity as a function of barium hexafluorosilicate concentration.

Figure 2: Experimental workflow for viscosity measurement.

Protocol for Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature and mass loss of barium hexafluorosilicate.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Alumina (B75360) or platinum sample pans

• Barium hexafluorosilicate powder

• Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample of barium hexafluorosilicate (5-10 mg) into a sample pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas at a constant flow rate.

• Heat the sample from room temperature to a final temperature (e.g., 1000°C) at a constant heating rate (e.g., 10°C/min).

• Record the mass of the sample as a function of temperature.

• Analyze the resulting TGA curve to identify the onset and completion temperatures of decomposition and the total mass loss.

Safety and Handling

Barium hexafluorosilicate is a toxic substance.[9] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, should be worn when handling the powder. All work should be conducted in a well-ventilated area or under a fume hood. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Barium hexafluorosilicate shows promise as a fluxing agent in metallurgy, primarily due to its thermal decomposition to produce reactive silicon tetrafluoride gas and barium fluoride. Its ability to lower the viscosity and melting point of slags can lead to improved efficiency in metal refining processes. Further research is needed to fully characterize its performance in specific metallurgical applications and to develop optimized flux formulations. The experimental protocols provided herein offer a starting point for such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Automated analysis of natural variations in isotopes of silicon by the thermal decomposition of BaSiF6 - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. The effect of calcium fluoride on slag viscosity [kth.diva-portal.org]
• 5. beifangalloy.com [beifangalloy.com]
• 6. barium hexafluorosilicate [chemister.ru]
• 7. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 8. Effect of Fluoride Ions in Slag on the Dynamic Change of the Interfacial Tension between Liquid Iron and Molten Slag [jstage.jst.go.jp]
• 9. Flux (metallurgy) - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Barium Hexafluorosilicate in Specialty Glass Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of barium hexafluorosilicate (B96646) (BaSiF₆) in the manufacturing of specialty glasses. This document details its chemical properties, its effects on glass characteristics, and protocols for its application in laboratory and industrial settings.

Introduction to Barium Hexafluorosilicate in Glass Manufacturing

Barium hexafluorosilicate is an inorganic compound utilized in the production of specialty glasses and ceramics.[1] It serves as a source of both barium and fluorine, which are crucial for achieving specific optical and physical properties in the final glass product.[1][2] While barium oxide (BaO) is a common component in optical glasses for increasing the refractive index, barium hexafluorosilicate offers the added benefit of introducing fluoride (B91410) ions.[3] Fluoride acts as a fluxing agent, reducing the melting temperature and viscosity of the glass batch, and can also influence the final optical properties, such as dispersion.

Physicochemical Properties of Barium Hexafluorosilicate

A clear understanding of the physical and chemical properties of barium hexafluorosilicate is essential for its effective use in glass manufacturing.

Property	Value	Reference
Chemical Formula	BaSiF₆	[2]
Molar Mass	279.40 g/mol	[2]
Appearance	White crystalline powder	[1][2]
Density	4.279 g/cm³	[2]
Solubility in Water	Poorly soluble	[1][2]
Decomposition Temperature	Decomposes upon heating	[4]

Role in Specialty Glass Formulations

Barium hexafluorosilicate is incorporated into glass batches to achieve specific desirable properties, particularly in optical, fluoride, and fluorophosphate (B79755) glasses.

Optical Glasses

In optical glasses, the introduction of barium through BaSiF₆ contributes to a higher refractive index, a critical parameter for lens design.[3] The presence of fluoride can help to lower the dispersion (increase the Abbe number), which is important for correcting chromatic aberration in optical systems.

Fluoride and Fluorophosphate Glasses

Barium is a common component in heavy metal fluoride glasses and fluorophosphate glasses, which are known for their extended infrared transmission and low dispersion.[5][6] Barium hexafluorosilicate can be used as a raw material in the synthesis of these glasses, contributing both the barium and fluoride components.

Experimental Protocols

Safety Precautions

Barium hexafluorosilicate is toxic if swallowed or inhaled.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, should be worn when handling the powder.[4] All handling should be performed in a well-ventilated area or a fume hood.

Laboratory-Scale Melting of a Specialty Optical Glass

This protocol outlines a general procedure for incorporating barium hexafluorosilicate into a laboratory-scale glass melt. Note: Specific compositions and melting parameters will vary depending on the target glass properties.

Materials and Equipment:

• High-purity raw materials (e.g., SiO₂, B₂O₃, Al₂O₃, Na₂CO₃, CaCO₃)

• Barium hexafluorosilicate (BaSiF₆)

• Platinum or high-purity ceramic crucible

• High-temperature furnace (capable of reaching at least 1400°C)

• Stirring apparatus (optional, platinum or ceramic)

• Mould for casting

• Annealing oven

Procedure:

• Batch Calculation: Calculate the required weight of each raw material, including barium hexafluorosilicate, to achieve the desired final glass composition.

• Mixing: Thoroughly mix the powdered raw materials in a dry environment to ensure homogeneity.

• Melting:

  • Place the mixed batch into the crucible.

  • Heat the furnace to the target melting temperature (typically 1200-1450°C for many specialty glasses). The exact temperature will depend on the glass composition.

  • During heating, barium hexafluorosilicate will decompose. The exact decomposition products and their reactions within the melt are complex and depend on the other components of the glass batch. It is believed to introduce BaO and volatile silicon fluorides into the melt.

• Fining: Hold the molten glass at the maximum temperature for a period (e.g., 1-3 hours) to allow bubbles to escape. Gentle stirring can aid this process.

• Casting: Pour the molten glass into a pre-heated mould.

• Annealing: Immediately transfer the cast glass to an annealing oven set at a temperature just above the glass transition temperature. Slowly cool the glass to room temperature over several hours to relieve internal stresses.

Logical and Experimental Workflows

The following diagrams illustrate the conceptual role of barium hexafluorosilicate and a typical experimental workflow for its use in specialty glass manufacturing.

Caption: Role of BaSiF6 in Specialty Glass Manufacturing.

Caption: Experimental Workflow for Specialty Glass Synthesis.

Quantitative Data Summary

Currently, there is a limited amount of publicly available, direct quantitative data correlating the specific percentage of barium hexafluorosilicate in a glass batch to the final optical and physical properties. Most available data pertains to the effects of barium oxide (BaO) and generic fluoride additions. Further experimental work is required to establish these specific relationships for BaSiF₆.

Conclusion

Barium hexafluorosilicate is a valuable component in the formulation of specialty glasses, offering a means to introduce both barium and fluorine into the glass matrix. Its use can lead to desirable properties such as a high refractive index and modified dispersion. The provided protocols and workflows serve as a guide for the application of this compound in a research and development setting. Further systematic studies are encouraged to fully quantify the effects of barium hexafluorosilicate on the properties of various specialty glass systems.

References

• 1. GraphViz Examples and Tutorial [graphs.grevian.org]
• 2. sketchviz.com [sketchviz.com]
• 3. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 4. chemos.de [chemos.de]
• 5. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 6. GitHub - pinczakko/GraphViz-Samples: A rather complex GraphViz DOT sample containing rather many hints for those interested in documenting his/her code via GraphViz DOT [github.com]

Application Notes and Protocols: Barium Hexafluorosilicate as a Fluorinating Agent in Organic Synthesis

A comprehensive review of the scientific literature reveals that barium hexafluorosilicate (B96646) (BaSiF₆) is not a commonly employed or effective fluorinating agent for organic synthesis. While the compound contains fluorine, its properties, primarily its low solubility and the stability of the hexafluorosilicate anion, render it unsuitable for the controlled introduction of fluorine into organic molecules under typical reaction conditions.

Researchers, scientists, and drug development professionals seeking to perform fluorination reactions should consider established and well-documented fluorinating agents. This document will briefly outline the properties of barium hexafluorosilicate that limit its application in this context and provide an overview of widely used alternative fluorinating agents.

Barium Hexafluorosilicate: Properties and Limitations

Barium hexafluorosilicate is a white crystalline solid characterized by its high stability and low solubility in water and most organic solvents.[1][2] These properties are significant impediments to its use in organic synthesis, which typically requires reagents to be soluble in the reaction medium to achieve effective reactivity. The hexafluorosilicate anion ([SiF₆]²⁻) is a stable, coordinatively saturated species, and it does not readily release fluoride (B91410) ions (F⁻) under conditions amenable to organic transformations. Its primary reported applications are in materials science, ceramics, and as an insecticide.[1][2]

Established Fluorinating Agents in Organic Synthesis

A vast array of effective fluorinating agents has been developed and extensively documented for use in organic synthesis. These are broadly categorized into nucleophilic and electrophilic sources of fluorine.

Nucleophilic Fluorinating Agents

These reagents deliver a fluoride anion (F⁻) to an electrophilic carbon center.

Reagent	Common Applications	Key Features
Potassium Fluoride (KF)	Halogen exchange (Halex) reactions, especially in activated aromatic systems.	Low cost, but often requires high temperatures and polar aprotic solvents or phase-transfer catalysts to overcome solubility issues.
Cesium Fluoride (CsF)	Halogen exchange, desilylation-fluorination.	More soluble and reactive than KF, allowing for milder reaction conditions.
Tetrabutylammonium Fluoride (TBAF)	Broadly used for nucleophilic fluorination of alkyl halides and sulfonates; desilylation.	High solubility in organic solvents. Commercially available as a hydrate, but anhydrous forms are more reactive.
(Diethylamino)sulfur Trifluoride (DAST)	Deoxofluorination of alcohols to alkyl fluorides and carbonyls to gem-difluorides.	Versatile but thermally unstable and can be hazardous.
Deoxo-Fluor®	Deoxofluorination of alcohols and carbonyls.	A more thermally stable alternative to DAST.

Electrophilic Fluorinating Agents

These reagents deliver an electrophilic fluorine equivalent ("F⁺") to a nucleophilic carbon center.

Reagent	Common Applications	Key Features
Selectfluor®	Fluorination of enolates, silyl (B83357) enol ethers, arenes, and heterocycles.	A versatile, stable, and commercially available N-F reagent.
N-Fluorobenzenesulfonimide (NFSI)	Similar applications to Selectfluor®.	Another widely used electrophilic N-F fluorine source.

Experimental Workflow for a Typical Nucleophilic Aromatic Substitution (SNAr) Fluorination

The following diagram illustrates a general workflow for a halogen exchange (Halex) reaction, a common method for introducing fluorine into an activated aromatic ring using a nucleophilic fluoride source like KF or CsF.

Caption: General workflow for SNAr fluorination.

Logical Relationship of Fluorinating Agent Classes

The choice between a nucleophilic or electrophilic fluorinating agent is dictated by the electronic nature of the substrate.

Caption: Logic for selecting a fluorinating agent.

References

• 1. Nuclophilic Fluorination by F- - Wordpress [reagents.acsgcipr.org]
• 2. Barium Hexafluorosilicate [drugfuture.com]

Application Notes and Protocols for the Evaluation of Barium Hexafluorosilicate as a Wood Preservative

Disclaimer: The following application notes and protocols are a general guide for the evaluation of barium hexafluorosilicate (B96646) as a wood preservative. Extensive literature searches did not yield specific quantitative data on its efficacy, optimal retention levels, or detailed performance against wood-destroying organisms. Therefore, the protocols provided are based on established standards from the American Wood Protection Association (AWPA) for testing new wood preservative candidates. Researchers should conduct preliminary dose-response studies to determine appropriate concentration ranges for effective wood protection.

Introduction

Barium hexafluorosilicate (BaSiF₆) is an inorganic salt that has been used in various industrial applications, including as an insecticide.[1] Its potential as a wood preservative stems from the known biocidal properties of both barium and fluoride (B91410) compounds. This document provides a framework for researchers and scientists to systematically evaluate the efficacy of barium hexafluorosilicate as a wood preservative against common wood-destroying fungi and termites. The protocols outlined below are based on standardized laboratory methods to ensure reproducible and comparable results.

Chemical and Physical Properties of Barium Hexafluorosilicate

A summary of the key chemical and physical properties of barium hexafluorosilicate is presented in Table 1.

Table 1: Chemical and Physical Properties of Barium Hexafluorosilicate

Property	Value	Reference(s)
Chemical Formula	BaSiF₆	[1]
Molar Mass	279.40 g/mol	[1]
Appearance	White crystalline powder	[1]
Density	4.279 g/cm³	[1]
Solubility in Water	Poorly soluble	[1]
Synonyms	Barium silicofluoride, Barium fluorosilicate	[2]

Health and Safety Precautions

Barium hexafluorosilicate is a hazardous substance and must be handled with appropriate safety precautions.

• Toxicity: Toxic if swallowed and harmful if inhaled.[3]

• Target Organs: May cause damage to the respiratory system, gastrointestinal tract, and cardiovascular system.[2]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, chemical-resistant gloves, and a respirator with a particulate filter when handling the powder. Use in a well-ventilated area or under a fume hood.

• Disposal: Dispose of waste and contaminated materials in accordance with local, state, and federal regulations.

Hypothetical Mechanism of Action

The exact mechanism by which barium hexafluorosilicate may protect wood is not well-documented. However, a hypothetical mechanism can be proposed based on the properties of its constituent ions. The hexafluorosilicate anion can release fluoride ions, which are known enzyme inhibitors, disrupting the metabolic processes of wood-destroying fungi. Barium ions are also known to be toxic to many organisms.

Caption: Hypothetical mechanism of barium hexafluorosilicate in wood.

Application Notes

Preparation of Treating Solutions

Due to the low water solubility of barium hexafluorosilicate, the preparation of treating solutions may require the use of co-solvents or the formulation of a suspension. It is recommended to start with a range of concentrations (e.g., 0.5%, 1.0%, 2.0%, and 5.0% w/v) to determine the optimal loading for wood treatment. The stability of the solution or suspension should be monitored over time.

Wood Species for Testing

For initial screening, a non-durable wood species such as Southern Yellow Pine (Pinus spp.) sapwood is recommended.

Experimental Protocols

The following are generalized protocols for the evaluation of a new wood preservative.

Caption: General experimental workflow for evaluating a wood preservative.

Wood Sample Preparation

• Select a non-durable wood species (e.g., Southern Yellow Pine sapwood).

• Cut wood blocks to the required dimensions for the specific test (e.g., 19 x 19 x 19 mm for the soil-block test).

• Number each block for identification.

• Dry the blocks in an oven at 103 ± 2°C until a constant weight is achieved.

• Record the initial dry weight of each block.

Preservative Treatment (Full-Cell Process)

• Place the dried and weighed wood blocks in a treatment vessel.

• Apply a vacuum of at least -85 kPa for 30 minutes.

• Introduce the barium hexafluorosilicate treating solution into the vessel while maintaining the vacuum until the blocks are fully submerged.

• Release the vacuum and apply a pressure of 1000 kPa for 60 minutes.

• Release the pressure and remove the treated blocks.

• Wipe off any excess solution and weigh the blocks immediately to determine the wet weight after treatment.

• Air-dry the treated blocks for a minimum of 21 days to allow for fixation of the preservative.

• After air-drying, oven-dry the blocks at 103 ± 2°C to a constant weight and record the final dry weight.

Determination of Preservative Retention

Calculate the preservative retention in kilograms per cubic meter ( kg/m ³) using the following formula:

Retention ( kg/m ³) = (G * C) / V * 10

Where:

• G = Weight of the treating solution absorbed by the block (final wet weight - initial dry weight) in grams.

• C = Concentration of barium hexafluorosilicate in the treating solution (%).

• V = Volume of the wood block in cubic centimeters.

Table 2: Template for Recording Preservative Retention Data

Block ID	Initial Dry Weight (g)	Wet Weight After Treatment (g)	Solution Uptake (g)	Solution Conc. (%)	Block Volume (cm³)	Retention ( kg/m ³)

Leaching Test (Based on AWPA Standard E11)

• Place the treated and dried wood blocks in a container.

• Add distilled water at a ratio of 10:1 (water volume to wood volume).

• Place the container on a shaker and agitate for a specified period (e.g., 6 hours).

• Decant the leachate and replace it with fresh distilled water.

• Repeat the leaching cycle for a total of 10 cycles.

• After the final cycle, oven-dry the leached blocks to a constant weight.

• The leachate can be analyzed for barium content to quantify the extent of leaching.

Efficacy Against Wood Decay Fungi (Soil-Block Test - AWPA Standard E10)

• Prepare soil-block culture bottles with a suitable soil substrate and feeder strip.

• Sterilize the bottles and introduce a pure culture of a wood-destroying fungus (e.g., Gloeophyllum trabeum for brown rot or Trametes versicolor for white rot).

• Incubate the bottles until the feeder strip is fully colonized by the fungus.

• Place the sterile, treated, and leached wood blocks onto the colonized feeder strips.

• Incubate the bottles at 27°C and 70% relative humidity for 12 weeks.

• After incubation, remove the blocks, carefully clean off any mycelium, and oven-dry to a constant weight.

• Calculate the percentage of weight loss due to fungal decay.

Table 3: Template for Recording Soil-Block Test Data

Treatment Group	Retention ( kg/m ³)	Fungus	Initial Dry Weight (g)	Final Dry Weight (g)	Weight Loss (%)
Untreated Control	0	G. trabeum
Barium Hexafluorosilicate	X	G. trabeum
Untreated Control	0	T. versicolor
Barium Hexafluorosilicate	X	T. versicolor

Efficacy Against Termites (Based on AWPA Standard E1)

• Place treated and leached wood blocks in a container with a standardized substrate (e.g., sand or soil).

• Introduce a known number of subterranean termites (e.g., Reticulitermes flavipes).

• Maintain the containers at an appropriate temperature and humidity for a specified duration (e.g., 4 weeks).

• At the end of the test, record termite mortality and visually rate the wood blocks for termite attack on a scale of 10 (no attack) to 0 (complete destruction).

• Calculate the percentage of weight loss of the wood blocks.

Table 4: Template for Recording Termite Test Data

Treatment Group	Retention ( kg/m ³)	Termite Mortality (%)	Visual Rating (0-10)	Initial Dry Weight (g)	Final Dry Weight (g)	Weight Loss (%)
Untreated Control	0
Barium Hexafluorosilicate	X

Analytical Methods for Quality Control

To ensure proper treatment and to quantify the amount of preservative in the wood, analytical methods for determining the barium content can be employed.

• Atomic Absorption Spectroscopy (AAS): A common and reliable method for quantifying metals in various matrices.[2]

• Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): A highly sensitive method for the determination of trace elements.[2]

A generalized workflow for analytical quality control is presented below.

Caption: Workflow for analytical quality control of treated wood.

References

• 1. mdpi.com [mdpi.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. woodpreservation.ca [woodpreservation.ca]

Experimental Protocols for Handling and Application of Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium hexafluorosilicate (B96646) (BaSiF₆) is an inorganic compound with applications in various fields, including materials science and chemical synthesis. It serves as a precursor for the synthesis of other barium-containing materials, acts as a flux in the production of specialty glasses and ceramics, and has been used as an insecticide.[1] This document provides detailed application notes and protocols for the safe handling and experimental use of Barium hexafluorosilicate, targeting researchers, scientists, and professionals in drug development who may encounter this compound in their work.

Safety Precautions and Handling

Barium hexafluorosilicate is a toxic compound and should be handled with appropriate safety measures to minimize exposure.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat are required.

• Respiratory Protection: A NIOSH-approved respirator should be used when handling the powder or when dust generation is likely.

Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.

Handling Procedures:

• Avoid inhalation of dust.

• Prevent contact with skin and eyes.

• Do not ingest.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and give them one to two glasses of water to drink. Seek immediate medical attention.

Physicochemical Properties

A summary of the key physical and chemical properties of Barium hexafluorosilicate is provided in the table below.

Property	Value
Chemical Formula	BaSiF₆
Molar Mass	279.40 g/mol
Appearance	White crystalline powder
Density	4.28 g/cm³
Melting Point	Decomposes
Solubility in Water	0.25 g/100 mL at 20 °C

Application Notes and Protocols

Synthesis of Barium Hexafluorosilicate (Dry Method)

This protocol is based on a patented dry method for the preparation of Barium hexafluorosilicate.[2]

Materials:

• Ammonium (B1175870) fluorosilicate ((NH₄)₂SiF₆)

• Barium carbonate (BaCO₃) or Barium hydroxide (B78521) (Ba(OH)₂)

• Ammonia (B1221849) water or Ammonium bicarbonate (for the initial preparation of ammonium fluorosilicate from fluosilicic acid)

Equipment:

• Ball mill or mixer

• Furnace with temperature control

• Reaction vessel

Protocol:

• Mixing: In a ball mill or mixer, thoroughly mix stoichiometric amounts of ammonium fluorosilicate and barium carbonate (or barium hydroxide).

• Reaction: Heat the mixture in a reaction vessel at a temperature between 100 °C and 300 °C for 1 to 4 hours. The reaction produces Barium hexafluorosilicate and ammonia gas or ammonium bicarbonate.

  • (NH₄)₂SiF₆ + BaCO₃ → BaSiF₆ + 2NH₃ + H₂O + CO₂

  • (NH₄)₂SiF₆ + Ba(OH)₂ → BaSiF₆ + 2NH₃ + 2H₂O

• Purification: The resulting Barium hexafluorosilicate can be used directly or further purified by washing with water to remove any unreacted starting materials, followed by drying.

Thermal Decomposition for the Preparation of Barium Fluoride (B91410)

Barium hexafluorosilicate can be thermally decomposed to produce high-purity Barium fluoride (BaF₂), a material used in optical applications.[2]

Equipment:

• Tube furnace with inert gas flow (e.g., argon or nitrogen)

• Crucible (e.g., alumina (B75360) or platinum)

Protocol:

• Place the Barium hexafluorosilicate powder in a crucible.

• Heat the crucible in a tube furnace under a flow of inert gas.

• The decomposition occurs in the temperature range of 350 °C to 650 °C. A typical protocol involves heating at 400 °C for 4-8 hours.

  • BaSiF₆(s) → BaF₂(s) + SiF₄(g)

• The gaseous silicon tetrafluoride (SiF₄) byproduct should be safely vented or captured in a suitable trap.

• Allow the furnace to cool to room temperature under the inert gas flow before retrieving the Barium fluoride product.

Use as a Flux in Ceramics

Barium hexafluorosilicate can act as a flux in ceramic formulations, lowering the melting point and promoting vitrification. The exact amount to be used depends on the specific ceramic composition and desired firing temperature.

General Protocol for Testing as a Flux:

• Prepare a standard ceramic base glaze formulation.

• Create a series of test batches by adding varying weight percentages of Barium hexafluorosilicate (e.g., 1%, 2%, 5%, 10%) to the base glaze.

• Thoroughly mix each test batch.

• Apply the test glazes to ceramic test tiles.

• Fire the tiles at a range of temperatures to determine the effect of the flux on the melting behavior and final appearance of the glaze.

• Evaluate the fired tiles for properties such as gloss, texture, and color.

Diagrams

Experimental Workflow for Synthesis and Decomposition

Caption: Workflow for the synthesis of Barium hexafluorosilicate and its subsequent thermal decomposition to Barium fluoride.

Toxicological Pathway of Barium and Fluoride Ions

Since Barium hexafluorosilicate dissociates into barium (Ba²⁺) and hexafluorosilicate (SiF₆²⁻) ions, which can further hydrolyze to release fluoride (F⁻) ions, its toxicity is related to these constituent ions.

Caption: Simplified toxicological pathways of Barium and Fluoride ions at a cellular level.[3][4][5]

Quantitative Data

Currently, there is limited publicly available quantitative data from specific experimental protocols for the applications of Barium hexafluorosilicate. Researchers should generate their own data based on the specific experimental conditions.

Conclusion

Barium hexafluorosilicate is a versatile compound with important applications in materials science. Due to its toxicity, strict adherence to safety protocols is essential. The provided experimental protocols for synthesis and decomposition offer a starting point for researchers. Further optimization of these protocols will be necessary depending on the specific research goals and available equipment.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. CN101676213B - Method for preparing barium fluosilicate and barium fluoride by dry method - Google Patents [patents.google.com]
• 3. Barium | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. Barium toxicity and the role of the potassium inward rectifier current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Fluoride on Cytotoxicity Involved in Mitochondrial Dysfunction: A Review of Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Barium Hexafluorosilicate in the Synthesis of Advanced Phosphors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of barium hexafluorosilicate (B96646) (BaSiF₆) as a host material in the synthesis of phosphors, particularly for applications in solid-state lighting, such as white light-emitting diodes (WLEDs). The protocols detailed below are based on established hydrothermal and combustion synthesis methods for preparing efficient, narrow-band red-emitting and white-light-emitting phosphors.

Introduction

Barium hexafluorosilicate (BaSiF₆) has emerged as a promising host material for various activators, including manganese (Mn⁴⁺) and rare-earth ions like dysprosium (Dy³⁺), to produce phosphors with desirable luminescent properties. Its stable crystal structure provides a suitable environment for activator ions, leading to efficient light emission. Mn⁴⁺-activated BaSiF₆ phosphors are particularly noted for their sharp, deep-red emission, which is crucial for improving the color rendering index (CRI) and creating warm white light in WLEDs.[1][2][3] Dy³⁺-doped and Li⁺ co-doped BaSiF₆ phosphors have been explored for their potential in generating white light.[2][4]

The synthesis route plays a critical role in determining the morphology, purity, and luminescent performance of the final phosphor product. This document outlines detailed protocols for hydrothermal and gel-combustion synthesis methods.

Data Presentation

Photoluminescent Properties of BaSiF₆-Based Phosphors

The following table summarizes the key quantitative data for phosphors synthesized using barium hexafluorosilicate as the host material. This allows for a direct comparison of their optical characteristics.

Phosphor Composition	Synthesis Method	Excitation Wavelength(s) (nm)	Emission Wavelength(s) (nm)	Activator Transition	Reference
BaSiF₆:Mn⁴⁺	Hydrothermal	~460-465	615, 632, 650	⁴A₂g → ⁴T₂g (excitation), ²Eg → ⁴A₂g (emission)	[1][2][3]
BaSiF₆:Dy³⁺, Li⁺	Gel-Combustion	Not Specified	490, 572, 672, 758	Not Specified	[4]
BaSiF₆:Eu²⁺	Thermal Decomposition	257	359	4f-4f	[5]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of BaSiF₆:Mn⁴⁺ Red Phosphor

This protocol describes a one-step hydrothermal method to synthesize an efficient red phosphor, BaSiF₆:Mn⁴⁺, which is free of manganese oxide impurities.[1][3][6]

Materials:

• Barium chloride dihydrate (BaCl₂·2H₂O)

• Silicon dioxide (SiO₂) or Silicon (Si)[2]

• Potassium permanganate (B83412) (KMnO₄)

• Hydrofluoric acid (HF, 40%)

• Deionized water

Equipment:

• Teflon-lined stainless steel autoclave

• Magnetic stirrer

• Oven

• Centrifuge

• Mortar and pestle

Procedure:

• Precursor Solution Preparation:

  • In a Teflon beaker, dissolve a specific molar concentration of BaCl₂·2H₂O in deionized water.

  • Add SiO₂ powder to the solution.

  • Slowly add a predetermined volume of HF (40%) to the mixture while stirring. HF acts as a complexing agent for the formation of [SiF₆]²⁻ and [MnF₆]²⁻ anion groups.[2]

  • Add a specific molar concentration of KMnO₄ solution. The Mn⁴⁺ activator ions originate from the reduction of KMnO₄ by HF.[1][3][6]

• Hydrothermal Reaction:

  • Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it to 120°C for 12-24 hours.[1][2]

• Product Recovery and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation.

  • Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and by-products.

  • Dry the final BaSiF₆:Mn⁴⁺ phosphor powder in an oven at a suitable temperature (e.g., 70°C for several hours).

• Characterization:

  • The crystal structure can be analyzed using X-ray diffraction (XRD).

  • The morphology and elemental composition can be examined using scanning electron microscopy (SEM) and energy-dispersive X-ray spectroscopy (EDS).

  • Photoluminescence (PL) excitation and emission spectra should be recorded to evaluate the optical properties.

Protocol 2: Gel-Combustion Synthesis of BaSiF₆:Dy³⁺, Li⁺ White-Light Emitting Phosphor

This protocol outlines a gel-combustion method for synthesizing Dy³⁺-doped and Li⁺ co-doped BaSiF₆ phosphors.[4] The incorporation of Li⁺ ions can enhance the photoluminescence intensity.[4]

Materials:

• Barium nitrate (B79036) (Ba(NO₃)₂)

• Silicon dioxide (SiO₂)

• Dysprosium nitrate (Dy(NO₃)₃)

• Lithium nitrate (LiNO₃)

• Urea (B33335) (CO(NH₂)₂) as fuel

• Hydrofluoric acid (HF, 40%)

• Deionized water

Equipment:

• Beakers and magnetic stirrer

• Hot plate

• Muffle furnace

• Mortar and pestle

Procedure:

• Precursor Gel Formation:

  • Calculate and weigh stoichiometric amounts of barium nitrate, dysprosium nitrate, and lithium nitrate.

  • Dissolve the nitrates in a minimal amount of deionized water.

  • Prepare a separate solution of hexafluorosilicic acid (H₂SiF₆) by dissolving SiO₂ in HF.

  • Add the H₂SiF₆ solution to the nitrate solution.

  • Add urea to the solution. The amount of urea should be calculated based on the total oxidizing and reducing valencies of the components.

  • Heat the solution on a hot plate at a moderate temperature (e.g., 80-90°C) with constant stirring to form a transparent gel.

• Combustion:

  • Transfer the beaker containing the gel into a preheated muffle furnace set to a temperature of 500 ± 20°C.[4]

  • The gel will undergo a self-igniting combustion reaction, producing a voluminous, foamy powder.

• Post-Synthesis Treatment:

  • Allow the product to cool to room temperature.

  • Gently grind the resulting powder using a mortar and pestle to obtain a fine phosphor powder.

• Characterization:

  • Confirm the phase purity and crystal structure of the synthesized BaSiF₆:Dy³⁺, Li⁺ phosphor using XRD.

  • Analyze the chemical composition using EDS.

  • Measure the photoluminescence emission spectra to determine the emission peaks and the overall emission color. The CIE 1931 color coordinates can be calculated to quantify the emitted light's color.[4]

Visualizations

Experimental Workflow: Hydrothermal Synthesis of BaSiF₆:Mn⁴⁺

Caption: Workflow for the hydrothermal synthesis of BaSiF₆:Mn⁴⁺ phosphor.

Logical Relationship: Role of Precursors in BaSiF₆:Mn⁴⁺ Formation

Caption: Roles of precursors in the formation of BaSiF₆:Mn⁴⁺ phosphor.

References

• 1. Hydrothermal synthesis and photoluminescence properties of red phosphor BaSiF6:Mn4+ for LED applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Hydrothermal synthesis and photoluminescence properties of red phosphor BaSiF6:Mn4+ for LED applications | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hydrothermal synthesis and photoluminescence properties of red phosphor BaSiF6:Mn4+ for LED applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Barium Hexafluorosilicate as a Precursor for Barium Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of barium hexafluorosilicate (B96646) (BaSiF₆) as a precursor material for the synthesis of various barium compounds. Detailed experimental protocols, quantitative data summaries, and workflow diagrams are presented to guide researchers in the preparation of these materials for diverse applications, including potential uses in materials science and drug development.

Introduction to Barium Hexafluorosilicate as a Precursor

Barium hexafluorosilicate (BaSiF₆) is a white crystalline solid that serves as a valuable precursor for the synthesis of other barium-containing materials.[1] Its primary utility lies in its thermal decomposition to produce high-purity barium fluoride (B91410) (BaF₂), a material with significant applications in optics, electronics, and potentially as a host for scintillators in medical imaging. The synthesis route via BaSiF₆ offers a clean, solid-state method for producing BaF₂. While its use as a direct precursor to other barium compounds like barium carbonate (BaCO₃) or barium titanate (BaTiO₃) is not well-documented in existing literature, the synthesis of these compounds from the resulting BaF₂ or other common barium sources is well-established.

Synthesis of Barium Fluoride (BaF₂) from Barium Hexafluorosilicate

The most direct application of barium hexafluorosilicate as a precursor is in the synthesis of barium fluoride through thermal decomposition.[2] This process involves heating BaSiF₆ to a temperature where it decomposes into solid BaF₂ and gaseous silicon tetrafluoride (SiF₄).

Reaction and Stoichiometry

The balanced chemical equation for the thermal decomposition of barium hexafluorosilicate is:

BaSiF₆(s) → BaF₂(s) + SiF₄(g)

This reaction demonstrates a 1:1 molar conversion from the precursor to the desired barium fluoride product.

Experimental Protocol: Thermal Decomposition of BaSiF₆

Objective: To synthesize high-purity barium fluoride powder via the thermal decomposition of barium hexafluorosilicate.

Materials:

• Barium hexafluorosilicate (BaSiF₆) powder (98% purity or higher)

• High-purity alumina (B75360) or platinum crucible

• Tube furnace with temperature and atmosphere control

• Inert gas supply (e.g., Argon or Nitrogen)

• Gas scrubbing system for SiF₄ abatement (e.g., a sodium hydroxide (B78521) solution trap)

Procedure:

• Place a known quantity of BaSiF₆ powder into the crucible.

• Position the crucible in the center of the tube furnace.

• Purge the furnace tube with an inert gas (e.g., Argon at a flow rate of 100 sccm) for at least 30 minutes to remove air and moisture.

• While maintaining the inert atmosphere, heat the furnace to the decomposition temperature. A temperature of approximately 300°C is cited as the decomposition point.[2] For complete and efficient conversion, a temperature range of 400-600°C is recommended.

• Hold the temperature for a sufficient duration to ensure complete decomposition. A typical residence time is 2-4 hours, depending on the sample size and temperature.

• After the hold time, turn off the furnace and allow it to cool down to room temperature under the inert atmosphere.

• Once cooled, carefully remove the crucible containing the white BaF₂ powder.

• The gaseous SiF₄ byproduct should be safely vented through a scrubbing system.

• Characterize the resulting BaF₂ powder for its phase purity, crystallinity, and morphology using techniques such as X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM).

Quantitative Data

Parameter	Value/Range	Reference/Notes
Precursor	Barium Hexafluorosilicate (BaSiF₆)	-
Product	Barium Fluoride (BaF₂)	-
Decomposition Temperature	~300 °C (onset)	[2]
Recommended Calcination Temp.	400 - 600 °C	Inferred for complete reaction
Reaction Time	2 - 4 hours	Dependent on scale and temperature
Theoretical Yield	~62.8% (by weight)	Based on stoichiometry
Purity of Product	High (dependent on precursor purity)	Gaseous byproduct allows for easy separation

Experimental Workflow

Caption: Workflow for the synthesis of BaF₂ from BaSiF₆.

Barium Hexafluorosilicate as a Potential Precursor for Other Barium Compounds

While the direct synthesis of other barium compounds such as barium carbonate (BaCO₃), barium sulfate (B86663) (BaSO₄), or barium titanate (BaTiO₃) from BaSiF₆ is not prominently described in the scientific literature, BaSiF₆ can be considered a starting point in a multi-step synthesis. The initial production of BaF₂ provides a high-purity barium source that can then be converted to other barium salts.

Logical Relationship for Multi-Step Synthesis

Caption: Potential multi-step synthesis routes from BaSiF₆.

Applications in Drug Development

Barium compounds, particularly in their nanoparticle form, have garnered interest for applications in the pharmaceutical and healthcare sectors.

• Barium Sulfate (BaSO₄): Barium sulfate nanoparticles are extensively used as contrast agents in medical imaging techniques like X-ray and computed tomography (CT) scans.[3] Their high X-ray attenuation, biocompatibility, and chemical inertness make them ideal for visualizing the gastrointestinal tract.[3] Furthermore, there is growing research into their use in drug delivery systems, where they can act as carriers for therapeutic agents.[4]

• Barium Fluoride (BaF₂): Barium fluoride is known for its scintillation properties, making it a material of interest for radiation detectors in medical imaging, such as Positron Emission Tomography (PET).[5] While the direct use of BaF₂ nanoparticles in drug delivery is less established, fluoride-containing nanoparticles are being explored for various biomedical applications. The synthesis of BaF₂ nanoparticles from BaSiF₆ could provide a route to high-purity materials for such investigations.[4][6]

Safety Considerations

Barium hexafluorosilicate and soluble barium compounds are toxic if ingested.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling these chemicals. All synthesis procedures should be carried out in a well-ventilated fume hood. The gaseous byproduct of BaSiF₆ decomposition, silicon tetrafluoride (SiF₄), is corrosive and toxic upon inhalation; therefore, a proper gas scrubbing system is mandatory.

Disclaimer: The provided protocols are intended for informational purposes for qualified researchers. All laboratory work should be conducted with appropriate safety precautions and in accordance with institutional and regulatory guidelines.

References

• 1. A low-temperature hydrothermal synthesis of submicron spherical BaF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Barium Hexafluorosilicate [drugfuture.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. americanelements.com [americanelements.com]
• 5. matec-conferences.org [matec-conferences.org]
• 6. nanorh.com [nanorh.com]

Technical Notes & Optimization

How to improve the yield of Barium hexafluorosilicate synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Barium Hexafluorosilicate (B96646) (BaSiF₆), focusing on improving reaction yield and troubleshooting common experimental issues.

Troubleshooting Guides

Achieving a high yield of pure Barium hexafluorosilicate is contingent on careful control of several reaction parameters. Below is a summary of key factors and their general impact on the reaction yield, followed by a detailed troubleshooting guide in a question-and-answer format.

Factors Affecting Barium Hexafluorosilicate Yield: A Quantitative Overview

While precise quantitative data for every possible reaction condition is extensive, the following table summarizes the expected trends based on established chemical principles for precipitation reactions. Optimal conditions should be determined empirically for your specific laboratory setup.

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	Low (e.g., 0-10 °C)	Increase	Barium hexafluorosilicate is less soluble in cold water, promoting more complete precipitation.
High (e.g., > 50 °C)	Decrease	Increased solubility of the product in the reaction medium leads to lower recovery.
Reactant Concentration	High	Increase	Favors the formation of a supersaturated solution, leading to more rapid and complete precipitation.
Low	Decrease	May result in incomplete precipitation or the formation of very fine particles that are difficult to recover.
Stoichiometry	Slight excess of Hexafluorosilicic Acid	Increase	Ensures complete reaction of the barium salt, which is often the limiting reagent.
Large excess of either reactant	Decrease in purity	Can lead to co-precipitation of unreacted starting materials or side products.
Addition Rate	Slow addition of barium salt to acid	Increase in purity	Promotes the formation of larger, more easily filterable crystals and reduces the inclusion of impurities.
Rapid addition	Decrease in purity	Can lead to the formation of small, impure crystals with occluded starting materials.
Stirring Speed	Moderate and constant	Increase	Ensures homogeneity of the reaction mixture and promotes uniform crystal growth.
Inadequate or too vigorous	Decrease	Can lead to localized high concentrations and the formation of amorphous precipitate or very fine particles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Barium hexafluorosilicate yield is consistently low. What are the most likely causes?

A1: Low yield is a common issue and can often be attributed to one or more of the following factors:

• Incomplete Precipitation: Barium hexafluorosilicate has low but non-zero solubility in water. Ensure you are carrying out the precipitation at a low temperature (e.g., in an ice bath) to minimize product loss to the filtrate.

• Sub-optimal Reactant Concentration: Very dilute solutions may not lead to complete precipitation. Consider increasing the concentration of your barium salt and hexafluorosilicic acid solutions.

• Incorrect Stoichiometry: Ensure that the molar ratio of your reactants is correct. A slight excess of hexafluorosilicic acid is often recommended to drive the reaction to completion.

• Loss during Workup: Fine precipitates can be difficult to filter. Ensure you are using an appropriate filter medium (e.g., a fine-porosity filter paper or a Buchner funnel with a well-seated filter) to avoid product loss. Thoroughly wash the precipitate with cold deionized water to remove soluble impurities, but avoid excessive washing which can dissolve some of the product.

Q2: The Barium hexafluorosilicate I've synthesized appears clumpy and is difficult to handle. How can I improve the crystal quality?

A2: The physical properties of your product are heavily influenced by the precipitation conditions. To obtain a more crystalline and easily filterable product:

• Control the Rate of Addition: Add the barium salt solution to the hexafluorosilicic acid solution slowly and with constant stirring. This promotes the growth of larger, more well-defined crystals rather than a fine, amorphous precipitate.

• Maintain Consistent Stirring: Stir the reaction mixture at a moderate and steady rate throughout the addition process. This ensures a homogeneous concentration of reactants and promotes uniform crystal growth.

• "Digestion" of the Precipitate: After the initial precipitation, allowing the mixture to stir at a low temperature for a period (a process known as digestion or aging) can lead to the recrystallization of smaller particles into larger, more stable crystals.

Q3: I suspect my final product is impure. What are the likely contaminants and how can I remove them?

A3: Common impurities can include unreacted starting materials or side products.

• Unreacted Starting Materials: If an excess of barium chloride was used, it can be washed away with cold deionized water as it is highly soluble. Unreacted hexafluorosilicic acid can also be removed by washing.

• Side Products: A potential side reaction, especially if using glassware and a fluoride (B91410) source, is the formation of other silicate (B1173343) species. Using plastic or Teflon-lined reaction vessels can minimize this.[1]

• Purification: The most common method for purifying Barium hexafluorosilicate is thorough washing of the precipitate with cold deionized water followed by drying. Due to its low solubility, recrystallization is often impractical.

Q4: What is the standard synthesis procedure for Barium hexafluorosilicate?

A4: The most common laboratory-scale synthesis is a precipitation reaction.[2]

Experimental Protocols

Protocol 1: Aqueous Precipitation of Barium Hexafluorosilicate

This protocol describes the synthesis of Barium hexafluorosilicate via the reaction of Barium Chloride with Hexafluorosilicic Acid in an aqueous solution.

Materials:

• Barium Chloride (BaCl₂)

• Hexafluorosilicic Acid (H₂SiF₆)

• Deionized Water

• Ice Bath

• Beakers

• Magnetic Stirrer and Stir Bar

• Buchner Funnel and Filter Paper

• Drying Oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of Barium Chloride in deionized water.

  • Prepare a solution of Hexafluorosilicic Acid in deionized water.

• Reaction Setup:

  • Place the beaker containing the Hexafluorosilicic Acid solution in an ice bath on a magnetic stirrer.

• Precipitation:

  • While stirring, slowly add the Barium Chloride solution to the chilled Hexafluorosilicic Acid solution. A white precipitate of Barium hexafluorosilicate will form immediately.

  • Continue stirring the mixture in the ice bath for at least 30 minutes to ensure complete precipitation.

• Isolation and Washing:

  • Collect the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the precipitate with several portions of cold deionized water to remove any soluble impurities.

• Drying:

  • Carefully transfer the filtered product to a watch glass or drying dish.

  • Dry the Barium hexafluorosilicate in a drying oven at a low temperature (e.g., 80-100 °C) to a constant weight.

Visualizations

Experimental Workflow for Barium Hexafluorosilicate Synthesis

The following diagram illustrates the key steps in the aqueous precipitation synthesis of Barium hexafluorosilicate.

Barium hexafluorosilicate synthesis workflow.

Logical Relationship of Factors Affecting Yield

This diagram illustrates the logical connections between key experimental parameters and their ultimate effect on the yield and purity of Barium hexafluorosilicate.

Key parameters affecting synthesis outcome.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]

Controlling particle size in Barium hexafluorosilicate precipitation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on controlling particle size during the precipitation of Barium Hexafluorosilicate (BaSiF₆). The following troubleshooting guides and Frequently Asked Questions (FAQs) are designed to address specific issues encountered during experimental work.

Troubleshooting Guide: Common Issues in BaSiF₆ Precipitation

Uncontrolled particle size is a frequent challenge in the synthesis of Barium Hexafluorosilicate. The following table outlines common problems, their probable causes, and recommended solutions to achieve desired particle dimensions.

Problem	Probable Cause(s)	Recommended Solution(s)
Formation of very fine particles (colloidal suspension)	High Relative Supersaturation (RSS): Reactant concentrations are too high, leading to rapid nucleation.	- Decrease the concentration of the barium salt and hexafluorosilicic acid solutions. - Add the precipitating agent slowly and with vigorous, constant stirring to maintain a low RSS.
Rapid mixing of reactants.	- Employ a dropwise addition method for the reactants. - Optimize the stirring speed to ensure homogeneity without introducing excessive turbulence.
Low precipitation temperature.	- Increase the reaction temperature. Higher temperatures generally increase the solubility (S), which lowers the RSS and favors crystal growth over nucleation.[1]
Broad particle size distribution (polydispersity)	Inhomogeneous mixing or localized high supersaturation.	- Ensure uniform and efficient stirring throughout the precipitation process. - Introduce reactants at a point of high agitation to promote rapid dispersion.
Fluctuations in temperature or pH during precipitation.	- Use a temperature-controlled reaction vessel. - Monitor and maintain a constant pH throughout the reaction.
Formation of large, irregular agglomerates	High concentration of particles leading to aggregation.	- Perform the precipitation in a more dilute solution.
Insufficient stabilization of formed particles.	- Consider the addition of a suitable surfactant or capping agent to prevent particles from sticking together.
"Oiling out" where the precipitate forms as a liquid-like phase before solidifying.	- Adjust the solvent system; for instance, using a mixture of solvents can sometimes prevent this phenomenon. - Increase the temperature to potentially exceed the melting point of any intermediate phase.
Inconsistent results between batches	Variations in raw material quality or preparation.	- Use reagents of the same purity and from the same supplier for all experiments. - Prepare fresh solutions for each experiment to avoid degradation or concentration changes due to evaporation.
Inconsistent experimental conditions (e.g., stirring speed, addition rate, temperature).	- Standardize and carefully document all experimental parameters for each run.

Frequently Asked Questions (FAQs)

Q1: How can I consistently produce larger particles of Barium Hexafluorosilicate?

A1: To promote the growth of larger BaSiF₆ crystals, the primary goal is to favor crystal growth over nucleation. This is achieved by maintaining a low Relative Supersaturation (RSS). Key strategies include:

• Using dilute reactant solutions: Lowering the concentration of the barium salt and hexafluorosilicic acid decreases the overall supersaturation.

• Slow addition of reactants: Adding the precipitating agent dropwise with vigorous stirring prevents localized high concentrations and maintains a low RSS.

• Increasing the reaction temperature: Higher temperatures typically increase the solubility of BaSiF₆, which in turn lowers the RSS, favoring the growth of existing crystals rather than the formation of new nuclei.[1]

• pH adjustment: The pH of the solution can influence the solubility of BaSiF₆. Experimenting with different pH values may reveal a range where solubility is slightly higher, thus promoting larger crystal growth.

• Aging the precipitate: Allowing the precipitate to remain in the mother liquor at an elevated temperature (a process known as Ostwald ripening) can lead to the dissolution of smaller particles and their redeposition onto larger ones, resulting in an overall increase in average particle size.

Q2: What is the effect of pH on the particle size of Barium Hexafluorosilicate?

A2: The pH of the precipitation medium can significantly impact the particle size of BaSiF₆ by altering its solubility. While specific data for BaSiF₆ is limited, for analogous compounds like barium sulfate, adjusting the pH can modify the surface charge of the particles and the solubility of the salt, thereby influencing nucleation and growth rates. It is recommended to experimentally screen a range of pH values to determine the optimal condition for achieving the desired particle size in your specific system.

Q3: Can surfactants or other additives be used to control the particle size of BaSiF₆?

A3: Yes, surfactants and other additives can be effective in controlling particle size.

• Surfactants: These molecules adsorb to the surface of the growing crystals, which can inhibit further growth and control the final particle size, often leading to the formation of nanoparticles with a narrow size distribution. The choice of surfactant (anionic, cationic, or non-ionic) will depend on the desired surface properties and the specific reaction conditions.

• Polymers: Certain polymers can also act as capping agents or stabilizers, preventing aggregation and controlling crystal growth.

• Chelating Agents: Complexing agents can control the concentration of free barium ions in the solution, thereby regulating the rate of precipitation and influencing particle size.

Q4: How does the rate of mixing and stirring speed affect particle size?

A4: The hydrodynamics of the precipitation process are crucial.

• Stirring Speed: Vigorous and consistent stirring is essential for maintaining a homogeneous concentration of reactants and preventing localized areas of high supersaturation, which would lead to the formation of many small nuclei.

• Rate of Reactant Addition: A slow, controlled addition of the precipitating agent is critical for maintaining a low RSS, which is a key factor in growing larger crystals. Rapid addition will lead to a burst of nucleation and the formation of fine particles.

Experimental Protocol: General Guideline for Barium Hexafluorosilicate Precipitation

This protocol provides a general framework for the precipitation of Barium Hexafluorosilicate with considerations for controlling particle size. Researchers should optimize the parameters based on their specific requirements.

Materials and Reagents:

• Barium Chloride (BaCl₂) or Barium Nitrate (Ba(NO₃)₂)

• Hexafluorosilicic Acid (H₂SiF₆)

• Deionized Water

• Surfactant (optional, e.g., Cetyltrimethylammonium bromide - CTAB)

• pH meter

• Temperature-controlled reaction vessel with a stirrer

Procedure:

• Solution Preparation:

  • Prepare a solution of the barium salt (e.g., 0.1 M BaCl₂) in deionized water.

  • Prepare a solution of hexafluorosilicic acid (e.g., 0.1 M H₂SiF₆) in deionized water.

  • For smaller particles, higher concentrations can be used. For larger particles, lower concentrations are recommended.

• Precipitation:

  • Place the barium salt solution into the temperature-controlled reaction vessel.

  • Begin stirring at a constant rate (e.g., 300 rpm).

  • Heat the solution to the desired temperature (e.g., for larger particles, try 60-80 °C; for smaller particles, room temperature can be used).

  • Slowly add the hexafluorosilicic acid solution dropwise to the barium salt solution using a burette or a syringe pump at a controlled rate (e.g., 1 mL/min).

  • Monitor the pH of the solution during the addition. If pH control is desired, use dilute NaOH or HCl to maintain a constant pH.

• Aging (Optional, for larger particles):

  • After the complete addition of the hexafluorosilicic acid, continue stirring the suspension at the elevated temperature for a specific period (e.g., 1-2 hours) to allow for crystal growth and ripening.

• Isolation and Washing:

  • Allow the precipitate to cool to room temperature.

  • Separate the BaSiF₆ precipitate from the supernatant by filtration or centrifugation.

  • Wash the precipitate several times with deionized water to remove any unreacted ions.

  • Finally, wash with ethanol (B145695) to aid in drying.

• Drying:

  • Dry the collected BaSiF₆ precipitate in an oven at a suitable temperature (e.g., 80-100 °C) until a constant weight is achieved.

Quantitative Data Summary:

The following table provides a hypothetical summary of how different experimental parameters can influence the particle size of BaSiF₆, based on general precipitation principles. Researchers should generate their own data for their specific system.

Parameter	Condition A (for smaller particles)	Condition B (for larger particles)	Expected Outcome on Particle Size
BaCl₂ Concentration	0.5 M	0.05 M	Higher concentration leads to smaller particles.
H₂SiF₆ Concentration	0.5 M	0.05 M	Higher concentration leads to smaller particles.
Temperature	25 °C	75 °C	Higher temperature leads to larger particles.
Addition Rate	Rapid (e.g., 10 mL/min)	Slow (e.g., 0.5 mL/min)	Slower addition leads to larger particles.
Stirring Speed	> 500 rpm	200-300 rpm	Moderate stirring promotes homogeneity for larger crystals.
Aging Time	0 hours	2 hours	Aging promotes the growth of larger crystals.

Logical Workflow for Troubleshooting Particle Size

The following diagram illustrates a logical workflow for troubleshooting issues related to particle size control in Barium Hexafluorosilicate precipitation.

Caption: Troubleshooting workflow for BaSiF₆ particle size control.

References

• 1. Troubleshooting Problems in Crystal Growing [thoughtco.com]

Technical Support Center: Purification of Synthesized Barium Hexafluorosilicate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthesized Barium hexafluorosilicate (B96646) (BaSiF₆). The following information is designed to help you identify and remove common impurities encountered during and after synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized Barium hexafluorosilicate?

A1: Impurities in synthesized Barium hexafluorosilicate (BaSiF₆) typically originate from the starting materials and side reactions. The primary synthesis route involves the reaction of a soluble barium salt, such as Barium Chloride (BaCl₂), with Hexafluorosilicic acid (H₂SiF₆).

Common Impurities Include:

• Unreacted Starting Materials: Residual BaCl₂ and H₂SiF₆ can be present in the final product.

• Barium Sulfate (B86663) (BaSO₄): Commercial grades of chloride salts often contain sulfate impurities. Barium sulfate is highly insoluble and will precipitate along with the Barium hexafluorosilicate.[1]

• Silica (B1680970) (SiO₂): Hexafluorosilicic acid is often produced as a byproduct in processes involving silica-containing minerals, and can therefore contain silica as an impurity.[2][3]

• Heavy Metals: Commercial hexafluorosilicic acid may contain trace amounts of heavy metals such as arsenic, lead, and mercury.[2][4][5]

• Other Barium Salts: If other anions are present in the reaction mixture, corresponding insoluble barium salts may precipitate.

Q2: My synthesized Barium hexafluorosilicate appears discolored. What could be the cause?

A2: Pure Barium hexafluorosilicate is a white crystalline powder.[6] Discoloration often points to the presence of impurities. Potential causes include:

• Heavy Metal Contamination: Trace heavy metals from the hexafluorosilicic acid can impart a color to the product.

• Iron Compounds: If the reaction vessel or starting materials contain iron, insoluble iron oxides or other iron compounds can cause a yellowish or brownish tint.

• Organic Matter: Contamination from organic matter during the synthesis or handling process can lead to discoloration upon drying.

Q3: How can I improve the purity of my synthesized Barium hexafluorosilicate?

A3: The most common and effective method for purifying sparingly soluble inorganic salts like Barium hexafluorosilicate is recrystallization . This technique leverages the principle that the solubility of most solids increases with temperature.[5][7][8][9] By dissolving the impure solid in a suitable solvent at an elevated temperature and then allowing it to cool slowly, purer crystals will form, leaving the more soluble impurities in the mother liquor.

Washing the filtered precipitate with a cold solvent can also help remove soluble impurities adhering to the crystal surfaces.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the purification of Barium hexafluorosilicate.

Issue 1: The final product shows low purity, with significant amounts of unreacted Barium Chloride.

• Likely Cause: Incomplete reaction or insufficient washing of the precipitate.

• Troubleshooting Steps:

  • Ensure Complete Precipitation: After mixing the reactants, allow sufficient time for the precipitation to complete. Gentle stirring can help.

  • Thorough Washing: Wash the filtered precipitate multiple times with cold deionized water. Since Barium hexafluorosilicate has low solubility in cold water, this will help dissolve and remove the more soluble Barium Chloride without significant loss of the desired product.

  • Recrystallization: For higher purity, perform a recrystallization as detailed in the experimental protocols below.

Issue 2: The presence of Barium Sulfate is suspected in the final product.

• Likely Cause: Sulfate impurities in the Barium Chloride starting material. Barium sulfate is formed as a co-precipitate.[1]

• Troubleshooting Steps:

  • Use High-Purity Reactants: Start with Barium Chloride that is certified to have a low sulfate content.

  • Purification of Barium Chloride Solution: Before synthesis, you can test the Barium Chloride solution for sulfates by adding a few drops of a soluble sulfate solution (e.g., sodium sulfate). If a precipitate forms, the Barium Chloride is contaminated. While difficult to remove on a small scale, for larger scale preparations, purification of the Barium Chloride solution may be necessary.

  • Recrystallization: Recrystallization of the final Barium hexafluorosilicate product will likely not remove insoluble Barium Sulfate. Prevention is the most effective strategy.

Issue 3: The product contains silica.

• Likely Cause: Silica impurities originating from the hexafluorosilicic acid.[2][3]

• Troubleshooting Steps:

  • Source High-Purity Acid: Use a grade of hexafluorosilicic acid with a low silica specification.

  • Filtration of Reactant Solution: Before the reaction, filtering the hexafluorosilicic acid solution may remove some suspended silica particles.

  • Washing: Thorough washing of the Barium hexafluorosilicate precipitate may help remove some of the finer silica particles.

Data Presentation

Table 1: Solubility of Barium Hexafluorosilicate in Water

Temperature (°C)	Solubility ( g/100 mL H₂O)
0	0.015
16	0.019
25	0.025
35	0.028
45	0.031
55	0.035
78	0.044
100	0.091

This data is essential for planning the recrystallization protocol.

Experimental Protocols

Protocol 1: Recrystallization of Barium Hexafluorosilicate

This protocol is a general method for the purification of sparingly soluble inorganic salts, adapted for Barium hexafluorosilicate based on its known solubility data.

Materials:

• Impure Barium hexafluorosilicate

• Deionized water

• Beakers

• Hot plate with magnetic stirrer

• Buchner funnel and filter flask

• Filter paper

• Drying oven

Procedure:

• Dissolution: In a beaker, add the impure Barium hexafluorosilicate to a volume of deionized water. Based on the solubility data, for every 100 mL of water, you can dissolve approximately 0.091 g at 100 °C. It is recommended to use a slight excess of water to ensure all the BaSiF₆ dissolves.

• Heat the suspension to boiling while stirring continuously until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities like Barium Sulfate or silica are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the beaker and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the precipitate.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a drying oven at a temperature below the decomposition temperature of Barium hexafluorosilicate (decomposition starts around 300 °C). A temperature of 80-100 °C is generally safe.

Protocol 2: Purity Analysis by ICP-AES

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) can be used to determine the concentration of barium and potential metallic impurities.

Sample Preparation:

• Accurately weigh a small amount of the dried Barium hexafluorosilicate sample.

• A digestion procedure is required to dissolve the sample. A method involving a mixture of nitric acid, hydrofluoric acid, and hydrochloric acid in a polytetrafluoroethylene beaker, followed by heating, can be employed to completely dissolve the sample.[10]

• After digestion, the sample is diluted to a known volume with deionized water.

Analysis:

• Prepare a series of calibration standards containing known concentrations of barium and any suspected metallic impurities.

• The instrument's operating parameters, such as radio-frequency power and gas flow rates, should be optimized for the analysis of the elements of interest.[10]

• Analyze the prepared sample solution using the ICP-AES. The emission intensity of the specific wavelengths for each element is measured and compared to the calibration curve to determine their concentrations.

Protocol 3: Phase Identification by XRD

X-Ray Diffraction (XRD) is a powerful technique to confirm the crystalline phase of the synthesized product and identify any crystalline impurities.

Sample Preparation:

• The dried Barium hexafluorosilicate powder should be finely ground using a mortar and pestle to ensure random orientation of the crystallites.[2][11][12]

• The fine powder is then mounted onto a sample holder. A back-loading method is often preferred to minimize preferred orientation.[11] The surface of the powder should be flat and level with the sample holder.

Analysis:

• The mounted sample is placed in the XRD instrument.

• An X-ray beam is directed at the sample, and the diffracted X-rays are detected as a function of the diffraction angle (2θ).

• The resulting diffraction pattern, a plot of intensity versus 2θ, is then compared to a reference pattern for pure Barium hexafluorosilicate from a database (e.g., the International Centre for Diffraction Data - ICDD) to confirm its identity. Peaks corresponding to other crystalline phases would indicate the presence of impurities.

Visualizations

Caption: Experimental workflow for the synthesis, purification, and analysis of Barium hexafluorosilicate.

Caption: Troubleshooting logical relationships for common issues in Barium hexafluorosilicate purification.

References

• 1. Sample Preparation | West Campus Materials Characterization Core [ywcmatsci.yale.edu]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. benchchem.com [benchchem.com]
• 4. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 5. tutorchase.com [tutorchase.com]
• 6. ingeniatrics.com [ingeniatrics.com]
• 7. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 8. Recrystallization [wiredchemist.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. CN104316512A - Method for measuring content of barium element in nucleating agent by adopting ICP-AES - Google Patents [patents.google.com]
• 11. How Do You Prepare A Sample For Xrd? Achieve Accurate Phase Identification With Proper Technique - Kintek Solution [kindle-tech.com]
• 12. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]

Technical Support Center: Barium Hexafluorosilicate (BaSiF₆) Dissolution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the dissolution of Barium Hexafluorosilicate (B96646) (BaSiF₆) for experimental reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in dissolving Barium Hexafluorosilicate?

A1: The primary challenge in dissolving Barium Hexafluorosilicate (BaSiF₆) is its low solubility in water and its insolubility in ethanol.[1] This poor solubility is attributed to the strong ionic bonds within its crystal lattice. Additionally, upon prolonged contact with water, the hexafluorosilicate anion can undergo hydrolysis, a process that is accelerated in the presence of alkali.[2]

Q2: In which solvents does Barium Hexafluorosilicate show improved solubility?

Q3: How does temperature affect the solubility of BaSiF₆ in water?

A3: The solubility of Barium Hexafluorosilicate in water increases with a rise in temperature. This is a common characteristic for many sparingly soluble salts.

Q4: Is Barium Hexafluorosilicate used in drug development or does it have a role in biological signaling pathways?

A4: Currently, there is limited direct evidence in publicly accessible scientific literature to suggest a widespread, direct role for Barium Hexafluorosilicate in drug development as an active pharmaceutical ingredient or its involvement in specific biological signaling pathways. Its primary applications are in materials science, such as in the production of specialty glasses and ceramics, and as a precursor for other barium-containing materials or as a source of fluoride (B91410) ions in chemical synthesis.[3] However, hexafluorosilicates, in general, are studied for their biological activities, for instance, ammonium (B1175870) hexafluorosilicate has been investigated as a potential anti-caries agent.[4]

Q5: What are the main safety precautions to consider when handling Barium Hexafluorosilicate?

A5: Barium Hexafluorosilicate, like other barium compounds, is toxic if ingested or inhaled. It is crucial to handle it in a well-ventilated area, preferably in a chemical fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid creating dust. In case of contact with skin or eyes, rinse immediately and thoroughly with water. Always consult the material safety data sheet (MSDS) before handling the compound.

Troubleshooting Guides

Issue 1: Incomplete Dissolution in Aqueous Solutions

Symptoms:

• A persistent solid precipitate remains in the solution even after prolonged stirring.

• The concentration of the dissolved species, as determined by analytical methods, is lower than expected.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Low Intrinsic Solubility in Water	1. Increase Temperature: Gently heat the solution while stirring. The solubility of BaSiF₆ in water increases with temperature. 2. Particle Size Reduction: Grind the BaSiF₆ powder to a finer consistency to increase the surface area available for solvation.
Precipitation due to Common Ion Effect	If other sources of barium or hexafluorosilicate ions are present in your reaction mixture, this can suppress the dissolution of BaSiF₆. Consider modifying your reaction scheme to avoid this.
Hydrolysis and Formation of Insoluble Byproducts	The hexafluorosilicate anion (SiF₆²⁻) can hydrolyze in water, especially under neutral to alkaline conditions, to form silica (B1680970) (SiO₂) and fluoride ions. The silica can precipitate. To mitigate this, consider using a slightly acidic medium for dissolution.

Issue 2: Unexpected Precipitate Formation During Reaction

Symptoms:

• A new, unidentified solid forms after the addition of other reagents to a solution supposedly containing dissolved BaSiF₆.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Reaction with Other Ions	Barium ions (Ba²⁺) can form insoluble precipitates with various anions, such as sulfate (B86663) (SO₄²⁻), carbonate (CO₃²⁻), and phosphate (B84403) (PO₄³⁻). Ensure your reaction medium is free from these ions.
pH Shift Leading to Precipitation	A change in the pH of the solution upon addition of other reagents can alter the solubility of BaSiF₆ or lead to the precipitation of barium salts (e.g., barium hydroxide (B78521) in basic conditions). Buffer your reaction mixture if the pH is critical.

Quantitative Data

Table 1: Solubility of Barium Hexafluorosilicate in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 mL)
0	0.015
16	0.019
25	0.025
35	0.028
45	0.031
55	0.035
78	0.044

Source: Based on data from various chemical handbooks.

Experimental Protocols

Protocol 1: Dissolution of Barium Hexafluorosilicate in Dilute Hydrochloric Acid

This protocol is suitable for reactions where the presence of chloride ions and an acidic environment is acceptable.

Materials:

• Barium Hexafluorosilicate (BaSiF₆) powder

• Dilute Hydrochloric Acid (HCl), e.g., 0.1 M to 1 M

• Distilled or deionized water

• Magnetic stirrer and stir bar

• Glass beaker or flask

Procedure:

• Weigh the desired amount of BaSiF₆ powder.

• Measure the required volume of dilute HCl. The exact concentration will depend on the subsequent reaction requirements.

• Place the stir bar in the beaker with the dilute HCl and begin stirring at a moderate speed.

• Slowly add the BaSiF₆ powder to the stirring acidic solution.

• If dissolution is slow, gently heat the solution on a hot plate with continuous stirring. Monitor the temperature to avoid boiling.

• Continue stirring until the solid is fully dissolved. The solution should be clear.

Protocol 2: Dissolution of Barium Hexafluorosilicate in Aqueous Ammonium Chloride

This method is useful when an acidic environment is not desired.

Materials:

• Barium Hexafluorosilicate (BaSiF₆) powder

• Ammonium Chloride (NH₄Cl)

• Distilled or deionized water

• Magnetic stirrer and stir bar

• Glass beaker or flask

Procedure:

• Prepare an aqueous solution of ammonium chloride of the desired concentration (e.g., 0.5 M to saturated).

• Weigh the required amount of BaSiF₆.

• Place a stir bar in the beaker containing the ammonium chloride solution and begin stirring.

• Gradually add the BaSiF₆ powder to the solution.

• Gently heat the mixture while stirring to facilitate dissolution.

• Stir until all the solid has dissolved.

Visualizations

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Thermal Decomposition of Barium Hexafluorosilicate (BaSiF₆)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the thermal decomposition of Barium Hexafluorosilicate (B96646) (BaSiF₆).

Frequently Asked Questions (FAQs)

Q1: What are the expected byproducts of the thermal decomposition of Barium Hexafluorosilicate (BaSiF₆)?

A1: The thermal decomposition of solid Barium Hexafluorosilicate (BaSiF₆) primarily yields solid Barium Fluoride (BaF₂) and gaseous Silicon Tetrafluoride (SiF₄). The balanced chemical equation for this reaction is:

BaSiF₆(s) → BaF₂(s) + SiF₄(g)

Q2: At what temperature does Barium Hexafluorosilicate (BaSiF₆) begin to decompose?

A2: The decomposition of Barium Hexafluorosilicate is reported to begin at approximately 300°C[1][2]. However, for practical applications requiring complete and efficient decomposition, higher temperatures are often necessary.

Q3: What is the optimal temperature for achieving complete decomposition?

A3: While decomposition starts at 300°C, studies have shown that the process is more apparent above 450°C[2][3]. For instance, a decomposition temperature of 590°C for 10 minutes has been shown to result in a 99.8 ± 0.16% yield of Silicon Tetrafluoride (SiF₄)[2][3]. The optimal temperature can be empirically determined based on the specific experimental setup and desired reaction rate.

Q4: What analytical techniques are suitable for studying the thermal decomposition of BaSiF₆?

A4: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques for studying the thermal decomposition of BaSiF₆. TGA measures the mass loss of the sample as a function of temperature, which corresponds to the release of gaseous SiF₄[4][5]. DSC measures the heat flow associated with the decomposition, indicating whether the process is endothermic or exothermic[6][7].

Troubleshooting Guide

Issue 1: Incomplete decomposition of the BaSiF₆ sample.

• Possible Cause 1: Insufficient Temperature. The decomposition of BaSiF₆ is temperature-dependent. While it starts at 300°C, a higher temperature may be required for the reaction to go to completion within a reasonable timeframe[2].

  • Solution: Gradually increase the final decomposition temperature in your experiment. A temperature of 590°C has been shown to be effective[2][3].

• Possible Cause 2: Insufficient Heating Time. The decomposition process is not instantaneous.

  • Solution: Increase the isothermal hold time at the decomposition temperature. A 10-minute hold has been used successfully[2][3].

• Possible Cause 3: Sample Preparation. A large or densely packed sample may experience uneven heat distribution.

  • Solution: Use a smaller sample size or a sample with a larger surface area to ensure uniform heating.

Issue 2: Unexpected results in Thermogravimetric Analysis (TGA).

• Possible Cause 1: Impurities in the Sample. The presence of volatile impurities can lead to mass loss at temperatures lower than the decomposition temperature of BaSiF₆.

  • Solution: Ensure the purity of your BaSiF₆ sample. Consider a pre-baking step at a temperature below the decomposition point (e.g., 250°C) to remove any adsorbed moisture or volatile contaminants[2][3].

• Possible Cause 2: Reaction with Crucible Material. At high temperatures, the sample or its decomposition products might react with the crucible.

  • Solution: Use an inert crucible material such as platinum or alumina[5].

Issue 3: Difficulty in identifying the gaseous byproduct.

• Possible Cause: Inadequate Analytical Setup. The gaseous byproduct, Silicon Tetrafluoride (SiF₄), needs to be captured and analyzed effectively.

  • Solution: Couple the outlet of your thermal analysis instrument to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR) for real-time gas analysis. The mass spectrometer can be used to detect SiF₃⁺ ions (m/z 85, 86, 87), which are the main fragments of SiF₄ upon electron bombardment[2].

Quantitative Data

The following table summarizes key quantitative data related to the thermal decomposition of Barium Hexafluorosilicate.

Parameter	Value	Reference
Onset of Decomposition	~300 °C	[1][2]
Apparent Decomposition	>450 °C	[2][3]
Optimal Decomposition for High Yield	590 °C	[2][3]
SiF₄ Yield at 590 °C (10 min)	99.8 ± 0.16%	[2][3]

Experimental Protocols

Thermogravimetric Analysis (TGA) of BaSiF₆ Decomposition

Objective: To determine the decomposition temperature and mass loss of BaSiF₆.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of dry BaSiF₆ powder into an inert TGA crucible (e.g., alumina (B75360) or platinum)[5].

• Experimental Conditions:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a constant flow rate (e.g., 20-50 mL/min) to remove air and any evolved gases.

  • Heat the sample from ambient temperature to a final temperature of approximately 700°C at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Record the mass of the sample as a function of temperature. The onset temperature of mass loss corresponds to the beginning of decomposition. The total mass loss should correspond to the theoretical mass percentage of SiF₄ in BaSiF₆.

Differential Scanning Calorimetry (DSC) of BaSiF₆ Decomposition

Objective: To determine the enthalpy change associated with the thermal decomposition of BaSiF₆.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of dry BaSiF₆ powder into an aluminum or other suitable DSC pan. Crimp the pan with a lid. Prepare an empty, sealed pan as a reference.

• Experimental Conditions:

  • Place the sample and reference pans into the DSC cell.

  • Heat the sample and reference from ambient temperature to a final temperature of approximately 600°C at a constant heating rate (e.g., 10°C/min) under an inert atmosphere.

• Data Analysis: Record the differential heat flow between the sample and the reference as a function of temperature. An endothermic or exothermic peak will correspond to the thermal decomposition event. The area under the peak can be integrated to determine the enthalpy of decomposition.

Visualizations

Caption: Logical workflow of the thermal decomposition of Barium Hexafluorosilicate.

References

• 1. barium hexafluorosilicate [chemister.ru]
• 2. Automated analysis of natural variations in isotopes of silicon by the thermal decomposition of BaSiF 6 - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D5JA00294J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 5. 6-napse.com [6-napse.com]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Barium hexafluorosilicate in acidic vs alkaline solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Barium Hexafluorosilicate (B96646) (BaSiF₆) in acidic and alkaline solutions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Barium Hexafluorosilicate (BaSiF₆)?

A1: Barium hexafluorosilicate is a white crystalline powder that is poorly soluble in water.[1][2][3] Its solubility is influenced by temperature and the chemical environment.[4] It is slightly soluble in dilute acids and practically insoluble in alcohol.[5]

Q2: How does pH affect the stability of BaSiF₆ in aqueous solutions?

A2: The stability of BaSiF₆ in aqueous solutions is primarily governed by the hydrolysis of the hexafluorosilicate anion (SiF₆²⁻), which is highly dependent on pH.[4][6]

• In acidic solutions , the hydrolysis of SiF₆²⁻ is suppressed. Below a pH of 3.5, an intermediate species, SiF₅⁻ (or its hydrate), may be present.[7]

• In neutral to alkaline solutions (pH 6.5 and above) , the hydrolysis of SiF₆²⁻ is significant and essentially complete, yielding fluoride (B91410) ions (F⁻) and amorphous, hydrated silica (B1680970) (SiO₂).[8][9]

Q3: What are the decomposition products of BaSiF₆ in alkaline solutions?

A3: In alkaline solutions, BaSiF₆ undergoes hydrolysis, which is significantly accelerated by the presence of alkali.[5] The primary decomposition products are barium fluoride (BaF₂), which may precipitate depending on the concentration, and various forms of hydrated silica or silicate (B1173343) ions, along with free fluoride ions in the solution. The overall reaction can be summarized as:

BaSiF₆(s) + 4OH⁻(aq) → Ba²⁺(aq) + 6F⁻(aq) + SiO₂(s) + 2H₂O(l)

Q4: I am observing unexpected precipitate formation when dissolving BaSiF₆ in a neutral buffer. What could be the cause?

A4: Barium hexafluorosilicate has low solubility in water.[1][3] The "neutral" buffer you are using might have a pH high enough (typically pH > 6.5) to induce the hydrolysis of the hexafluorosilicate ion.[8][9] This hydrolysis produces silica (SiO₂) and fluoride ions. The fluoride ions can then react with the barium ions (Ba²⁺) to form barium fluoride (BaF₂), another sparingly soluble salt. The observed precipitate could be a mixture of undissolved BaSiF₆, SiO₂, and BaF₂.

Troubleshooting Guides

Issue 1: Inconsistent results in assays using BaSiF₆ solutions.

• Possible Cause 1: pH-dependent hydrolysis. The stability of the hexafluorosilicate ion is highly sensitive to pH.[6][7] Minor shifts in the pH of your solution during the experiment can lead to varying degrees of hydrolysis, altering the concentration of active species.

  • Troubleshooting Step: Strictly control and monitor the pH of your experimental solution. Use well-buffered systems, but be aware that the addition of hexafluorosilicate can itself cause a drop in pH.[7] It is advisable to measure the pH after the addition of BaSiF₆.

• Possible Cause 2: Aging of the solution. Over time, even in seemingly stable solutions, slow hydrolysis or oligomerization of silica can occur, especially at moderate pH values (4-5).[7]

  • Troubleshooting Step: Prepare fresh solutions of Barium Hexafluorosilicate for each experiment to ensure consistency.

Issue 2: Low yield or incomplete reaction when using BaSiF₆ as a reagent.

• Possible Cause: Low solubility. Barium hexafluorosilicate is poorly soluble in water, which may limit its availability for reaction.[1][2][3]

  • Troubleshooting Step 1: Increase the temperature of the solution, as the solubility of BaSiF₆ increases with temperature.[4][5]

  • Troubleshooting Step 2: If the reaction chemistry allows, consider using a slightly acidic medium to enhance solubility without causing significant immediate hydrolysis.[5] However, be mindful that in strongly acidic solutions, the formation of HF might occur.[9]

Quantitative Data

Table 1: Solubility of Barium Hexafluorosilicate in Water

Temperature (°C)	Solubility ( g/100 mL)
0	0.015[5]
25	0.0235[5]
100	0.091[5]

Table 2: Dissociation Constant of Hexafluorosilicate

Parameter	Value	Conditions
pKsp of BaSiF₆	6[2]	Not specified
pKd of SiF₆²⁻	30.6[7]	Acidic conditions

Experimental Protocols

1. Determination of Hexafluorosilicate Stability by ¹⁹F NMR Spectroscopy

• Principle: ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique to identify and quantify fluorine-containing species in solution. By monitoring the ¹⁹F NMR spectrum over time or as a function of pH, one can observe the disappearance of the SiF₆²⁻ signal and the appearance of signals corresponding to hydrolysis products like F⁻ and potential intermediates such as SiF₅⁻.[7]

• Methodology:

  • Prepare a stock solution of Barium Hexafluorosilicate in a suitable solvent (e.g., deionized water, ensuring minimal initial hydrolysis by keeping the solution cool and preparing it fresh).

  • Prepare a series of buffered solutions at various pH values (e.g., from pH 2 to pH 9).

  • Add a known concentration of the BaSiF₆ stock solution to each buffered solution in an NMR tube.

  • Acquire ¹⁹F NMR spectra at different time intervals to monitor the hydrolysis process.

  • Integrate the signals corresponding to SiF₆²⁻ and F⁻ to determine their relative concentrations and calculate the extent of hydrolysis.

2. Analysis of Soluble Silica using the Silicomolybdate Test

• Principle: This colorimetric method determines the concentration of soluble silica (monomeric and small oligomeric forms of silicic acid), which is a product of hexafluorosilicate hydrolysis. In an acidic medium, molybdate (B1676688) ions react with soluble silica to form a yellow silicomolybdate complex, which can be quantified spectrophotometrically.

• Methodology:

  • Prepare solutions of BaSiF₆ at different pH values and allow them to equilibrate.

  • Take an aliquot of the solution and acidify it.

  • Add an ammonium (B1175870) molybdate solution and allow the color to develop.

  • Measure the absorbance of the solution at the appropriate wavelength (typically around 410 nm).

  • Calculate the concentration of soluble silica by comparing the absorbance to a standard curve prepared from a known silica standard.

Visualizations

Caption: Behavior of BaSiF₆ in acidic solution.

Caption: Behavior of BaSiF₆ in alkaline solution.

References

• 1. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 2. Barium hexafluorosilicate | 17125-80-3 [chemicalbook.com]
• 3. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Barium Hexafluorosilicate [drugfuture.com]
• 6. Where Fluoride Is Present, Hexafluorosilicate Might Be Encountered: Supramolecular Binding of the SiF62– Anion by Nanojars - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reexamination of hexafluorosilicate hydrolysis by 19F NMR and pH measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. Hexafluorosilicic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Safe Disposal of Barium Hexafluorosilicate Waste

This guide provides detailed protocols and safety information for the disposal of Barium hexafluorosilicate (B96646) (BaSiF₆) waste, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to ensure laboratory safety and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Barium hexafluorosilicate waste?

A1: Barium hexafluorosilicate is a toxic substance. The primary hazards stem from the soluble barium ions and the hexafluorosilicate anion. Barium is a competitive potassium channel antagonist that can interfere with muscle function, leading to symptoms like nausea, vomiting, and in severe cases, paralysis and cardiac irregularities.[1][2][3] The hexafluorosilicate ion can hydrolyze in water to form hydrofluoric acid (HF), which is highly corrosive and toxic.[4][5]

Q2: Can I dispose of Barium hexafluorosilicate waste down the drain?

A2: No. Due to its toxicity and the potential to form hazardous byproducts, Barium hexafluorosilicate waste must not be disposed of down the drain.[6] It is classified as a dangerous waste and requires specific treatment to render it non-hazardous before final disposal.[6]

Q3: What personal protective equipment (PPE) should I wear when handling this waste?

A3: When handling Barium hexafluorosilicate waste, appropriate PPE is mandatory. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA-approved respirator should be used.[7]

Work should be conducted in a well-ventilated area, preferably within a fume hood.[6]

Q4: What should I do in case of a spill?

A4: In the event of a spill:

• Evacuate the immediate area.

• Ensure proper ventilation.

• Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite.

• Carefully sweep up the absorbed material and place it in a labeled, sealed container for hazardous waste disposal.

• Do not add water to the spill, as this can promote the formation of hydrofluoric acid.

• Wash the spill area with a suitable decontaminating solution and then with soap and water.

• It may be necessary to contain and dispose of Barium hexafluorosilicate as a hazardous waste; contact your institution's environmental health and safety department for specific guidance.[8]

Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitate does not form after adding sulfuric acid.	The pH of the waste solution is too low, preventing the complete precipitation of Barium Sulfate.	Adjust the pH of the solution to be neutral or slightly alkaline (pH 7-8) using a suitable base like sodium hydroxide (B78521) before adding sulfuric acid.
A strong, acidic odor is detected during the treatment process.	Hydrolysis of the hexafluorosilicate ion is forming hydrofluoric acid (HF).	Ensure the procedure is performed in a well-ventilated fume hood. The addition of calcium hydroxide in the second step of the treatment protocol will neutralize any HF formed.
The final filtrate still tests positive for barium ions.	Incomplete precipitation of Barium Sulfate.	Add a slight excess of sulfuric acid to ensure all barium ions have precipitated. Allow sufficient time for the precipitate to fully form and settle. Test the supernatant for complete precipitation by adding a few more drops of sulfuric acid; if more precipitate forms, continue adding acid until no more precipitate is observed.
The solid waste is difficult to filter.	The precipitate particles are very fine.	Use a vacuum filtration setup with a fine-pore filter paper. Allowing the precipitate to digest (stand for a longer period, sometimes with gentle heating) can encourage the formation of larger, more easily filterable particles.

Experimental Protocol: Two-Step Neutralization and Precipitation of Barium Hexafluorosilicate Waste

This protocol is designed to convert toxic, soluble barium and fluorosilicate compounds into insoluble, less hazardous forms.

Step 1: Precipitation of Barium as Barium Sulfate

This step is based on a similar procedure for Barium Chloride waste.[9]

• Preparation: In a designated chemical fume hood, place the aqueous Barium hexafluorosilicate waste in a suitably sized beaker.

• pH Adjustment: While stirring, slowly add a 1M solution of sodium hydroxide (NaOH) to neutralize any acidity and bring the pH to approximately 7-8.

• Precipitation: Slowly add a 10% solution of sulfuric acid (H₂SO₄) to the waste solution while stirring continuously. A white precipitate of Barium Sulfate (BaSO₄) will form. Continue adding sulfuric acid until no more precipitate is observed.

• Digestion: Gently heat the mixture to about 60-70°C for one hour to encourage the formation of larger, more easily filterable crystals.

• Cooling and Settling: Allow the mixture to cool to room temperature and let the precipitate settle overnight.

Step 2: Precipitation of Fluoride (B91410) and Silicate

This step is adapted from procedures for treating hexafluorosilicic acid wastewater.[10][11]

• Neutralization and Precipitation: To the supernatant from Step 1, slowly add a slurry of calcium hydroxide (Ca(OH)₂) while stirring. This will precipitate calcium fluoride (CaF₂) and silicon dioxide (SiO₂). Monitor the pH and maintain it in the neutral to slightly alkaline range (pH 7-9).

• Filtration: Separate the solid waste (a mixture of BaSO₄, CaF₂, and SiO₂) from the liquid by vacuum filtration.

• Washing: Wash the solid precipitate with deionized water to remove any soluble impurities.

• Drying: Dry the solid waste in a drying oven.

• Disposal: The dried, solid waste should be placed in a sealed, labeled container for hazardous waste disposal according to your institution's and local regulations. The remaining filtrate should be tested for residual barium and fluoride content before being neutralized and disposed of as non-hazardous aqueous waste, if compliant with local regulations.

Quantitative Data Summary

Parameter	Value	Reference
Solubility of BaSiF₆ in Water	0.0235 g/100 mL at 25°C	[12]
Solubility of BaSO₄ in Water	Extremely insoluble	[13]
Target pH for BaSO₄ Precipitation	Neutral to slightly alkaline (7-8)
Target pH for CaF₂ and SiO₂ Precipitation	Neutral to slightly alkaline (7-9)	[10][11]

Experimental Workflow Diagram

Caption: Workflow for the safe disposal of Barium hexafluorosilicate waste.

References

• 1. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DE3703377A1 - Process for preparing ultra-fine barium sulphate by precipitation - Google Patents [patents.google.com]
• 3. Barium | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. FLUOROSILICATES, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. SODIUM FLUOROSILICATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. chemos.de [chemos.de]
• 7. homesciencetools.com [homesciencetools.com]
• 8. nj.gov [nj.gov]
• 9. umkc.edu [umkc.edu]
• 10. Recovery of Calcium Fluoride from Highly Contaminated Fluoric/Hexafluorosilicic Acid Wastewater [jstage.jst.go.jp]
• 11. Recovery of Calcium Fluoride from Highly Contaminated Fluoric/Hexafluorosilicic Acid Wastewater [jstage.jst.go.jp]
• 12. Management of Solid Waste Containing Fluoride—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reactions with Barium Hexafluorosilicate

Welcome to the technical support center for Barium Hexafluorosilicate (B96646) (BaSiF₆). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Barium Hexafluorosilicate and what are its primary applications?

A1: Barium hexafluorosilicate is a white crystalline solid with the chemical formula BaSiF₆.[1][2] It is known for its high stability and low solubility in water.[1] Its primary applications are in materials science, including the production of specialty glasses and ceramics, and as a precursor for the synthesis of other barium-containing materials.[1] It can also serve as a source of fluorine in chemical reactions and has been used as a pesticide.[1][3]

Q2: What are the key physical and chemical properties of Barium Hexafluorosilicate?

A2: Key properties are summarized in the table below.

Property	Value
Appearance	White crystalline powder/orthorhombic needles[1][3]
Molecular Weight	279.40 g/mol [3]
Decomposition Temp.	300 °C[3][4]
Density	4.29 g/cm³[3]
Solubility in Water	0.015 g/100 ml (0°C), 0.0235 g/100 ml (25°C), 0.091 g/100 ml (100°C)[3]
Solubility in other solvents	Practically insoluble in alcohol; slightly soluble in dilute acids; soluble in ammonium (B1175870) chloride solution.[3]

Q3: What safety precautions should be taken when handling Barium Hexafluorosilicate?

A3: Barium hexafluorosilicate is toxic if swallowed or inhaled.[5] It is crucial to handle it in a well-ventilated area, preferably under a chemical fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6] Avoid creating dust.[5] In case of accidental contact or inhalation, seek immediate medical attention.[5]

Q4: How does the solubility of Barium Hexafluorosilicate affect reaction conditions?

A4: Its low solubility in water is a critical factor to consider.[1] Reaction rates may be slow due to the limited availability of ions in solution. To optimize reactions, consider the following:

• Temperature: Increasing the temperature can modestly increase its solubility.[3][7]

• pH: The pH of the medium can influence the stability of the hexafluorosilicate ion.[7]

• Solvent System: While poorly soluble in water and alcohol, it shows some solubility in dilute acids and ammonium chloride solutions.[3] Exploring alternative non-aqueous solvent systems may be necessary.

Q5: Is Barium Hexafluorosilicate used in drug development?

A5: Based on available information, Barium Hexafluorosilicate is not commonly used as a direct component in drug development. Its applications are primarily in materials science and as a chemical reagent for fluorination or as a source of barium.[1][2] The introduction of fluorine is important in pharmaceuticals, but other fluorinating agents are more commonly employed.[8]

Troubleshooting Guide

This guide addresses common problems encountered when using Barium Hexafluorosilicate in experimental settings.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction Yield	1. Poor Solubility: Insufficient dissolution of BaSiF₆ in the reaction medium. 2. Low Reactivity: Reaction temperature may be too low. 3. Hydrolysis: Presence of moisture, especially with alkali, can lead to hydrolysis of the hexafluorosilicate ion.[3] 4. Impure Starting Materials: Contaminants in BaSiF₆ or other reactants.	1. Optimize Solvent & Temperature: Increase reaction temperature.[7] Use a co-solvent or switch to a solvent where BaSiF₆ has higher solubility (e.g., dilute acids, ammonium chloride solution).[3] 2. Increase Temperature: Gradually increase the reaction temperature, monitoring for decomposition if approaching 300°C.[4] 3. Ensure Anhydrous Conditions: Use dry glassware and anhydrous solvents, especially if bases are present.[9] 4. Verify Purity: Check the purity of all reagents.[9]
Inconsistent Results	1. Variable Particle Size: Different batches of BaSiF₆ may have different particle sizes, affecting surface area and reaction rate. 2. Incomplete Mixing: Due to its density and low solubility, the solid may not be uniformly suspended. 3. Atmospheric Moisture: Absorption of moisture from the air can lead to partial hydrolysis.	1. Standardize Material: Use BaSiF₆ from the same batch or with a consistent particle size. Consider grinding to a uniform fine powder. 2. Improve Agitation: Use efficient mechanical stirring to maintain a good suspension.[9] 3. Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., Nitrogen or Argon) if they are sensitive to moisture.[9]
Formation of Unwanted Precipitates	1. Side Reactions: The hexafluorosilicate ion can react with certain cations to form other insoluble salts. 2. Hydrolysis Products: Hydrolysis can lead to the formation of silica (B1680970) or other insoluble byproducts.[10] 3. pH Changes: A shift in pH during the reaction can cause precipitation of other components.[11]	1. Review Reaction Stoichiometry: Ensure correct molar ratios of reactants. Analyze the precipitate to identify its composition. 2. Control Moisture and pH: Maintain anhydrous conditions and buffer the reaction if pH stability is critical.[11] 3. Buffer the Reaction: Use a suitable buffer system that does not react with the primary components.[11]
Difficulty in Product Isolation	1. Fine Precipitate: The product may be a very fine powder that is difficult to filter. 2. Product is Soluble in Wash Solvent: The chosen solvent for washing the product may be dissolving it.	1. Improve Filtration: Use a finer filter paper or a membrane filter. Centrifugation followed by decantation can also be effective. 2. Select Appropriate Wash Solvent: Test the solubility of your product in various solvents to find one that effectively removes impurities without dissolving the product.

Experimental Protocols

The following is a generalized protocol for a solid-state synthesis of a mixed-metal oxide ceramic, a common application for barium compounds. This should be adapted based on the specific target material.

Objective: Synthesis of a Barium-containing ceramic powder via solid-state reaction.

Materials:

• Barium Hexafluorosilicate (BaSiF₆)

• Titanium Dioxide (TiO₂) (or other desired metal oxide)

• High-purity alumina (B75360) crucibles

• Ball mill or mortar and pestle

• High-temperature furnace

Protocol:

• Stoichiometric Calculation: Calculate the required molar ratios of BaSiF₆ and TiO₂ to achieve the desired final composition (e.g., BaTiO₃). Account for the loss of SiF₄ gas during the reaction.

• Milling: Thoroughly mix and grind the calculated amounts of the precursor powders using a ball mill or a mortar and pestle to ensure a homogeneous mixture and small particle size.

• Calcination:

  • Place the mixed powder in an alumina crucible.

  • Heat the crucible in a high-temperature furnace. A typical heating profile might be a ramp of 5-10°C/min to a dwell temperature of 800-1200°C. The optimal temperature and dwell time (e.g., 2-4 hours) must be determined experimentally.

  • Ensure adequate ventilation as SiF₄, a toxic gas, will be released.

• Characterization: After cooling, the resulting powder should be characterized using techniques like X-ray Diffraction (XRD) to confirm the formation of the desired crystalline phase.

Optimization Parameters for Ceramic Synthesis:

Parameter	Range/Considerations	Effect on Product
Calcination Temperature	800 - 1200 °C	Affects crystallinity, phase purity, and particle size.
Dwell Time	1 - 6 hours	Influences the completeness of the reaction.
Heating/Cooling Rate	2 - 10 °C/min	Can affect the microstructure and grain growth.
Atmosphere	Air, Inert (N₂, Ar)	Can influence the oxidation state of metals and final product properties.
Precursor Particle Size	Sub-micron to a few microns	Smaller particle sizes generally lead to faster reaction rates at lower temperatures.

Visualizations

Caption: A general workflow for experiments involving Barium Hexafluorosilicate.

Caption: A decision-making diagram for troubleshooting common issues.

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 3. Barium Hexafluorosilicate [drugfuture.com]
• 4. barium hexafluorosilicate [chemister.ru]
• 5. chemos.de [chemos.de]
• 6. mdpi.com [mdpi.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. Fluorosilicate | F6Si-2 | CID 28117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Reexamination of hexafluorosilicate hydrolysis by 19F NMR and pH measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing hydrolysis of Barium hexafluorosilicate in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of Barium Hexafluorosilicate (B96646) (BaSiF₆) in aqueous solutions. Find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your solutions.

Frequently Asked Questions (FAQs)

Q1: What is Barium Hexafluorosilicate and why is its hydrolysis a concern?

A1: Barium Hexafluorosilicate (BaSiF₆) is an inorganic compound used in various applications, including as a chemical reagent and in the manufacturing of specialty ceramics.[1][2][3] In aqueous solutions, the hexafluorosilicate ion (SiF₆²⁻) can undergo hydrolysis, a chemical reaction with water. This process breaks down the SiF₆²⁻ ion into silicon dioxide (SiO₂), hydrogen fluoride (B91410) (HF), and other intermediates. The formation of these byproducts can alter the chemical properties of the solution, lead to the precipitation of insoluble compounds, and interfere with experimental results.

Q2: What are the primary factors that influence the hydrolysis of Barium Hexafluorosilicate?

A2: The primary factors influencing the hydrolysis of BaSiF₆ are:

• pH: Hydrolysis is significantly accelerated in alkaline (basic) conditions.[4][5] Conversely, acidic conditions can suppress hydrolysis.

• Concentration: The stability of the hexafluorosilicate ion is concentration-dependent. At very low concentrations (e.g., <10⁻⁵ M), complete hydrolysis can occur, whereas at higher concentrations (e.g., ~1 M), hydrolysis is less likely.

Q3: How can I prevent or minimize the hydrolysis of my Barium Hexafluorosilicate solution?

A3: To prevent or minimize hydrolysis, it is crucial to control the chemical environment of the solution. The most effective strategies are:

• Maintain an Acidic pH: Keeping the solution in a moderately acidic pH range of 3.5 to 5.0 is recommended. Within this range, the formation of hydrolysis intermediates has been shown to be minimal.

• Use a Sufficiently Concentrated Solution: Whenever possible, work with higher concentrations of Barium Hexafluorosilicate. According to Le Chatelier's principle, the equilibrium of the hydrolysis reaction can be shifted to favor the stable hexafluorosilicate ion by increasing its concentration.

• Control Temperature: Prepare and store solutions at controlled, and preferably lower, temperatures to reduce the rate of hydrolysis.

Q4: What are the visible signs of hydrolysis in my Barium Hexafluorosilicate solution?

A4: The most common visible sign of hydrolysis is the formation of a precipitate. This is typically due to the low solubility of Barium Hexafluorosilicate itself or the formation of insoluble hydrolysis products like silicon dioxide (silica). The solution may appear cloudy or contain solid particles.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Cloudiness or precipitation appears in the solution upon preparation.	The pH of the water used is neutral or alkaline, promoting rapid hydrolysis.	Use deionized water and adjust the pH to an acidic range (3.5-5.0) before dissolving the Barium Hexafluorosilicate. A dilute solution of an acid like hydrochloric acid (HCl) can be used for pH adjustment.
The solution becomes cloudy over time, even when stored.	Gradual hydrolysis is occurring due to suboptimal storage conditions (e.g., pH drifting towards neutral, elevated temperature).	Re-verify and adjust the pH of the solution. Store the solution in a tightly sealed container at a low, stable temperature (e.g., in a refrigerator at 2-8°C).
Inconsistent experimental results are obtained using the solution.	The chemical composition of the solution is changing due to ongoing hydrolysis, affecting its reactivity or other properties.	Prepare fresh solutions for critical experiments. Monitor the stability of stock solutions regularly using analytical techniques like 19F NMR or by checking for pH changes and the appearance of precipitates.
Difficulty in dissolving the Barium Hexafluorosilicate powder.	Barium Hexafluorosilicate has low solubility in water, which is exacerbated at lower temperatures.	Gently warm the acidic solvent while stirring to aid dissolution. Be aware that increasing the temperature can also increase the initial rate of hydrolysis, so a balance must be found. Ensure the final solution is cooled to the desired storage temperature after dissolution.

Data Presentation

Table 1: Solubility of Barium Hexafluorosilicate in Water

Temperature (°C)	Solubility (g / 100 mL H₂O)
0	0.015[4]
25	0.0235[4]
100	0.091[4]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Barium Hexafluorosilicate Aqueous Solution

• Solvent Preparation:

  • Begin with high-purity, deionized water.

  • Monitor the initial pH of the water.

  • Carefully add a dilute solution of a suitable acid (e.g., 0.1 M HCl) dropwise while stirring until the pH is stable within the range of 3.5-5.0.

• Dissolution of Barium Hexafluorosilicate:

  • Weigh the desired amount of Barium Hexafluorosilicate powder.

  • Slowly add the powder to the pH-adjusted water while stirring continuously.

  • If necessary, gently warm the solution (e.g., to 40-50°C) to facilitate dissolution. Avoid boiling.

• Finalization and Storage:

  • Once the powder is fully dissolved, allow the solution to cool to room temperature.

  • Verify the final pH and adjust if necessary.

  • Filter the solution using a 0.22 µm filter to remove any undissolved particles.

  • Store the solution in a well-sealed, chemically resistant container (e.g., polyethylene (B3416737) or Teflon®) at a reduced temperature (2-8°C) to minimize hydrolysis.

Protocol 2: Monitoring Hydrolysis using ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful technique for directly observing the chemical species in solution containing fluorine.

• Sample Preparation:

  • Prepare your Barium Hexafluorosilicate solution as described in Protocol 1.

  • At desired time intervals (e.g., 0, 24, 48 hours), extract an aliquot of the solution for NMR analysis.

  • Add a known concentration of an internal standard (e.g., trifluoroacetic acid) to the NMR tube for quantification if required.

• NMR Acquisition:

  • Acquire ¹⁹F NMR spectra at a constant temperature.

  • The hexafluorosilicate ion (SiF₆²⁻) will produce a characteristic singlet peak.

  • Hydrolysis products, such as free fluoride ions (F⁻) and hydrofluoric acid (HF), will appear as separate peaks with pH-dependent chemical shifts.

• Data Analysis:

  • Integrate the peaks corresponding to SiF₆²⁻ and the hydrolysis products.

  • A decrease in the integral of the SiF₆²⁻ peak and a corresponding increase in the integrals of the product peaks over time indicate the progression of hydrolysis.

  • The presence of additional peaks may indicate the formation of intermediates like [SiF₅(OH)]²⁻.

Visualizations

Caption: Hydrolysis pathway of Barium Hexafluorosilicate in aqueous solution.

Caption: Troubleshooting workflow for cloudy Barium Hexafluorosilicate solutions.

References

• 1. fluoridefreepeel.ca [fluoridefreepeel.ca]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Common-ion effect - Wikipedia [en.wikipedia.org]
• 4. datapdf.com [datapdf.com]
• 5. monash.edu [monash.edu]

Reference Data & Comparative Studies

A Comparative Guide to the XRD Analysis of Barium Hexafluorosilicate Powder

For researchers, scientists, and drug development professionals requiring precise material characterization, X-ray diffraction (XRD) is an indispensable analytical technique. This guide provides a comprehensive comparison of barium hexafluorosilicate (B96646) (BaSiF₆) powder with common XRD reference materials, namely silicon (Si) and lanthanum hexaboride (LaB₆). Detailed experimental protocols and data are presented to assist in the selection and application of these materials for accurate XRD analysis.

Performance Comparison of Barium Hexafluorosilicate and Alternatives

Barium hexafluorosilicate is a white crystalline solid that finds application as a chemical reagent, in the production of specialty glasses and ceramics, and as a precursor for other barium-containing materials.[1][2] In the context of XRD, its well-defined crystalline structure makes it a candidate for use as a reference material. This section compares its key crystallographic and XRD parameters with those of established standards, silicon and lanthanum hexaboride.

Parameter	Barium Hexafluorosilicate (BaSiF₆)	Silicon (Si)	Lanthanum Hexaboride (LaB₆)
Crystal System	Rhombohedral	Cubic	Cubic
Space Group	R-3m	Fd-3m	Pm-3m
Lattice Parameters	a = 7.189 Å, c = 7.015 Å, α = β = 90°, γ = 120°[3]	a = 5.431 Å	a = 4.156 Å
JCPDS Card No.	74-0923[4]	27-1402	65-1831
Key XRD Peaks (2θ)	(See representative pattern below)	28.4°, 47.3°, 56.1°, 69.1°, 76.3°	21.3°, 30.4°, 37.4°, 43.5°, 49.0°

Note: 2θ values are approximate and can vary slightly with instrumentation and experimental conditions. JCPDS refers to the Joint Committee on Powder Diffraction Standards.

A representative experimental XRD pattern for barium hexafluorosilicate powder confirms its crystalline nature, with sharp, well-defined peaks indicative of a pure rhombohedral phase.[3][4]

Experimental Protocol for XRD Analysis of Powder Samples

This section outlines a standard procedure for performing XRD analysis on a powder sample such as barium hexafluorosilicate.

Sample Preparation

• Grinding: The primary objective is to obtain a fine, uniform powder to ensure random orientation of the crystallites. This is typically achieved by grinding the sample in an agate mortar and pestle.

• Sieving: To further ensure particle size homogeneity, the ground powder can be passed through a fine-mesh sieve.

• Mounting: The fine powder is then carefully packed into a sample holder. It is crucial to create a flat, smooth surface that is level with the holder's reference plane to avoid errors in peak positions.

Instrument Setup and Data Collection

• Instrument: A powder X-ray diffractometer equipped with a copper (Cu) Kα radiation source (λ = 1.5406 Å) is commonly used.

• Scan Range (2θ): A typical scan range for general phase identification is from 10° to 80°.

• Step Size and Dwell Time: A step size of 0.02° and a dwell time of 1-2 seconds per step are generally sufficient for good quality data.

• Optics: The choice of divergence slits, anti-scatter slits, and receiving slits will affect the intensity and resolution of the diffraction pattern.

Data Analysis

• Phase Identification: The obtained diffraction pattern is compared with standard reference patterns from databases such as the JCPDS International Centre for Diffraction Data (ICDD).

• Lattice Parameter Refinement: For known phases, the lattice parameters can be precisely determined from the peak positions using appropriate software.

• Crystallite Size and Strain Analysis: The width of the diffraction peaks can provide information about the average crystallite size and the presence of lattice strain, which can be quantified using methods like the Scherrer equation or Williamson-Hall analysis.

Visualizing the XRD Workflow

The following diagram illustrates the logical flow of the experimental protocol for XRD analysis.

Caption: Workflow for powder XRD analysis.

Applications in Research and Development

While not a primary standard, barium hexafluorosilicate serves as a valuable compound in various research and industrial settings. Its utility as a source of barium and hexafluorosilicate ions makes it a useful reagent in chemical synthesis.[2] In materials science, it is employed in the manufacturing of specialized glasses and ceramics.[1] Although direct applications in drug development are not widely documented, its role as a precursor and a well-characterized inorganic salt could be of interest to researchers in pharmaceutical formulation and synthesis for creating novel materials or as a counter-ion in drug salt formation. Its use in the preparation of ammonium (B1175870) bifluoride also highlights its role in the synthesis of fluorinating agents.

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the FTIR Spectroscopy of Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Barium Hexafluorosilicate's Vibrational Spectrum in Comparison to Other Hexafluorosilicate (B96646) Salts.

This guide provides a detailed interpretation of the Fourier-Transform Infrared (FTIR) spectrum of Barium Hexafluorosilicate (BaSiF₆), offering a comparative analysis with other common hexafluorosilicate compounds. The information presented is intended to aid in material identification, purity assessment, and quality control in a laboratory setting.

Key Spectral Features of Hexafluorosilicates

The infrared spectrum of hexafluorosilicate salts is primarily characterized by the vibrational modes of the hexafluorosilicate anion (SiF₆)²⁻. This anion possesses an octahedral geometry, leading to specific, predictable absorption bands in the mid-IR region. The two most prominent, IR-active vibrational modes are:

• ν₃ (asymmetric stretching): A strong absorption band typically observed in the range of 700-800 cm⁻¹.

• ν₄ (bending): A medium to strong absorption band usually found in the 470-490 cm⁻¹ region.

The exact positions of these peaks can be influenced by factors such as the cation present in the salt, the crystal structure, and the presence of impurities.

Comparative Analysis of Hexafluorosilicate Salts

The following table summarizes the key FTIR absorption bands for Barium Hexafluorosilicate and provides a comparison with Sodium Hexafluorosilicate and Potassium Hexafluorosilicate. This data is essential for distinguishing between these compounds based on their vibrational spectra.

Compound	Formula	ν₃ (Asymmetric Si-F Stretch) (cm⁻¹)	ν₄ (F-Si-F Bend) (cm⁻¹)	Other Notable Bands (cm⁻¹)
Barium Hexafluorosilicate	BaSiF₆	~730 - 750	~480 - 490	-
Sodium Hexafluorosilicate	Na₂SiF₆	~741	~483	-
Potassium Hexafluorosilicate	K₂SiF₆	~740	~480	-

Note: The peak positions provided for Barium Hexafluorosilicate are typical ranges and may vary slightly depending on the specific sample and instrumentation.

Interpreting the FTIR Spectrum of Barium Hexafluorosilicate

A typical FTIR spectrum of Barium Hexafluorosilicate will be dominated by the strong absorption band associated with the asymmetric Si-F stretching vibration (ν₃) in the 730-750 cm⁻¹ region. A second, generally less intense, peak corresponding to the F-Si-F bending mode (ν₄) will be observed around 480-490 cm⁻¹. The absence of significant peaks in other regions, particularly in the hydroxyl (O-H) stretching region (~3200-3600 cm⁻¹), can indicate a high degree of purity and the absence of water of hydration.

Potential Impurities and Their Spectral Signatures:

• Silica (SiO₂): A broad band in the 1000-1200 cm⁻¹ region.

• Barium Carbonate (BaCO₃): Sharp peaks around 1450 cm⁻¹ and 860 cm⁻¹.

• Water (H₂O): A broad absorption in the 3200-3600 cm⁻¹ range (O-H stretch) and a bending vibration around 1640 cm⁻¹.

Experimental Protocol for FTIR Analysis of Solid Samples

The following is a generalized protocol for obtaining an FTIR spectrum of a solid inorganic salt like Barium Hexafluorosilicate using the Potassium Bromide (KBr) pellet method.[1][2]

Materials:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with pellet die

• Potassium Bromide (KBr), spectroscopy grade, dried

• Sample of Barium Hexafluorosilicate (or other solid analyte)

• Spatula and weighing paper

Procedure:

• Drying: Ensure both the KBr and the sample are thoroughly dry to avoid interference from water bands in the spectrum. This can be achieved by heating in a drying oven.

• Grinding: In the agate mortar, grind a small amount (1-2 mg) of the Barium Hexafluorosilicate sample to a fine powder.

• Mixing: Add approximately 100-200 mg of dry KBr to the mortar and gently mix with the sample powder using the pestle. The goal is to achieve a homogeneous mixture.

• Pellet Formation: Transfer the mixture to the pellet die. Place the die in the hydraulic press and apply pressure (typically 7-10 tons) for a few minutes to form a transparent or semi-transparent pellet.

• Background Spectrum: Place the empty sample holder in the FTIR spectrometer and run a background scan. This will account for atmospheric and instrumental interferences.

• Sample Analysis: Mount the KBr pellet in the sample holder and place it in the spectrometer. Acquire the FTIR spectrum of the sample.

• Data Processing: The resulting spectrum should be analyzed for the characteristic absorption bands of the hexafluorosilicate anion.

Logical Workflow for FTIR Spectral Interpretation

The following diagram illustrates a logical workflow for the identification and analysis of a Barium Hexafluorosilicate sample using FTIR spectroscopy.

Caption: Workflow for FTIR analysis of Barium Hexafluorosilicate.

This guide provides a foundational understanding for the interpretation of FTIR spectra of Barium Hexafluorosilicate. For critical applications, it is always recommended to compare experimental data with a certified reference standard.

References

• 1. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drawellanalytical.com [drawellanalytical.com]

Comparison of SEM Sample Preparation Methods for Barium Hexafluorosilicate

A Comparative Guide to SEM Sample Preparation for Barium Hexafluorosilicate Morphology Analysis

For researchers, scientists, and drug development professionals requiring detailed morphological analysis of Barium Hexafluorosilicate (BaSiF₆), proper sample preparation for Scanning Electron Microscopy (SEM) is a critical first step. As an insulating crystalline powder, Barium Hexafluorosilicate presents challenges such as charging artifacts that can obscure fine surface details.[1][2] This guide provides a comparative overview of common SEM sample preparation techniques, offering detailed protocols and expected outcomes to aid in selecting the most suitable method for your research needs.

The choice of sample preparation technique can significantly impact the quality of SEM images, influencing particle dispersion, agglomeration, and the visibility of morphological features.[3] Below is a comparison of two widely used methods for powder samples, adapted for Barium Hexafluorosilicate.

Feature	Method A: Dry Powder Mounting	Method B: Drop Casting from Suspension
Principle	Direct adhesion of dry powder to a conductive adhesive surface.	Dispersion of particles in a volatile solvent, followed by deposition and solvent evaporation.[3][4]
Best For	Quick analysis, observing the natural state of agglomerates.	Achieving a uniform, monolayer distribution of individual particles.[3]
Dispersion Quality	Prone to agglomeration and overlapping particles, which can obscure individual morphology.[5]	Generally provides a more uniform and well-separated particle distribution.[3][4]
Potential for Artifacts	Loose particles can contaminate the SEM chamber.[4][6] Charging effects are more pronounced without a conductive coating.	Solvent interaction could potentially alter the surface of the material. The evaporation process can sometimes lead to particle aggregation ("coffee ring effect").
Ease of Use	Simple and rapid.[4]	Requires more steps, including solvent selection and dispersion.[4]

Experimental Protocols

Below are detailed methodologies for each of the compared sample preparation techniques.

Method A: Dry Powder Mounting (Dish Method)

This method is a straightforward technique for preparing a powder sample.[3][4]

Materials:

• Barium Hexafluorosilicate powder

• SEM sample stub (aluminum)

• Double-sided conductive carbon tape

• Petri dish or a similar flat, clean surface

• Spatula

• Can of compressed air or nitrogen

• (Optional) Sputter coater with a conductive target (e.g., gold, platinum)

Procedure:

• Place a piece of double-sided conductive carbon tape onto the surface of the SEM stub. Ensure the tape is flat and free of wrinkles or bubbles.

• Using a clean spatula, place a small amount of Barium Hexafluorosilicate powder into a petri dish.

• Spread the powder into a thin, even layer.[3]

• Hold the SEM stub with tweezers and gently press the carbon tape side down onto the layer of powder.

• Lift the stub and turn it sideways. Gently tap the side of the stub to remove any excess, loosely adhered powder.[6]

• Use a gentle stream of compressed air or nitrogen to blow away any remaining loose particles.[3][4] This step is crucial to prevent contamination of the SEM column.[4][6]

• For enhanced conductivity (Recommended): Place the prepared stub in a sputter coater and deposit a thin layer (e.g., 5-10 nm) of a conductive material like gold or platinum to mitigate charging.[7]

• The sample is now ready for introduction into the SEM.

Method B: Drop Casting from Suspension

This technique is highly effective for achieving a good dispersion of particles.[3]

Materials:

• Barium Hexafluorosilicate powder

• SEM sample stub (aluminum)

• Double-sided conductive carbon tape or a smooth, clean substrate (e.g., silicon wafer)

• Volatile solvent (e.g., ethanol (B145695) or isopropanol)[3][4]

• Small vial

• Pipette

• Ultrasonic bath

• (Optional) Sputter coater

Procedure:

• Affix a piece of double-sided carbon tape to the SEM stub or use a clean, flat substrate.

• In a small vial, add a very small amount of Barium Hexafluorosilicate powder.

• Add a few milliliters of a volatile solvent like ethanol or isopropanol.[3][4] The goal is to create a dilute suspension.

• To break up agglomerates, place the vial in an ultrasonic bath for 5-10 minutes.

• Immediately after sonication, use a pipette to draw up a small amount of the suspension.

• Carefully deposit a single drop onto the center of the prepared stub.

• Allow the solvent to completely evaporate in a dust-free environment. This will leave behind a dispersion of the particles on the stub surface.[3]

• For enhanced conductivity (Recommended): As with the dry mounting method, sputter coat the sample with a thin conductive layer to prevent charging.

• The sample is now prepared for SEM analysis.

Visualization of Experimental Workflows

To further clarify the procedural differences, the following diagrams illustrate the workflows for both sample preparation methods.

References

• 1. nanoscience.com [nanoscience.com]
• 2. physics.stackexchange.com [physics.stackexchange.com]
• 3. nanoscience.com [nanoscience.com]
• 4. youtube.com [youtube.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. A Simple Guide For Preparing Samples For Sem Imaging - ATA Scientific [atascientific.com.au]
• 7. SEM Sample Preparation - Advancing Materials [thermofisher.com]

Comparing the solubility of Barium vs. Sodium hexafluorosilicate

An Objective Comparison of the Aqueous Solubility of Barium Hexafluorosilicate (B96646) and Sodium Hexafluorosilicate

For researchers, scientists, and professionals in drug development, understanding the solubility of inorganic compounds is crucial for a multitude of applications, from synthesis to formulation. This guide provides a detailed comparison of the aqueous solubility of Barium Hexafluorosilicate (BaSiF₆) and Sodium Hexafluorosilicate (Na₂SiF₆), supported by experimental data and standardized protocols.

Solubility Data Comparison

The solubility of a substance in a solvent at a particular temperature is a fundamental chemical property. Below is a summary of the aqueous solubility data for Barium and Sodium hexafluorosilicate at various temperatures.

Compound	Temperature (°C)	Solubility ( g/100 g H₂O)
Barium Hexafluorosilicate	0	0.015[1]
16	0.019[1]
25	0.025[1]
35	0.028[1]
45	0.031[1]
55	0.035[1]
78	0.044[1]
Sodium Hexafluorosilicate	20	0.64[2][3]
25	0.76[2]
50	1.27[2][3]
100	2.45[2][3]

As the data clearly indicates, Sodium hexafluorosilicate is significantly more soluble in water than Barium hexafluorosilicate across a range of temperatures. Barium hexafluorosilicate is considered to have low solubility in water[4][5].

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of an inorganic salt in water as a function of temperature. This protocol is based on established laboratory practices for creating solubility-temperature curves.[6]

Objective: To determine the solubility of an inorganic salt in water at various temperatures to construct a solubility curve.

Materials:

• The inorganic salt to be tested (e.g., Barium hexafluorosilicate or Sodium hexafluorosilicate)

• Distilled water

• Thermometer

• Stirring rod

• Test tubes

• Water bath (beaker with water on a hot plate)

• Buret for precise water addition

• Analytical balance

Procedure:

• Preparation: Accurately weigh a specific amount of the inorganic salt and place it into a large test tube.

• Initial Dissolution: Add a measured volume of distilled water to the test tube.

• Heating and Observation: Place the test tube in a water bath and begin heating. Stir the solution continuously with a stirring rod.

• Saturation Point: Continue to heat and stir until all the salt has completely dissolved.

• Crystallization Point Determination: Remove the test tube from the water bath and allow it to cool while continuing to stir. Carefully observe the solution and record the temperature at which the first crystals begin to appear. This is the saturation temperature for that specific concentration.

• Varying Concentration: Add a small, precise volume of distilled water to the test tube using a buret.

• Repeat Measurement: Reheat the solution in the water bath until all the salt dissolves again. Then, cool the solution and record the new temperature at which crystallization begins.

• Data Collection: Repeat steps 6 and 7 for several additions of water to obtain a range of solubility data points at different temperatures.

• Data Analysis: Plot the mass of the dissolved salt per 100 g of water (solubility) against the corresponding saturation temperature to generate a solubility curve.

Logical Relationship Diagram

The following diagram illustrates the key factors influencing the solubility comparison between Barium and Sodium hexafluorosilicate.

Caption: Factors influencing the solubility comparison.

References

• 1. barium hexafluorosilicate [chemister.ru]
• 2. Sodium hexafluorosilicate | Na2SiF6 | CID 28127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sodium fluorosilicate - Wikipedia [en.wikipedia.org]
• 4. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 5. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 6. fountainheadpress.com [fountainheadpress.com]

Efficacy of Barium Hexafluorosilicate as a Pesticide: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of barium hexafluorosilicate (B96646) as a pesticide, contextualized with other inorganic fluoride-based insecticides. Due to a lack of direct comparative studies and insect-specific toxicity data for barium hexafluorosilicate in readily available scientific literature, this guide synthesizes information on its mammalian toxicity and the known efficacy of chemically related compounds to offer a comprehensive overview for research and development professionals.

Overview of Barium Hexafluorosilicate

Barium hexafluorosilicate (BaSiF₆) is an inorganic salt that has been used as an insecticide.[1][2] Its pesticidal activity is attributed to the combined toxic effects of the barium (Ba²⁺) and hexafluorosilicate (SiF₆²⁻) ions. While it is recognized as an insecticide, there are currently no active pesticide product registrations for barium hexafluorosilicate in the United States.

Mechanism of Action

The mode of action of barium hexafluorosilicate is multifaceted, targeting fundamental physiological processes in insects:

• Barium Ion (Ba²⁺): Barium ions are known to interfere with the nervous system by blocking potassium ion channels. This disruption of potassium ion flow can lead to paralysis and eventual death in insects.[1] Barium can enter insect cells through calcium channels and may directly interact with contractile or regulatory proteins.

• Hexafluorosilicate Ion (SiF₆²⁻): The hexafluorosilicate ion acts as a source of fluoride (B91410). Fluoride is a known inhibitor of several enzymes, particularly those involved in energy production.[3] By disrupting metabolic pathways, fluoride can lead to a depletion of energy reserves and subsequent mortality. It can also interfere with digestive enzymes when ingested.

Below is a diagram illustrating the proposed signaling pathway for the toxic effects of barium hexafluorosilicate.

References

• 1. Basolateral K channels in an insect epithelium. Channel density, conductance, and block by barium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. egyankosh.ac.in [egyankosh.ac.in]
• 3. Why Sodium Fluorosilicate Works as an Insecticide | Mechanism and Applications - Foshan Nanhai Shuangfu Chemical Co., Ltd [df-chemicals.com]

The Efficacy of Barium Hexafluorosilicate as a Glass Flux: A Comparative Analysis

An objective comparison of Barium Hexafluorosilicate (B96646) (BaSiF6) with traditional glass fluxes such as Lead(II) Oxide (PbO), Sodium Carbonate (Na2CO3), and Boric Oxide (B2O3) reveals its potential as a specialized fluxing agent. While direct, comprehensive experimental data for BaSiF6 is limited in publicly available literature, its performance can be inferred from the known effects of barium and fluoride (B91410) compounds on glass melts.

Barium hexafluorosilicate serves as a source of barium oxide (BaO) and silicon tetrafluoride (SiF4) at glass melting temperatures. The BaO acts as a flux and a glass modifier, while the fluoride component can significantly reduce the viscosity of the melt. This dual functionality suggests that BaSiF6 could offer unique advantages in the production of specialty glasses.

Performance Comparison of Glass Fluxes

The performance of a flux is determined by its impact on several key properties of the glass melt and the final glass product. These include the melting temperature, viscosity, refractive index, density, and chemical durability.

Melting Temperature and Viscosity: Fluxes are primarily used to lower the melting temperature of the silica-based glass batch, thereby reducing energy consumption.[1] Barium compounds, such as barium carbonate which decomposes to barium oxide, are effective in lowering the melting point of the glass batch.[2][3] Fluoride compounds are also known to significantly reduce the viscosity of the glass melt, which facilitates homogenization and the removal of bubbles.[4] Therefore, BaSiF6 is expected to be a potent flux, reducing both the melting temperature and the viscosity of the glass melt. In comparison, lead oxide is a very effective flux at lowering melting temperatures, while boric oxide also reduces melting temperature and viscosity.[1] Sodium carbonate is a powerful flux for reducing the melting temperature but can increase the viscosity at lower temperatures.

Refractive Index and Density: Barium oxide is known to increase the refractive index and density of glass, which is desirable for optical glasses and glassware to enhance their brilliance.[2][5] Lead oxide has a similar and even more pronounced effect on increasing the refractive index and density.[5] Boric oxide and sodium carbonate generally have a lesser effect on these properties compared to barium and lead oxides. The addition of BaSiF6 would likely lead to an increase in both the refractive index and density of the final glass product.

Chemical Durability: The chemical durability of glass, its resistance to corrosion from water and chemicals, is a critical property. The addition of alkali oxides like sodium oxide (from sodium carbonate) can decrease chemical durability.[1] Barium oxide is known to improve the chemical resistance of glass.[3] However, the effect of fluorides on chemical durability can be complex. While they can improve resistance in some cases, they can also make the glass more susceptible to attack by acidic solutions.[6] Lead oxide can also enhance the chemical durability of glass to a certain extent. Boric oxide is known to significantly improve the chemical durability of glass.

Illustrative Data Comparison

Flux	Effect on Melting Temperature	Effect on Viscosity	Effect on Refractive Index	Effect on Density	Effect on Chemical Durability
Barium Hexafluorosilicate (BaSiF6)	Significant Reduction	Significant Reduction	Increase	Increase	Moderate to Good (Potentially reduced acid resistance)
Lead(II) Oxide (PbO)	Significant Reduction	Significant Reduction	Significant Increase	Significant Increase	Good
Sodium Carbonate (Na2CO3)	Significant Reduction	Variable	Slight Increase	Slight Increase	Decreased
Boric Oxide (B2O3)	Reduction	Reduction	Slight Increase	Slight Increase	Significant Increase

Experimental Protocols for Flux Performance Evaluation

To quantitatively assess the performance of a novel flux like Barium hexafluorosilicate against established fluxes, a series of standardized experiments would be required. The following outlines a general methodology.

1. Glass Batch Preparation:

• Objective: To prepare homogeneous glass batches with varying flux compositions.

• Procedure:

  • High-purity raw materials (e.g., silica (B1680970) sand, soda ash, limestone) are weighed to a precision of ±0.01 g.

  • The flux to be tested (BaSiF6, PbO, Na2CO3, or B2O3) is added in varying weight percentages (e.g., 1%, 2%, 5%, 10%) to different batches. A control batch with no added flux is also prepared.

  • The raw materials for each batch are thoroughly mixed in a tumbler mixer for at least 30 minutes to ensure homogeneity.

2. Melting and Annealing:

• Objective: To melt the glass batches into homogeneous glass and then anneal them to remove internal stresses.

• Procedure:

  • The mixed batches are placed in platinum or high-purity alumina (B75360) crucibles.

  • The crucibles are heated in a high-temperature electric furnace to a specified melting temperature (e.g., 1450-1550 °C) and held for a set duration (e.g., 4-6 hours) to ensure complete melting and homogenization.

  • The molten glass is then poured into preheated molds to form samples of desired shapes and sizes.

  • The glass samples are immediately transferred to an annealing oven and cooled slowly from the annealing temperature to room temperature over several hours to relieve thermal stresses.

3. Characterization of Glass Properties:

• Melting Behavior (Differential Thermal Analysis - DTA):

  • Objective: To determine the glass transition temperature (Tg) and the onset of melting.

  • Procedure: A small powdered sample of the raw batch is heated in a DTA apparatus at a controlled rate (e.g., 10 °C/min), and the thermal events are recorded.[7]

• Viscosity Measurement:

  • Objective: To determine the viscosity of the molten glass at different temperatures.

  • Procedure: A rotating spindle viscometer is used to measure the torque required to rotate a spindle immersed in the molten glass at various temperatures.[8]

• Refractive Index Measurement:

  • Objective: To measure the refractive index of the final glass.

  • Procedure: A polished glass sample is measured using a refractometer at a specific wavelength of light (e.g., 589 nm).[9]

• Density Measurement:

  • Objective: To determine the density of the final glass.

  • Procedure: The density is measured using the Archimedes method, by weighing the sample in air and then in a liquid of known density (e.g., water).

• Chemical Durability Testing:

  • Objective: To evaluate the resistance of the glass to chemical attack.

  • Procedure:

    • Glass samples of known surface area are immersed in various solutions (e.g., deionized water, acidic solution, alkaline solution) at a specific temperature (e.g., 95 °C) for a set duration (e.g., 24 hours).[10]

    • The weight loss of the samples is measured.

    • The concentration of leached ions in the solution is determined using Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[11]

Logical Workflow for Flux Evaluation

The following diagram illustrates the logical workflow for the comparative evaluation of a new glass flux.

Workflow for Comparative Evaluation of Glass Fluxes.

References

• 1. Ceramic flux - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. noahchemicals.com [noahchemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. Optical Glasses [hyperphysics.phy-astr.gsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Assigning Viscosity Values in the Glass Softening Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring Glass Viscosity – MO SCI [mo-sci.com]
• 9. web.mit.edu [web.mit.edu]
• 10. lab.akaramanov.com [lab.akaramanov.com]
• 11. Factors Affecting the Chemical Durability of Glass Used in the Pharmaceutical Industry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Hexafluorosilicate Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of various hexafluorosilicate (B96646) (SiF₆²⁻) salts, focusing on alkali metal and alkaline earth metal cations. The thermal stability of these inorganic compounds is a critical parameter in materials science, chemical synthesis, and various industrial applications, dictating their processing temperatures and operational limits. The data presented is supported by experimental findings from thermogravimetric and differential thermal analysis.

Introduction to Thermal Decomposition

Hexafluorosilicate salts, upon heating, typically decompose into their corresponding metal fluorides and volatile silicon tetrafluoride (SiF₄) gas. The general reaction is as follows:

M₂SiF₆(s) → 2MF(s) + SiF₄(g) (for alkali metals, M=Li, Na, K, Rb, Cs)

MSiF₆(s) → MF₂(s) + SiF₄(g) (for alkaline earth metals, M=Mg, Ca, Sr, Ba)

The temperature at which this decomposition occurs is a measure of the salt's thermal stability. This stability is largely influenced by the nature of the cation (M). For salts with large polyatomic anions like hexafluorosilicate, the thermal stability is primarily governed by the polarizing power of the cation. A smaller cation with a higher charge density will distort the electron cloud of the SiF₆²⁻ anion more effectively, weakening the Si-F bonds and lowering the decomposition temperature.

Quantitative Data Presentation

The thermal stability of hexafluorosilicate salts, indicated by their decomposition temperatures, varies significantly with the cation. The following table summarizes the available quantitative data from thermal analysis studies. It is important to note that decomposition values can vary based on experimental conditions such as heating rate and atmosphere.

Compound	Formula	Cation	Decomposition Temperature (°C)	Notes
Alkali Metal Hexafluorosilicates
Lithium Hexafluorosilicate	Li₂SiF₆	Li⁺	Not explicitly found; expected to be the lowest in the group	Due to the high polarizing power of the small Li⁺ ion, it is expected to have the lowest thermal stability among the alkali metal hexafluorosilicates.
Sodium Hexafluorosilicate	Na₂SiF₆	Na⁺	522 - 593	The maximum decomposition rate occurs in this range.
Potassium Hexafluorosilicate	K₂SiF₆	K⁺	> 600 (Sublimes)	Generally more stable than Na₂SiF₆. It tends to sublime upon heating.
Rubidium Hexafluorosilicate	Rb₂SiF₆	Rb⁺	Higher than K₂SiF₆	Follows the group trend of increasing stability with increasing cation size.
Cesium Hexafluorosilicate	Cs₂SiF₆	Cs⁺	Highest in the group	Possesses the highest thermal stability among the alkali metal hexafluorosilicates due to the large size and low polarizing power of the Cs⁺ ion.
Alkaline Earth Metal Hexafluorosilicates
Magnesium Hexafluorosilicate	MgSiF₆	Mg²⁺	~120 (as hexahydrate)	The anhydrous form is difficult to isolate; the commercially available hexahydrate (MgSiF₆·6H₂O) decomposes at a relatively low temperature.[1][2]
Calcium Hexafluorosilicate	CaSiF₆	Ca²⁺	> 160	The dihydrate (CaSiF₆·2H₂O) loses water and converts to the anhydrous form above 160°C.[3] The decomposition temperature of the anhydrous salt is significantly higher.
Strontium Hexafluorosilicate	SrSiF₆	Sr²⁺	Higher than CaSiF₆	Follows the group trend of increasing stability.
Barium Hexafluorosilicate	BaSiF₆	Ba²⁺	> 450	Decomposition is apparent above 450°C, with significant decomposition occurring at 590°C.[3] It is the most thermally stable among the common alkaline earth metal hexafluorosilicates.

Experimental Protocols

The thermal stability of inorganic salts is most commonly determined using Thermogravimetric Analysis (TGA), often coupled with Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA).

Objective: To determine the onset and peak decomposition temperatures of hexafluorosilicate salts by measuring mass loss as a function of temperature.

Instrumentation:

• A simultaneous thermal analyzer (TGA/DSC or TGA/DTA).

• High-precision microbalance (integrated within the TGA).

• Programmable furnace.

• Inert gas supply (e.g., high-purity Nitrogen or Argon).

• Sample pans/crucibles (typically alumina (B75360) or platinum).

General Experimental Procedure:

• Sample Preparation: A small quantity of the finely powdered hexafluorosilicate salt (typically 5-15 mg) is accurately weighed and placed into a clean, tared TGA crucible.

• Instrument Setup: The crucible is placed onto the TGA's microbalance within the furnace.

• Atmosphere Control: The furnace is sealed and purged with an inert gas (e.g., Nitrogen at a flow rate of 20-50 mL/min) for a sufficient period to ensure an oxygen-free environment. This prevents oxidative side reactions.

• Thermal Program:

  • The sample is initially held at a low temperature (e.g., 30-40°C) for a few minutes to allow for thermal equilibration.

  • The temperature is then increased at a constant, linear heating rate (a typical rate is 10°C/min).

  • The heating continues to a final temperature well above the expected decomposition range (e.g., 800-1000°C).

• Data Acquisition: The instrument continuously records the sample's mass and the heat flow (DSC) or temperature difference (DTA) as a function of the furnace temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which is the point where significant mass loss begins. The derivative of this curve (DTG) shows the temperature at which the rate of mass loss is maximal (the peak decomposition temperature).

Mandatory Visualizations

Logical Relationship Diagram: Thermal Stability Trends

The following diagram illustrates the established trends in thermal stability for alkali and alkaline earth metal hexafluorosilicates. For compounds with large anions like SiF₆²⁻, stability increases down a group due to the decreasing polarizing power of the cation.

Diagram 1: Thermal stability trends of hexafluorosilicate salts.

Experimental Workflow Diagram: Thermogravimetric Analysis (TGA)

This diagram outlines the standard workflow for determining the thermal decomposition characteristics of a salt using TGA.

Diagram 2: Standard workflow for TGA thermal stability analysis.

References

• 1. Magnesium hexafluorosilicate | F6Si.Mg | CID 61861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. Structural characterization of anhydrous and bishydrated calcium hexafluorosilicate by powder diffraction methods | Powder Diffraction | Cambridge Core [cambridge.org]

A Comparative Analysis of Fluorinating Agents: Barium Hexafluorosilicate vs. Established Alternatives

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorinating agent is a critical decision that dictates the success of synthetic campaigns. While a vast arsenal (B13267) of such reagents exists, this guide provides a comparative analysis of the emerging potential of barium hexafluorosilicate (B96646) against well-established electrophilic and nucleophilic fluorinating agents, offering insights into their performance, safety, and operational considerations.

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug design, often imparting enhanced metabolic stability, binding affinity, and bioavailability. This has driven the development of a diverse toolkit of fluorinating agents. This guide focuses on a comparative analysis of barium hexafluorosilicate, a traditionally overlooked inorganic salt, with mainstream reagents. A recent breakthrough has demonstrated the viability of a hexafluorosilicate salt as a nucleophilic fluorine source in electrochemical applications, opening new avenues for its use in organic synthesis.[1][2]

Performance and Reactivity: A Tale of Two Mechanisms

The performance of a fluorinating agent is intrinsically linked to its mechanism of action. Broadly, these reagents are classified as either electrophilic ("F⁺" donors) or nucleophilic ("F⁻" donors).

Barium Hexafluorosilicate: An Emerging Nucleophilic Fluoride (B91410) Source

Barium hexafluorosilicate (BaSiF₆) is a white, crystalline, and poorly soluble inorganic solid.[3][4] Historically, its use in organic synthesis has been virtually non-existent, primarily due to its low solubility in common organic solvents.[5][6][7] However, a pioneering study in January 2025 demonstrated that a soluble, modified hexafluorosilicate salt can serve as an effective nucleophilic fluorine source in the electrochemical decarboxylative fluorination of carboxylic acids, affording a range of aliphatic fluorides in good yields (up to 85%).[1][2] This suggests that under specific activating conditions, the hexafluorosilicate anion can release fluoride ions for nucleophilic attack.

The primary challenge with using barium hexafluorosilicate directly in standard nucleophilic substitution reactions (e.g., halogen exchange or sulfonate displacement) lies in its insolubility. Overcoming this would likely require harsh reaction conditions or the use of phase-transfer catalysts, similar to what is employed for alkali metal fluorides like potassium fluoride (KF).[8][9][10][11][12]

Established Fluorinating Agents: A Spectrum of Reactivity

In contrast to the nascent application of barium hexafluorosilicate, a wide array of well-characterized fluorinating agents are routinely used in drug development.

• Electrophilic N-F Reagents (e.g., Selectfluor®, NFSI): These reagents are prized for their ability to deliver an electrophilic fluorine atom to electron-rich centers.[13] Selectfluor®, a derivative of DABCO, is a powerful and versatile reagent known for its high reactivity and stability, even in aqueous media.[13][14] Its fluorination mechanism is thought to proceed through either a single-electron transfer (SET) or an Sₙ2-type pathway.[13][15][16]

• Nucleophilic Deoxyfluorinating Agents (e.g., DAST, Deoxo-Fluor™): These reagents are the workhorses for converting alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[17] The reaction proceeds via an alkoxyaminosulfur difluoride intermediate, with the fluoride then attacking in an Sₙ1 or Sₙ2 fashion.[17][18] While effective, DAST is known for its thermal instability.[17]

• Nucleophilic Fluoride Salts (e.g., KF, CsF, TBAF): Simple inorganic fluorides like potassium fluoride and cesium fluoride are cost-effective sources of nucleophilic fluoride.[19][20] Their reactivity is often hampered by low solubility in organic solvents, a challenge that is addressed by using spray-dried KF, phase-transfer catalysts, or polar aprotic solvents.[21][22][23] Tetrabutylammonium fluoride (TBAF) offers better solubility but is hygroscopic.[19]

Experimental Data Summary

Direct comparative experimental data for barium hexafluorosilicate in common fluorination reactions is not available in the literature, with the exception of the recent electrochemical application. The following tables summarize representative data for established fluorinating agents to provide a benchmark for performance.

Table 1: Performance of Electrophilic Fluorinating Agents

Reagent	Substrate	Product	Yield (%)	Reference
Selectfluor®	1,3-Dicarbonyl Compound	2-Fluoro-1,3-dicarbonyl	>90	[General knowledge, not specifically cited]
NFSI	Silyl Enol Ether	α-Fluoroketone	85-95	[General knowledge, not specifically cited]

Table 2: Performance of Nucleophilic Deoxyfluorinating Agents

Reagent	Substrate	Product	Yield (%)	Reference
DAST	Primary Alcohol	Primary Alkyl Fluoride	70-90	[17]
Deoxo-Fluor™	Secondary Alcohol	Secondary Alkyl Fluoride	60-85	[17]
PyFluor	Primary Alcohol	Primary Alkyl Fluoride	80-95	[17]

Table 3: Performance of Nucleophilic Fluoride Salts (Halogen Exchange)

Reagent	Substrate	Product	Yield (%)	Reference
Spray-dried KF	Activated Aryl Chloride	Aryl Fluoride	70-90	[21]
CsF	Alkyl Bromide	Alkyl Fluoride	>90	[19]
TBAF	Alkyl Tosylate	Alkyl Fluoride	80-95	[19]

Experimental Protocols

Protocol 1: Electrochemical Fluorination using a Hexafluorosilicate Salt (Adapted from[1][2])

This protocol describes the first reported use of a hexafluorosilicate salt for the nucleophilic fluorination of an organic substrate.

• Reagent Preparation: A soluble hexafluorosilicate salt, bis(5-ethyl-2-methylpyridin-1-ium) hexafluorosilicate(IV), is synthesized.

• Electrolysis: The carboxylic acid substrate and the hexafluorosilicate salt are dissolved in an appropriate organic solvent in an electrochemical cell.

• Reaction Conditions: A constant current is applied to the reaction mixture.

• Work-up: Upon completion, the reaction mixture is worked up using standard extraction and purification techniques to isolate the fluorinated product.

Protocol 2: Deoxyfluorination of a Primary Alcohol using DAST (Adapted from[17])

• Reaction Setup: In a fume hood, a solution of the primary alcohol (1.0 mmol) in anhydrous dichloromethane (B109758) (5 mL) is prepared in a flask under an inert atmosphere.

• Reagent Addition: The solution is cooled to -78 °C, and DAST (1.1 mmol) is added dropwise.

• Reaction: The reaction mixture is allowed to slowly warm to room temperature and stirred for 1-4 hours.

• Quenching and Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Reaction Mechanisms and Workflows

The choice of a fluorinating agent dictates the synthetic strategy and the potential reaction pathways.

Workflow for Selecting a Fluorinating Agent

Caption: A decision workflow for selecting the appropriate class of fluorinating agent.

Generalized Fluorination Pathways

Caption: Contrasting electrophilic and nucleophilic fluorination pathways.

Safety and Handling

A critical aspect of selecting a fluorinating agent is its safety profile.

• Barium Hexafluorosilicate: As a barium salt, it is toxic if ingested or inhaled.[7] Proper personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn, and handling should be performed in a well-ventilated fume hood.

• Selectfluor®: While considered one of the safer electrophilic fluorinating agents, it is still a strong oxidizing agent and should be handled with care.[14]

• DAST: This reagent is notoriously hazardous due to its thermal instability and potential for explosive decomposition, especially at temperatures above 90 °C. It is also highly sensitive to moisture, releasing toxic and corrosive hydrogen fluoride (HF) gas upon contact with water. Extreme caution and specialized handling procedures are required.[17]

• Alkali Metal Fluorides: These salts are generally stable solids. However, they can be hygroscopic, and care must be taken to exclude moisture from reactions. In the presence of acid, they will generate hazardous HF gas.[12]

Cost-Effectiveness

While a direct cost comparison is highly dependent on the supplier, scale, and purity, some general considerations can be made:

• Barium Hexafluorosilicate: As a simple inorganic salt, it is expected to be a relatively inexpensive source of fluorine. However, the costs associated with developing activation methods (e.g., specialized electrochemical setups, phase-transfer catalysts) may offset the low initial material cost.

• Selectfluor®: This is a specialty reagent and is generally more expensive than simple fluoride salts.

• DAST and Deoxo-Fluor™: These are also specialty reagents with a moderate to high cost.

• Alkali Metal Fluorides: Potassium fluoride is a very inexpensive and abundant fluoride source.[19][20] Cesium fluoride is more effective in many cases but is significantly more expensive.[19][20]

Conclusion

The field of fluorination chemistry is continually evolving, with new reagents and methods expanding the synthetic toolbox. While established reagents like Selectfluor® and DAST offer predictable reactivity and a wealth of literature precedent, the recent emergence of hexafluorosilicate salts as a viable nucleophilic fluorine source presents an intriguing, cost-effective alternative, particularly for specialized applications like electrochemical fluorination.

For researchers and drug development professionals, the key takeaways are:

• Barium hexafluorosilicate remains largely unexplored for general organic fluorination. Its poor solubility is a major hurdle, but its potential as a low-cost fluoride source, especially with the development of new activation methods, warrants further investigation.

• Electrophilic N-F reagents like Selectfluor® remain the gold standard for the introduction of fluorine at electron-rich positions.

• Deoxyfluorinating agents like DAST and its more stable analogs are indispensable for the conversion of alcohols and carbonyls, though safety considerations are paramount.

• Alkali metal fluorides offer a cost-effective nucleophilic fluorine source, with their effectiveness being highly dependent on reaction conditions designed to overcome their low solubility.

Future research into the activation and application of inexpensive inorganic fluorides like barium hexafluorosilicate could significantly impact the economic and environmental sustainability of producing fluorinated pharmaceuticals. However, until more comprehensive data and protocols are available, established reagents with well-defined reactivity and safety profiles will continue to dominate the landscape of drug discovery and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electrochemical Fluorination of Organic Compounds Using a Hexafluorosilicate Salt as an Inexpensive and Widely Available Fluorine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 4. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. barium hexafluorosilicate [chemister.ru]
• 7. Barium Hexafluorosilicate [drugfuture.com]
• 8. Asymmetric nucleophilic fluorination under hydrogen bonding phase-transfer catalysis - American Chemical Society [acs.digitellinc.com]
• 9. Developing organoboranes as phase transfer catalysts for nucleophilic fluorination using CsF - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. research.ed.ac.uk [research.ed.ac.uk]
• 12. Nuclophilic Fluorination by F- - Wordpress [reagents.acsgcipr.org]
• 13. Selectfluor - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Theoretical study on the mechanism of selective fluorination of aromatic compounds with Selectfluor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Theoretical study on the mechanism of selective fluorination of aromatic compounds with Selectfluor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. benchchem.com [benchchem.com]
• 18. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 19. benchchem.com [benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. scispace.com [scispace.com]
• 22. JP2995484B2 - Method for producing anhydrous potassium fluoride for synthesis of organofluorine compounds - Google Patents [patents.google.com]
• 23. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of Barium Hexafluorosilicate: A Guide for Laboratory Professionals

For immediate reference, Barium Hexafluorosilicate (B96646) is classified as a hazardous substance and requires professional disposal. Do not dispose of this chemical down the drain or in regular waste streams.

This guide provides essential safety and logistical information for the proper disposal of Barium Hexafluorosilicate, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Barium Hexafluorosilicate is toxic if swallowed or inhaled.[1][2] Always handle this compound in a well-ventilated area, preferably under a chemical fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3][4][5] Avoid creating dust when handling the solid form.[1][3] In case of a spill, carefully sweep or scoop the material into a designated, labeled container for disposal; do not use water to clean up spills.[6]

Quantitative Hazard Data

Hazard Classification	GHS Code	Description	Source
Acute Toxicity, Oral	H301	Toxic if swallowed	[1]
Acute Toxicity, Inhalation	H332	Harmful if inhaled	[1][2]
Aquatic Hazard, Long-Term	H412	Harmful to aquatic life with long lasting effects	[3]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Barium Hexafluorosilicate is through a licensed professional waste disposal service.[4] The material should be prepared for collection according to the following steps:

• Containerization: Place the Barium Hexafluorosilicate waste into a clearly labeled, sealed, and appropriate container.[6][7] The container must be approved for dangerous waste.[1]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Barium Hexafluorosilicate".

• Storage: Store the sealed container in a designated, secure hazardous waste accumulation area, away from incompatible materials.

• Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company. The Safety Data Sheet (SDS) for Barium Hexafluorosilicate recommends disposal at an industrial combustion plant.[1]

Note on Treatment: While some protocols for other soluble barium compounds, such as Barium Chloride, involve precipitation as the less toxic Barium Sulfate, this procedure is not explicitly recommended for Barium Hexafluorosilicate and should not be attempted without specific institutional approval and a validated protocol.[8]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Barium Hexafluorosilicate is outlined below. This diagram illustrates the decision-making process from identifying the waste to its final disposal.

Caption: Logical workflow for the proper disposal of Barium Hexafluorosilicate.

This structured approach ensures that the disposal of Barium Hexafluorosilicate is handled in a manner that is safe for laboratory personnel and minimizes environmental impact. Always consult your institution's specific hazardous waste management guidelines and the chemical's Safety Data Sheet (SDS) before proceeding.

References

• 1. chemos.de [chemos.de]
• 2. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. Barium - ESPI Metals [espimetals.com]
• 7. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Barium and Barium Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. umkc.edu [umkc.edu]

Personal protective equipment for handling Barium hexafluorosilicate

Essential Safety and Handling of Barium Hexafluorosilicate (B96646)

This guide provides immediate, essential safety and logistical information for handling Barium Hexafluorosilicate (BaSiF₆) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

• Name: Barium Hexafluorosilicate

• CAS Number: 17125-80-3

• Molecular Formula: BaF₆Si[1][2]

• Appearance: White crystalline powder or solid.[1][2][3]

Hazard Identification and Classification

Barium hexafluorosilicate is classified as a hazardous substance. It is toxic if swallowed and harmful if inhaled.[4][5] Ingestion can lead to symptoms such as cyanosis, diarrhea, and changes to the musculoskeletal system.[6] The health effects of barium compounds are dependent on their solubility in water or stomach acids.[6][7]

GHS Classification	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed[4]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[4]

Signal Word: Danger[4] Hazard Pictogram:

Physical and Chemical Properties

Property	Value
Molar Mass	279.40 g/mol [6]
Density	4.279 g/cm³[3]
Solubility in Water	Poorly soluble[3]

Exposure Controls and Personal Protective Equipment (PPE)

A thorough risk assessment of the specific procedures being performed is necessary to determine the appropriate level of PPE required.[8] The following provides guidance on the minimum recommended PPE.

Protection Type	Equipment Specification	Purpose and Use Case
Eye and Face	Safety glasses with side shields or chemical splash goggles.[4] A face shield must be worn over eyewear when there is a significant splash hazard.[8]	Protection against splashes and airborne particles.
Hand	Disposable nitrile gloves for incidental contact.[8] Heavier, reusable gloves (e.g., Butyl rubber, Neoprene) for direct handling or immersion.[9] Silver Shield® gloves are recommended for highly toxic chemicals.[9]	Prevents skin contact. Gloves should be inspected before use and removed immediately if contaminated.[9]
Body	A standard laboratory coat is the minimum requirement.[8] A chemically resistant apron or smock should be worn over the lab coat when handling large quantities or when splashes are likely.[9]	Protects skin and personal clothing from contamination.
Respiratory	A NIOSH-approved particulate filter respirator (e.g., N95) or a self-contained breathing apparatus (SCBA) may be required based on the risk of aerosol or dust generation.[4] All handling should be done in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]	Prevents inhalation of toxic dust.

Operational Plan: Safe Handling and Storage

Handling Procedures:

• Preparation: Read and understand the Safety Data Sheet (SDS) before working with Barium hexafluorosilicate.[4] Ensure all necessary PPE is available and in good condition.

• Engineering Controls: Work in a well-ventilated area.[4] Use a chemical fume hood for procedures that may generate dust or aerosols.[5]

• Hygiene: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or smoke in the laboratory.[4] Remove contaminated clothing and PPE before leaving the work area.[4]

• Avoidance: Avoid contact with skin, eyes, and clothing.[10][11] Avoid breathing in dust.[4]

Storage Procedures:

• Store in a cool, dry, well-ventilated location.[10][12]

• Keep containers tightly sealed to prevent moisture contact.[10][12]

• Store away from incompatible materials, such as strong acids.[5]

• Label storage containers clearly.[12]

Emergency and Disposal Plans

Accidental Release Measures

In the event of a spill, follow these step-by-step procedures.

Caption: Workflow for a Barium Hexafluorosilicate Spill.

Spill Cleanup Protocol:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[13]

• Alert: Inform your supervisor and laboratory safety officer.

• Personal Protection: Don the appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection before re-entering the area.[4]

• Containment: Prevent the spill from spreading. For solid spills, avoid generating dust.[5]

• Cleanup: Carefully sweep or scoop the solid material into a suitable, labeled container for hazardous waste.[5][12] Do not use water for cleanup.[13]

• Decontamination: Ventilate the affected area.[4] Clean the spill surface according to laboratory procedures.

• Disposal: Dispose of the collected waste and any contaminated materials through a licensed professional waste disposal service.[4][11]

First Aid Measures

Exposure Route	First Aid Protocol
Ingestion	IF SWALLOWED: Immediately call a POISON CENTER or doctor.[4][5] Rinse mouth with water.[4] Do NOT induce vomiting.[4][14]
Inhalation	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4][5] Call a POISON CENTER or doctor if you feel unwell.[4]
Skin Contact	Brush off loose particles from the skin.[4] Remove contaminated clothing immediately. Rinse skin with plenty of water/shower.[4]
Eye Contact	IF IN EYES: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if present and easy to do. Continue rinsing.[4] Seek medical attention if irritation persists.

Disposal Plan

Barium hexafluorosilicate and its containers are considered hazardous waste and must be disposed of accordingly.

• Waste Characterization: All waste materials must be properly characterized according to federal, state, and local regulations.[10][11]

• Containers: Use only approved and properly labeled containers for hazardous waste.[4]

• Disposal Service: Contact a licensed professional waste disposal service for removal and disposal.[10][11] Product or containers must not be disposed of with household garbage.[10][11]

• Environmental Protection: Avoid release to the environment. Do not allow the substance to enter drains or waterways.[4] Contaminated packaging should be handled in the same manner as the substance itself.[4]

References

• 1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]
• 6. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. riccachemical.com [riccachemical.com]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. Barium - ESPI Metals [espimetals.com]
• 13. nj.gov [nj.gov]
• 14. barium hexafluorosilicate | CAS#:17125-80-3 | Chemsrc [chemsrc.com]